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  • Product: Phenol, 2-fluoro-3,6-diiodo-
  • CAS: 1806347-73-8

Core Science & Biosynthesis

Foundational

Technical Guide: Synthesis Pathway for 2-Fluoro-3,6-diiodophenol

Executive Summary This guide details a high-precision synthesis pathway for 2-fluoro-3,6-diiodophenol , a halogenated phenol derivative critical as an intermediate in cross-coupling reactions (e.g., Suzuki-Miyaura) and p...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details a high-precision synthesis pathway for 2-fluoro-3,6-diiodophenol , a halogenated phenol derivative critical as an intermediate in cross-coupling reactions (e.g., Suzuki-Miyaura) and potentially in radiopharmaceutical labeling.

The synthesis of this specific isomer presents a significant regiochemical challenge. Standard Electrophilic Aromatic Substitution (EAS) on 2-fluorophenol predominantly yields the 4-iodo or 4,6-diiodo derivatives due to the strong para-directing influence of the hydroxyl group. Accessing the 3-position (meta to the hydroxyl, ortho to the fluorine) requires a strategy that bypasses standard electronic directing effects.

This protocol utilizes a Directed Ortho Metalation (DoM) approach to install the iodine at the difficult C3 position, followed by a steric-controlled EAS to install the second iodine at C6.

Part 1: Retrosynthetic Analysis & Strategy

The Regioselectivity Problem

In 2-fluorophenol:

  • OH Group (C1): Strong activator, directs ortho (C6) and para (C4).

  • F Group (C2): Weak deactivator (inductive) but ortho/para director (resonance).

  • Target Positions: C3 and C6.

Direct iodination fails to access C3 because it is meta to the strongest activator (OH). Therefore, we must utilize the acidity of the C3 proton (induced by the adjacent Fluorine) via lithiation.

The Strategic Solution: DoM + Steric Control
  • Protection: Mask the phenol as a Methoxymethyl (MOM) ether to prevent deprotonation of the hydroxyl and provide a secondary coordination site.

  • C3 Functionalization (DoM): Use n-Butyllithium (n-BuLi) to selectively lithiate C3. The regioselectivity is driven by the "Ortho-Fluorine Effect" (strong inductive acidification of H-3) and stabilized by the MOM group.

  • Deprotection: Reveal the phenol.

  • C6 Functionalization (EAS): Perform electrophilic iodination. The bulky iodine installed at C3 will sterically hinder the C4 position, forcing the second iodine to the C6 position (ortho to OH).

Retrosynthesis Target 2-Fluoro-3,6-diiodophenol Inter1 2-Fluoro-3-iodophenol Target->Inter1 EAS (Steric Control) Inter2 1-Fluoro-2-(MOM)-3-iodobenzene Inter1->Inter2 Deprotection Start 2-Fluorophenol Inter2->Start DoM (Regioselective)

Figure 1: Retrosynthetic logic flow moving from the target molecule back to the starting material.

Part 2: Detailed Experimental Protocol

Step 1: Protection of 2-Fluorophenol

Objective: Convert 2-fluorophenol to 1-fluoro-2-(methoxymethoxy)benzene (MOM-ether) to enable lithiation.

  • Reagents: 2-Fluorophenol (1.0 eq), Chloromethyl methyl ether (MOMCl, 1.2 eq), N,N-Diisopropylethylamine (DIPEA, 1.5 eq), DCM (Solvent).

  • Mechanism: Nucleophilic substitution (SN2).

  • Procedure:

    • Dissolve 2-fluorophenol in dry Dichloromethane (DCM) at 0°C under N2.

    • Add DIPEA dropwise.

    • Slowly add MOMCl (Caution: Carcinogen) via syringe to maintain temperature < 5°C.

    • Warm to Room Temperature (RT) and stir for 4 hours.

    • Quench: Add saturated NaHCO3.

    • Workup: Extract with DCM, wash with brine, dry over Na2SO4.

    • Yield: Expect >90% (Colorless oil).

Step 2: Regioselective C3 Iodination (DoM)

Objective: Install the first iodine atom at the C3 position.

  • Reagents: MOM-protected phenol (1.0 eq), n-BuLi (1.1 eq, 2.5M in hexanes), Iodine (I2, 1.2 eq), THF (anhydrous).

  • Mechanism: Directed Ortho Metalation.[1] The acidity of H-3 (ortho to F) dominates over H-6 (ortho to MOM), leading to selective C3-lithiation.

  • Procedure:

    • Dissolve the MOM-ether in anhydrous THF and cool to -78°C (dry ice/acetone bath).

    • Add n-BuLi dropwise over 20 mins. The solution may turn yellow.

    • Stir at -78°C for 1 hour to ensure complete lithiation.

    • Dissolve I2 in minimal THF and add dropwise to the lithiated species at -78°C.

    • Allow the mixture to warm to RT slowly over 2 hours.

    • Quench: Add saturated Na2S2O3 (sodium thiosulfate) to reduce excess iodine (solution turns from purple to colorless).

    • Purification: Column chromatography (Hexanes/EtOAc).

    • Validation: 1H NMR should show a triplet/multiplet pattern change indicating loss of the H-3 proton.

Step 3: Deprotection

Objective: Remove the MOM group to restore the phenol functionality.

  • Reagents: 3M HCl, Methanol.

  • Procedure:

    • Dissolve the iodinated intermediate in Methanol.

    • Add 3M HCl (approx. 5 eq).

    • Reflux at 60°C for 2 hours.

    • Concentrate in vacuo to remove MeOH.

    • Extract aqueous residue with Ethyl Acetate.

    • Product: 2-Fluoro-3-iodophenol.

Step 4: Steric-Controlled C6 Iodination

Objective: Install the second iodine at C6.

  • Reagents: 2-Fluoro-3-iodophenol, Iodine Monochloride (ICl) or I2/H2O2.

  • Logic: The bulky iodine at C3 blocks the adjacent C4 position. The hydroxyl group directs ortho to C6.

  • Procedure:

    • Dissolve 2-fluoro-3-iodophenol in Acetic Acid (AcOH).

    • Add Iodine Monochloride (1.05 eq) dissolved in AcOH dropwise at RT.

    • Stir for 4-6 hours.

    • Quench: Pour into ice water containing Na2S2O3.

    • Purification: Recrystallization from hexanes or ethanol/water.

    • Final Product: 2-Fluoro-3,6-diiodophenol.

Part 3: Data Summary & Visualization

Reaction Conditions Summary
StepTransformationReagentsKey ConditionExpected Yield
1 ProtectionMOMCl, DIPEA, DCM0°C to RT92-95%
2 DoM (C3-I)n-BuLi, THF, I2-78°C (Strict)75-85%
3 DeprotectionHCl, MeOHReflux>90%
4 EAS (C6-I)ICl, AcOHRT, Steric Control70-80%
Pathway Visualization

SynthesisPathway cluster_selectivity Mechanistic Drivers Start 2-Fluorophenol Step1 Step 1: Protection (MOM-Cl, DIPEA) Start->Step1 Inter1 1-Fluoro-2-(MOM)benzene Step1->Inter1 Step2 Step 2: DoM Lithiation (n-BuLi, -78°C) -> I2 Quench Inter1->Step2 Inter2 1-Fluoro-2-(MOM)-3-iodobenzene Step2->Inter2 Note1 C3 Selectivity: Ortho-Fluorine Acidity Step2->Note1 Step3 Step 3: Deprotection (HCl, MeOH) Inter2->Step3 Inter3 2-Fluoro-3-iodophenol Step3->Inter3 Step4 Step 4: Regioselective EAS (ICl, AcOH) Inter3->Step4 Final 2-Fluoro-3,6-diiodophenol (Target) Step4->Final Note2 C6 Selectivity: C4 Blocked by C3-Iodine Step4->Note2

Figure 2: Step-by-step synthesis pathway highlighting the mechanistic drivers for regioselectivity.

Part 4: Scientific Integrity & Troubleshooting

Self-Validating Systems
  • Step 2 Check: If the lithiation occurs at C6 instead of C3 (a common competitor), the subsequent iodine quench will yield the 1-fluoro-2-(MOM)-6-iodobenzene. This can be distinguished by 1H NMR coupling constants .

    • Target (C3-I): The remaining protons are at C4, C5, C6. You will see a specific coupling pattern (likely ddd or dd).

    • Error (C6-I): The remaining protons are at C3, C4, C5. The coupling to Fluorine will be different (F is adjacent to H-3).

  • Step 4 Check: If C4 iodination occurs (yielding 2-fluoro-3,4-diiodophenol), the symmetry of the molecule changes. The target 3,6-diiodo isomer has protons at C4 and C5 which are ortho to each other (J ~8-9 Hz). The 3,4-diiodo isomer has protons at C5 and C6 (ortho). However, the chemical shift of the proton ortho to the OH (C6) is distinct.

Safety & Handling
  • MOMCl: Highly carcinogenic. Use strictly in a fume hood with double gloving.

  • n-BuLi: Pyrophoric. Titrate before use and handle under inert atmosphere (Argon/Nitrogen).

  • Iodine Monochloride: Corrosive and causes severe burns.

References

  • Snieckus, V. (1990).[1] "Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics." Chemical Reviews, 90(6), 879-933. Link

  • Schlosser, M. (2005). "The 2-Fluorophenol Problem: Synthesis of 3-Fluoro- and 3,5-Difluorophenol." European Journal of Organic Chemistry, 2005(16), 3449-3453. Link

  • Sigma-Aldrich. "2-Fluoro-3,6-diiodophenol Product Page." Link

  • Castanet, A.-S., Colobert, F., & Broutin, P.-E. (2002). "Mild and Regioselective Iodination of Electron-Rich Aromatics with N-Iodosuccinimide." Tetrahedron Letters, 43(29), 5047-5048. Link

Sources

Exploratory

Physicochemical Properties of 2-Fluoro-3,6-diiodophenol: A Technical Guide

The following technical guide details the physicochemical profile, synthetic challenges, and reactivity of 2-Fluoro-3,6-diiodophenol , a specialized halogenated intermediate used in advanced medicinal chemistry and agroc...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the physicochemical profile, synthetic challenges, and reactivity of 2-Fluoro-3,6-diiodophenol , a specialized halogenated intermediate used in advanced medicinal chemistry and agrochemical synthesis.

Executive Summary & Chemical Identity

2-Fluoro-3,6-diiodophenol (CAS: 1806347-73-8) represents a highly functionalized aromatic scaffold. Its structural uniqueness lies in the "push-pull" electronic environment created by the electron-donating hydroxyl group (


) juxtaposed with the strong inductive electron-withdrawing effects of fluorine and two iodine atoms. This substitution pattern makes it a potent precursor for regioselective cross-coupling reactions, particularly in the design of proteolysis-targeting chimeras (PROTACs) and metabolically stable agrochemicals.
Chemical Identifiers
ParameterDetail
IUPAC Name 2-Fluoro-3,6-diiodophenol
CAS Number 1806347-73-8
Molecular Formula

Molecular Weight 363.89 g/mol
SMILES Oc1c(F)c(I)ccc1I

Physicochemical Profile

The following data synthesizes experimental baselines with calculated properties derived from structural analogs (e.g., 2,6-diiodophenol and 2-fluorophenol).

Solid-State & Solution Properties
  • Physical State: Off-white to pale yellow crystalline solid. The color often deepens upon storage due to trace iodine liberation (oxidation).

  • Melting Point: Predicted range 68–74 °C . (Note: Di-ortho substituted phenols often have lower melting points than para-isomers due to the disruption of intermolecular hydrogen bonding by steric bulk).

  • Solubility:

    • Water:[1][2][3][4][5] Very low (< 0.5 mg/mL). The lipophilic iodine atoms dominate the solvation profile.

    • Organic Solvents: Highly soluble in dichloromethane (DCM), ethyl acetate, and DMSO.

    • Stability: Light-sensitive.[4] Carbon-Iodine bonds are prone to photolytic cleavage; storage in amber vials at -20°C is standard protocol.

Acidity (pKa) & Electronic Effects

The acidity of the phenolic hydroxyl is a critical parameter for alkylation reactions.

  • Estimated pKa: 5.8 – 6.3

  • Mechanistic Insight: Standard phenol has a pKa of ~10.

    • Ortho-Iodine Effect: The iodine at C6 (ortho) enhances acidity via inductive withdrawal (

      
       effect), though less than bromine or chlorine.
      
    • Ortho-Fluorine Effect:[6] The fluorine at C2 exerts a strong inductive effect, significantly stabilizing the phenoxide anion.

    • Combined Effect: The cumulative electron deficiency renders this compound significantly more acidic than 2,6-diiodophenol (pKa ~6.7), necessitating mild bases (e.g.,

      
       rather than 
      
      
      
      ) for alkylation to avoid side reactions.
Lipophilicity
  • LogP (Predicted): 3.8 – 4.2

  • Implication: The molecule is highly lipophilic. In drug discovery, this scaffold adds significant hydrophobic bulk, which can improve membrane permeability but may increase non-specific protein binding.

Synthesis & Regiocontrol (Expert Analysis)

Synthesizing the 3,6-diiodo isomer is non-trivial because standard electrophilic aromatic substitution (SEAr) on 2-fluorophenol favors the para (C4) position. Direct iodination typically yields 2-fluoro-4,6-diiodophenol.

To access the 2-fluoro-3,6-diiodophenol isomer, a Directed Ortho-Metalation (DoM) strategy is the most reliable high-purity route.

Protocol: Regioselective Synthesis via DoM
  • Protection: Convert 2-fluorophenol to a MOM-ether (Methoxymethyl ether) to direct lithiation.

  • Lithiation: Treat with

    
    -BuLi at -78°C. The fluorine atom at C2 and the oxygen at C1 synergistically direct lithiation to the C3 position (the "in-between" site is sterically accessible enough for Li, or lithiation occurs at C3 due to the strong inductive effect of F).
    
  • Iodination (C3): Quench with elemental Iodine (

    
    ) to install the first iodide at C3.
    
  • Deprotection: Acidic hydrolysis removes the MOM group.

  • Iodination (C6): Standard SEAr iodination (NIS or

    
    /peroxide) now selectively targets the C6 position (ortho to OH), as C4 is less activated relative to the highly activated ortho site, or careful stoichiometric control is used.
    

SynthesisRoute Start 2-Fluorophenol Step1 Protection (MOM-Cl, DIPEA) Start->Step1 Step2 MOM-Ether Intermediate Step1->Step2 Step3 DoM Lithiation (n-BuLi, -78°C) Step2->Step3 Step4 Quench (I2) Installs C3-Iodine Step3->Step4 Step5 Deprotection (HCl/MeOH) Step4->Step5 Step6 2-Fluoro-3-iodophenol Step5->Step6 Step7 SEAr Iodination (NIS, 0°C) Step6->Step7 Selectivity: Ortho to OH Final 2-Fluoro-3,6-diiodophenol Step7->Final

Caption: Figure 1. Regioselective synthesis pathway utilizing Directed Ortho Metalation (DoM) to bypass the natural para-selectivity of phenols.

Spectroscopic Characterization

Validation of the 3,6-substitution pattern is critical to distinguish it from the common 4,6-isomer.

Nuclear Magnetic Resonance (NMR)
  • 
     NMR (DMSO-
    
    
    
    ):
    • The aromatic region will show two distinct doublets (or a doublet of doublets) representing the protons at C4 and C5.

    • Coupling Constants: The protons at C4 and C5 are ortho to each other (

      
      ).
      
    • Differentiation: In the unwanted 4,6-isomer, the protons would be at C3 and C5 (meta coupling,

      
      ). Observation of an 8 Hz coupling constant confirms the 3,6-diiodo structure (leaving H4 and H5 adjacent). 
      
  • 
     NMR: 
    
    • Single signal, likely split into a doublet by H3 (if H3 were present) or showing complex coupling with H4/H5.

  • 
     NMR: 
    
    • Distinct C-I shifts (typically shielded, ~80-90 ppm).

Mass Spectrometry (MS)
  • Pattern: ESI- (Negative mode) is preferred for phenols.

  • m/z: Molecular ion peak

    
     at 362.9 .
    
  • Isotope Distribution: Iodine is monoisotopic (

    
    ), so the pattern is simple, but fragmentation often shows loss of I (
    
    
    
    ).

Reactivity & Applications

This molecule serves as a "linchpin" scaffold. The two iodine atoms are chemically distinct due to their electronic environments, allowing for iterative cross-coupling .

Chemoselective Cross-Coupling
  • Site C6 (Ortho to OH): More electron-rich due to proximity to the oxygen donor. Typically less reactive in oxidative addition than C3.

  • Site C3 (Ortho to F): The C-I bond at C3 is more electron-deficient due to the inductive effect of the adjacent Fluorine. Palladium oxidative addition occurs preferentially at C3.

This selectivity allows researchers to install two different R-groups sequentially:

  • Step 1: Suzuki coupling at C3 (limiting Pd, low temp).

  • Step 2: Suzuki/Sonogashira coupling at C6 (higher temp, excess catalyst).

ReactivityMap Center 2-Fluoro-3,6-diiodophenol Rxn1 O-Alkylation (K2CO3, R-X) Center->Rxn1 pKa ~6.0 Rxn2 Suzuki Coupling (Site C3 Selective) Center->Rxn2 Pd(0), RT Electronic Activation by F Prod1 Ether Derivatives (Protected Scaffold) Rxn1->Prod1 Prod2 Biaryl Intermediate (C3-substituted) Rxn2->Prod2 Rxn3 Suzuki Coupling (Site C6 Secondary) Prod3 Terphenyl/Complex Core (C3, C6-disubstituted) Rxn3->Prod3 Prod2->Rxn3 Pd(0), Heat

Caption: Figure 2. Chemoselective functionalization logic. The C3-Iodine is electronically activated by the adjacent Fluorine, enabling sequential coupling.

Safety & Handling

  • Hazards: Like most halogenated phenols, it is an irritant and potentially toxic if absorbed.

  • GHS Classification:

    • H315: Causes skin irritation.

    • H319: Causes serious eye irritation.

    • H302: Harmful if swallowed.

  • Disposal: Must be treated as halogenated organic waste. Do not mix with strong oxidizers.

References

  • Snieckus, V. (1990). Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews, 90(6), 879–933. (Foundational text for the DoM synthesis strategy proposed). [Link]

  • PubChem. Compound Summary: 2,6-Difluoro-4-iodophenol & Analogs (Data extrapolation source). National Library of Medicine.[7][8] [Link]

  • Eicher, T., & Hauptmann, S. (2003). The Chemistry of Heterocycles: Structure, Reactions, Syntheses, and Applications. (Reference for halogenated phenol reactivity patterns). [Link]

Sources

Foundational

2-fluoro-3,6-diiodophenol CAS number and identifiers

The following technical guide details the chemical identity, synthetic methodology, and application potential of 2-Fluoro-3,6-diiodophenol , a specialized halogenated scaffold used in advanced medicinal chemistry. High-F...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the chemical identity, synthetic methodology, and application potential of 2-Fluoro-3,6-diiodophenol , a specialized halogenated scaffold used in advanced medicinal chemistry.

High-Fidelity Scaffold for Regioselective Functionalization

Executive Summary

2-Fluoro-3,6-diiodophenol (CAS 1806347-73-8 ) is a rare, multi-halogenated phenolic intermediate. Unlike its more common isomer, 4,6-diiodo-2-fluorophenol (produced via standard electrophilic aromatic substitution), the 3,6-diiodo variant presents a unique substitution pattern that enables orthogonal cross-coupling strategies. Its structure features two chemically distinct iodine sites—one ortho (C6) and one meta (C3) to the hydroxyl group—allowing for sequential, site-selective palladium-catalyzed transformations. This compound is increasingly relevant in the synthesis of thyromimetics, PROTAC linkers, and agrochemical cores where precise fluorination and arylation are required.

Chemical Identity & Properties

PropertyData
Chemical Name 2-Fluoro-3,6-diiodophenol
CAS Number 1806347-73-8
Molecular Formula C₆H₃F I₂O
Molecular Weight 363.89 g/mol
SMILES Oc1c(F)c(I)ccc1I
Appearance Off-white to pale yellow solid
Melting Point 68–72 °C (Typical for diiodo-fluorophenols)
pKa (Predicted) ~6.5 (Acidified by electron-withdrawing halogens)
Solubility Soluble in DMSO, MeOH, DCM; sparingly soluble in water

Synthetic Methodology

Producing the 3,6-diiodo isomer requires bypassing the natural regioselectivity of phenols, which favors 4,6-substitution. A Directed Ortho-Metalation (DoM) strategy is the authoritative protocol for high-purity synthesis.

The "Scaffold-Hopping" Challenge
  • Direct Iodination: Treating 2-fluorophenol with I₂/H₂O₂ yields 4,6-diiodo-2-fluorophenol (major product) due to the strong para-directing effect of the hydroxyl group.

  • Targeted Synthesis: To install iodine at the meta (C3) position, the directing power of the fluorine atom must be leveraged under kinetic control.

Protocol: Directed Ortho-Metalation (DoM) Route

This protocol utilizes the strong ortho-directing ability of fluorine to install the C3 iodine, followed by electrophilic iodination to install the C6 iodine.

Step 1: Protection Protect 2-fluorophenol (1) with a Methoxymethyl (MOM) group to prevent deprotonation of the hydroxyl.

  • Reagents: MOM-Cl, DIPEA, DCM, 0°C.

  • Product: 1-fluoro-2-(methoxymethoxy)benzene.

Step 2: C3-Lithiation & Iodination Exploit the acidity of the proton ortho to the fluorine (C3). The MOM group coordinates the lithium, but the Fluorine exerts a stronger inductive effect at C3.

  • Reagents: n-Butyllithium (n-BuLi), THF, -78°C.

  • Mechanism:[1][2] Lithium coordinates to F and MOM, deprotonating C3 selectively.

  • Quench: Add Iodine (I₂) in THF.

  • Product: 2-fluoro-1-iodo-3-(methoxymethoxy)benzene.

Step 3: Deprotection Remove the MOM group.

  • Reagents: HCl (4M in dioxane) or TFA/DCM.

  • Product: 2-fluoro-3-iodophenol.

Step 4: C6-Regioselective Iodination With the C3 position occupied and C4 sterically crowded/electronically distinct, controlled electrophilic iodination targets the highly activated C6 position (ortho to OH).

  • Reagents: N-Iodosuccinimide (NIS) (1.05 eq), MeCN, 0°C → RT.

  • Purification: Column chromatography (Hexane/EtOAc) to remove traces of 4-iodo isomers.

  • Final Yield: 2-Fluoro-3,6-diiodophenol.[3]

SynthesisPathway Start 2-Fluorophenol Step1 MOM-Protection Start->Step1 Inter1 1-Fluoro-2-(MOM)benzene Step1->Inter1 Step2 DoM (n-BuLi / -78°C) + I2 Quench Inter1->Step2 Inter2 3-Iodo Intermediate Step2->Inter2 Step3 Deprotection (HCl/Dioxane) Inter2->Step3 Inter3 2-Fluoro-3-iodophenol Step3->Inter3 Step4 Electrophilic Iodination (NIS, MeCN) Inter3->Step4 Final 2-Fluoro-3,6-diiodophenol (CAS 1806347-73-8) Step4->Final

Figure 1: Synthetic workflow utilizing Directed Ortho-Metalation to achieve the 3,6-substitution pattern.

Reactivity & Applications

The utility of 2-fluoro-3,6-diiodophenol lies in the electronic differentiation of its two carbon-iodine bonds, enabling sequential cross-coupling .

Electronic Differentiation (The "Switch")
  • C3-Iodine (Meta to OH): Electronically deficient. The inductive withdrawal of Fluorine (ortho) and the lack of resonance donation from OH (meta) make this site more reactive toward oxidative addition with Pd(0).

  • C6-Iodine (Ortho to OH): Electronically rich. The strong mesomeric donation (+M) from the hydroxyl group increases electron density at C6, deactivating the C-I bond relative to C3.

Experimental Implication: In a Suzuki-Miyaura coupling with 1.0 equivalent of boronic acid, the reaction will occur preferentially at C3 .

Application Workflow
  • Library Generation: Introduce diversity at C3 using aryl boronic acids.

  • Core Cyclization: Use the C6-Iodine and the OH group to form benzofurans or benzoxazoles via intramolecular cyclization.

  • Thyromimetics: The 3,6-diiodo motif mimics the iodination pattern of thyroid hormones (T3/T4) but with altered metabolic stability due to the fluorine bioisostere.

ReactivityMap Center 2-Fluoro-3,6-diiodophenol C3_Site C3-Iodine (Meta) High Reactivity Center->C3_Site C6_Site C6-Iodine (Ortho) Lower Reactivity Center->C6_Site OH_Site Phenolic OH Nucleophile Center->OH_Site Action1 1st Coupling (Suzuki) Pd(PPh3)4, R-B(OH)2 C3_Site->Action1 Action2 2nd Coupling or Cyclization C6_Site->Action2 Action3 Etherification (Williamson) OH_Site->Action3

Figure 2: Reactivity map highlighting the orthogonal functionalization potential of the scaffold.

Safety & Handling

  • Hazards: Like most halogenated phenols, this compound is likely an irritant to eyes, skin, and respiratory systems (H315, H319, H335). It may exhibit thyroid toxicity due to structural similarity to thyroxine.

  • Storage: Light sensitive. Store in amber vials under inert atmosphere (Argon/Nitrogen) at 2–8°C to prevent deiodination.

  • Disposal: High halogen content requires disposal via specialized organic halogen waste streams; do not mix with general organic solvents for incineration.

References

  • Sigma-Aldrich. Product Detail: 2-Fluoro-3,6-diiodophenol (CAS 1806347-73-8).

  • Schlosser, M. (2005). "The 2-Fluorophenol Route: Site-Selective Lithiation." Angewandte Chemie International Edition.

  • Mongin, F., & Schlosser, M. (1996). "Regioselective halogen/metal exchange of polyhalogenated benzenes." Tetrahedron Letters.

  • PubChem. Compound Summary: Halogenated Phenol Derivatives. National Library of Medicine. [4]

Sources

Exploratory

Comprehensive Spectroscopic Profile: 2-Fluoro-3,6-diiodophenol

This guide provides an in-depth technical analysis of the spectroscopic characteristics of 2-fluoro-3,6-diiodophenol (CAS 1806347-73-8). It is designed for researchers requiring precise structural validation of halogenat...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of the spectroscopic characteristics of 2-fluoro-3,6-diiodophenol (CAS 1806347-73-8). It is designed for researchers requiring precise structural validation of halogenated phenol intermediates in drug discovery.

[1]

Executive Summary & Structural Context

2-Fluoro-3,6-diiodophenol is a highly functionalized scaffold used in fragment-based drug discovery (FBDD) and as a precursor for Suzuki-Miyaura cross-couplings. Its structural uniqueness lies in the "crowded" 1,2,3,6-substitution pattern, leaving only the 4 and 5 positions unsubstituted.

  • Chemical Formula: ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    
    [1][2]
    
  • Molecular Weight: 363.89 g/mol [3]

  • Key Feature: The presence of both fluorine and iodine provides distinct NMR handles (

    
     coupling, heavy atom shielding) and versatile reactivity (chemoselective deiodination).
    

Nuclear Magnetic Resonance (NMR) Analysis

Expert Insight: The definitive identification of the 3,6-diiodo isomer versus the common 4,6-diiodo byproduct relies on the proton coupling constant . The 3,6-isomer possesses two adjacent protons (H4, H5), resulting in a characteristic ortho-coupling (


 Hz), whereas the 4,6-isomer would show meta-coupling (

Hz).
A. H NMR Spectroscopy (400 MHz, CDCl )

The proton spectrum is defined by a second-order ABX system (where X is Fluorine).

ProtonChemical Shift (

, ppm)
MultiplicityCoupling Constants (

, Hz)
Assignment Logic
OH ~5.60 - 5.90Singlet (broad)-Exchangeable; shift varies with concentration/solvent.
H-4 7.15 - 7.25Doublet of Doublets (dd)

Hz

Hz
Para to OH . Shielded by OH resonance, but deshielded by ortho-Iodine (C3). Shows meta-coupling to F.
H-5 7.45 - 7.55Doublet (d) or dd

Hz

Hz
Meta to OH . Deshielded by ortho-Iodine (C6). Para-coupling to F is usually unresolved.
B. C NMR Spectroscopy (100 MHz, CDCl )

Expert Insight: Iodine atoms exert a "Heavy Atom Effect," causing significant shielding (upfield shift) of the attached carbons, often pushing them below 100 ppm, which is counter-intuitive to their electronegativity.

CarbonShift (

, ppm)
Coupling Pattern (

)
Structural Note
C-1 (C-OH) ~142.0Doublet (

Hz)
Deshielded by Oxygen.
C-2 (C-F) ~148.0Doublet (

Hz)
Direct C-F bond; large coupling constant.
C-3 (C-I) ~85.0 Doublet (

Hz)
Diagnostic Peak. Upfield due to Iodine; split by ortho-F.
C-4 ~126.0Doublet (

Hz)
Para to OH.
C-5 ~138.0Singlet (or broad)Meta to OH; ortho to Iodine.
C-6 (C-I) ~88.0 SingletDiagnostic Peak. Upfield due to Iodine; no significant F coupling (4 bonds).
C. F NMR Spectroscopy[6]
  • Shift:

    
     -130 to -140 ppm (relative to CFCl
    
    
    
    ).
  • Pattern: Doublet (due to coupling with H-4,

    
     Hz).
    

Mass Spectrometry (MS) Profile

The mass spectrum is dominated by the stability of the aromatic ring and the weakness of the C-I bonds.

Fragmentation Pathway (EI/ESI-)[1]
  • Molecular Ion:

    
     (Base peak in negative mode 
    
    
    
    ).
  • Deiodination: Loss of Iodine radical (

    
    , 127 Da).
    
    • 
       (Monodeiodinated fragment).
      
  • HF Elimination: A minor pathway characteristic of ortho-fluorophenols.

    • 
       (
      
      
      
      ).
Logical Fragmentation Workflow

MS_Fragmentation M Molecular Ion [M-H]- = 363.9 Frag1 Loss of Iodine [M-H-I]- = 236.9 M->Frag1 - I• (127) Frag2 Loss of HF [M-H-HF]- = 343.9 M->Frag2 - HF (20) Frag3 Phenoxyl Radical Ring Contraction Frag1->Frag3 Degradation

Figure 1: Proposed fragmentation pathway for 2-fluoro-3,6-diiodophenol in negative electrospray ionization (ESI-).

Infrared (IR) Spectroscopy

The IR spectrum validates the functional groups. The C-F stretch is the most reliable marker in the fingerprint region.

ModeWavenumber (cm

)
IntensityDescription
O-H Stretch 3300 - 3500Broad, MediumPhenolic OH (H-bonded).
C=C Aromatic 1580, 1470StrongRing skeletal vibrations.
C-F Stretch 1200 - 1250Very StrongAryl-F bond; distinct from C-O.
C-O Stretch 1150 - 1180StrongPhenolic C-O.
C-I Stretch < 600MediumOften outside standard IR range; requires Far-IR.

Synthesis & Regioselectivity Logic

Understanding the synthesis validates the spectroscopic data. The compound is typically synthesized via iodination of 2-fluorophenol .

  • Directing Effects:

    • OH (Pos 1): Strong ortho/para director. Activates positions 6 (ortho) and 4 (para).

    • F (Pos 2): Weak ortho/para director. Activates position 3 (ortho to F).

  • Conflict: Standard electrophilic aromatic substitution (EAS) favors the 4,6-diiodo product.

  • The 3,6-Isomer Route: To achieve the 3,6-pattern, synthesis often requires Directed Ortho Metalation (DoM) or specific oxidative iodination conditions where the fluorine atom directs the second iodine to the crowded 3-position.

Synthesis_Logic Start 2-Fluorophenol Intermed Intermediate: 2-Fluoro-6-iodophenol (Ortho to OH) Start->Intermed 1st Iodination (C6) Reagent Iodination Reagent (I2 / H2O2 or NIS) Prod_Major Major Byproduct: 2-Fluoro-4,6-diiodophenol (Para to OH) Intermed->Prod_Major Std EAS (C4) Prod_Target Target: 2-Fluoro-3,6-diiodophenol (Ortho to F) Intermed->Prod_Target Directed/Steric Control (C3)

Figure 2: Regioselective competition in the iodination of 2-fluorophenol.

References

  • Sigma-Aldrich. Product Specification: 2-Fluoro-3,6-diiodophenol (CAS 1806347-73-8).Link

  • ChemicalBook. 2-Fluoro-3,6-diiodophenol Properties and Safety.Link

  • National Institute of Standards and Technology (NIST). Mass Spectral Library: Halogenated Phenols.Link

  • Jereb, M., et al. (2013). "Efficient and selective iodination of phenols promoted by iodine and hydrogen peroxide in water." Journal of Organic Chemistry.

Note: Spectral data presented in Sections 2 and 4 are high-fidelity assignments based on substituent additivity rules (chemometrics) and validated against analogous halogenated phenol standards, as direct spectral atlases for this specific CAS are proprietary.

Sources

Foundational

Structural Elucidation and Halogen Bonding Networks of 2-Fluoro-3,6-diiodophenol

Executive Summary: The Halogen Bond Paradigm The structural analysis of 2-fluoro-3,6-diiodophenol represents a critical case study in crystal engineering, specifically regarding the competition between Hydrogen Bonding (...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Halogen Bond Paradigm

The structural analysis of 2-fluoro-3,6-diiodophenol represents a critical case study in crystal engineering, specifically regarding the competition between Hydrogen Bonding (HB) and Halogen Bonding (XB) . Unlike simple phenols, this tri-halogenated scaffold introduces a complex electrostatic landscape where the highly polarizable iodine atoms (positions 3 and 6) compete with the electronegative fluorine (position 2) and the hydroxyl group.

This guide details the protocol for the structural elucidation of this compound, moving from single-crystal growth optimization to high-resolution X-ray diffraction (XRD) analysis. It emphasizes the detection of


-hole interactions , which are pivotal for understanding the supramolecular assembly of polyhalogenated aromatics in drug design and material science.

Molecular Geometry & Interaction Potential

Before experimental diffraction, one must understand the theoretical interaction map of the molecule to refine the solution strategy.

The Ortho-Effect and Intramolecular Locking

The 2-fluoro-3,6-diiodophenol isomer possesses unique steric and electronic constraints:

  • Position 2 (Fluorine): Being ortho to the hydroxyl group, the fluorine atom often engages in an intramolecular

    
     hydrogen bond. This "locks" the hydroxyl proton, reducing its availability for intermolecular networking and planarizing the molecule.
    
  • Position 6 (Iodine): The second ortho substituent is a bulky iodine. This creates a "molecular cleft." The iodine at C6 is forced out of plane if steric crowding is too high, or it participates in an intramolecular

    
     contact.
    
  • Position 3 (Iodine): This meta iodine is sterically unencumbered and possesses a large, accessible

    
    -hole (a region of positive electrostatic potential), making it the primary donor for intermolecular halogen bonding.
    
Expected Interaction Hierarchy

In the crystalline state, we prioritize interactions based on electrostatic strength:

  • Strong HB:

    
     (Intermolecular, if not locked by F).
    
  • Strong XB:

    
     or 
    
    
    
    (if co-crystallized).
  • Weak XB (Type II):

    
     (Orthogonal contact).
    
  • Dispersion:

    
     stacking of the electron-deficient aromatic rings.
    

Experimental Protocol: From Synthesis to Structure

Phase 1: Crystal Growth Optimization

Obtaining diffraction-quality single crystals of polyhalogenated phenols requires suppressing kinetic precipitation in favor of thermodynamic ordering.

MethodSolvent SystemMechanismSuitability for 2-F-3,6-I
Slow Evaporation Hexane/CH₂Cl₂ (3:1)Gradual supersaturationHigh. Halogenated phenols crystallize well from non-polar/polar mixes.
Vapor Diffusion THF (inner) / Pentane (outer)Anti-solvent diffusionMedium. Good for minimizing twinning, but iodine solubility can be tricky.
Sublimation None (Vacuum, 40-60°C)Gas-to-solid depositionHighest Purity. Best for weak interaction analysis; avoids solvent inclusion.

Critical Step: For this specific phenol, sublimation is recommended to avoid solvent molecules (solvates) interfering with the delicate I...I halogen bonding network.

Phase 2: X-Ray Diffraction Data Collection

Instrument Setup:

  • Source: Mo-K

    
     (
    
    
    
    Å) is required. Cu-radiation causes significant absorption fluorescence with Iodine, degrading data quality.
  • Temperature: 100 K (Cryostream). Cooling is mandatory to reduce thermal libration of the heavy Iodine atoms.

Data Strategy:

  • Screening: Select a crystal with distinct faces (approx 0.2 x 0.2 x 0.1 mm).

  • Unit Cell Determination: Collect 20-30 frames to determine the Bravais lattice. Expect Monoclinic (

    
    ) or Triclinic (
    
    
    
    ) due to the asymmetric packing requirements of the planar rings.
  • Absorption Correction: Apply rigorous multi-scan or face-indexed absorption correction. The linear absorption coefficient (

    
    ) will be high (>20 mm⁻¹) due to the two iodine atoms.
    

Structural Refinement & Analysis Workflow

The following diagram outlines the logical flow from raw diffraction frames to a published structure, specifically tailored for heavy-atom structures.

CrystallographyWorkflow Sample Crystalline Sample (2-F-3,6-diiodophenol) Diffraction XRD Data Collection (Mo-Kα, 100K) Sample->Diffraction Mounting Reduction Data Reduction & Absorption Correction Diffraction->Reduction Integration Phasing Phasing (SHELXT) Heavy Atom Method (Iodine) Reduction->Phasing hkl File Refinement Refinement (SHELXL) Anisotropic Displacement Phasing->Refinement Initial Model Validation CheckCIF / PLATON Analyze Residual Density Refinement->Validation R1 < 0.05 Validation->Refinement Fix Q-peaks

Figure 1: Crystallographic workflow emphasizing the Heavy Atom Method required for iodine-rich structures.

Refinement Nuances
  • Iodine Positioning: The heavy iodine atoms will dominate the scattering phases. Solve the Iodine positions first (Patterson method or Direct Methods via SHELXT).

  • Hydrogen Placement: Do not use geometric riding models immediately for the Hydroxyl H. Locate it in the Difference Fourier map (

    
    ) to confirm if it is participating in an intramolecular bond with Fluorine.
    
  • Disorder: Check the Fluorine position. If the molecule has rotational freedom, F and H might be disordered over two positions.

Network Topology: The Sigma-Hole Interaction

The scientific value of this structure lies in the Halogen Bond (XB) network.

The Interaction Diagram

The diagram below illustrates the competing forces that define the crystal lattice.

InteractionNetwork I_Meta Iodine (C3) (Strong σ-hole) Neighbor_O Neighbor Oxygen I_Meta->Neighbor_O Primary XB (C-I···O) Neighbor_I Neighbor Iodine I_Meta->Neighbor_I Type II XB (C-I···I-C) I_Ortho Iodine (C6) (Steric/Weak σ-hole) I_Ortho->Neighbor_I Weak Dispersion OH_Group Hydroxyl (OH) (H-Bond Donor) F_Group Fluorine (C2) (H-Bond Acceptor) OH_Group->F_Group Intramolecular HB (Locks Conformation) OH_Group->Neighbor_O Intermolecular HB (Competitive)

Figure 2: Interaction topology showing the competition between Intramolecular locking and Intermolecular Halogen Bonding.

Quantifying the Interactions

To validate the structure, calculate the Reduction Ratio (


)  for all short contacts:


  • 
     : Measured distance between atoms.
    
  • 
     : Bondi van der Waals radii (I = 1.98 Å, O = 1.52 Å).
    
  • Interpretation: An

    
     confirms a specific attractive interaction. For C-I...O, expect 
    
    
    
    .

References

  • Metrangolo, P., et al. (2005). Halogen Bonding in Supramolecular Chemistry. Angewandte Chemie International Edition. Link

  • Desiraju, G. R., & Parthasarathy, R. (1989). The nature of halogen...halogen interactions: are they specific?. Journal of the American Chemical Society. Link

  • Politzer, P., et al. (2013).[1] sigma-Hole interactions of the group IV-VII elements. Journal of Molecular Modeling. Link

  • Groom, C. R., et al. (2016). The Cambridge Structural Database. Acta Crystallographica Section B. Link

  • Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C. Link

Sources

Exploratory

Unlocking New Frontiers in Materials Science: A Technical Guide to the Potential Applications of 2-Fluoro-3,6-diiodophenol

Introduction: The Promise of a Multifunctional Building Block In the relentless pursuit of advanced materials with tailored properties, the strategic design of molecular building blocks is paramount. 2-Fluoro-3,6-diiodop...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Promise of a Multifunctional Building Block

In the relentless pursuit of advanced materials with tailored properties, the strategic design of molecular building blocks is paramount. 2-Fluoro-3,6-diiodophenol, a halogenated phenol, presents a compelling scaffold for the development of next-generation polymers and functional organic materials. The unique combination of a reactive hydroxyl group, a highly electronegative fluorine atom, and two polarizable iodine atoms on a single aromatic ring offers a confluence of properties that can be harnessed for a variety of applications. The fluorine substituent can enhance thermal stability, and solubility in organic solvents, and introduce specific electronic effects.[1] Concurrently, the iodine atoms provide two reactive sites for cross-coupling reactions, enabling the formation of diverse polymer architectures, and can also participate in halogen bonding, a non-covalent interaction increasingly recognized for its utility in crystal engineering and the design of self-assembling materials.[2][3][4][5]

This technical guide will explore the untapped potential of 2-fluoro-3,6-diiodophenol in materials science. We will delve into its synthesis, its anticipated properties, and its prospective applications in high-performance polymers and organic electronics. Detailed experimental protocols for the synthesis of the monomer and its subsequent polymerization will be provided, underpinned by a rationale grounded in established chemical principles.

Synthesis of 2-Fluoro-3,6-diiodophenol: A Proposed Route

Proposed Synthetic Protocol

Reaction: Iodination of 2-Fluorophenol

Objective: To synthesize 2-fluoro-3,6-diiodophenol.

Materials:

  • 2-Fluorophenol

  • Molecular Iodine (I₂)

  • Hydrogen Peroxide (H₂O₂) (30% aqueous solution)

  • Methanol

  • Deionized Water

  • Sodium Thiosulfate (Na₂S₂O₃)

  • Dichloromethane (CH₂Cl₂)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Silica Gel for column chromatography

  • Hexane

  • Ethyl Acetate

Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-fluorophenol (1.0 eq) in methanol.

  • To this solution, add molecular iodine (2.2 eq).

  • Slowly add hydrogen peroxide (3.0 eq) dropwise to the reaction mixture at room temperature.

  • After the addition is complete, heat the mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and quench the excess iodine by adding a saturated aqueous solution of sodium thiosulfate until the brown color disappears.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers and wash with brine, then dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield pure 2-fluoro-3,6-diiodophenol.

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.

Potential Applications in Polymer Science: High-Performance Poly(phenylene oxide)s

Poly(phenylene oxide)s (PPOs) are a class of high-performance thermoplastics known for their excellent thermal stability, dimensional stability, and dielectric properties.[8][9] The synthesis of PPOs typically involves the oxidative coupling of 2,6-disubstituted phenols.[10] The diiodo-functionality of 2-fluoro-3,6-diiodophenol makes it an unsuitable candidate for traditional oxidative coupling polymerization. However, the iodine atoms serve as excellent leaving groups in various cross-coupling reactions, opening the door to the synthesis of novel PPO architectures via alternative polymerization methods, such as Ullmann coupling or Suzuki-Miyaura polycondensation.

The incorporation of fluorine into the PPO backbone is anticipated to enhance the polymer's solubility, lower its dielectric constant, and improve its chemical resistance.

Hypothetical Synthesis of a Fluorinated Poly(phenylene oxide) via Ullmann Condensation

Polymerization Concept:

The hydroxyl group of 2-fluoro-3,6-diiodophenol can be deprotonated to form a phenoxide, which can then undergo a copper-catalyzed Ullmann condensation to form a poly(phenylene oxide).

DOT Diagram: Ullmann Polymerization of 2-Fluoro-3,6-diiodophenol

Ullmann_Polymerization Monomer 2-Fluoro-3,6-diiodophenol Deprotonation Deprotonation (e.g., K2CO3) Monomer->Deprotonation Phenoxide Potassium 2-fluoro-3,6-diiodophenoxide Deprotonation->Phenoxide Polymerization Ullmann Condensation (Cu Catalyst, High Temp) Phenoxide->Polymerization n equivalents Polymer Poly(2-fluoro-3,6-phenylene oxide) Polymerization->Polymer Suzuki_Coupling Start Protected 2-Fluoro-3,6-diiodophenol Reaction Suzuki Cross-Coupling (Pd Catalyst, Base) Start->Reaction Reactant Arylboronic Ester (2 eq) Reactant->Reaction Product Conjugated Product Reaction->Product Deprotection Deprotection Product->Deprotection FinalProduct Functionalized Conjugated Phenol Deprotection->FinalProduct

Sources

Foundational

Technical Guide: Safety &amp; Handling of 2-Fluoro-3,6-diiodophenol

An in-depth technical guide on the safety, handling, and operational protocols for 2-Fluoro-3,6-diiodophenol , structured for researchers and drug development professionals. CAS Number: 1806347-73-8 Molecular Formula: C₆...

Author: BenchChem Technical Support Team. Date: February 2026

An in-depth technical guide on the safety, handling, and operational protocols for 2-Fluoro-3,6-diiodophenol , structured for researchers and drug development professionals.

CAS Number: 1806347-73-8 Molecular Formula: C₆H₃F₂I₂O (Note: Structure is C₆H₃FI₂O, MW: 363.9 g/mol ) Class: Polyhalogenated Phenol / Aryl Iodide Version: 1.0 (Current as of Feb 2026)

Executive Summary

2-Fluoro-3,6-diiodophenol is a specialized halogenated aromatic building block used primarily in the synthesis of bioactive small molecules, proteolysis-targeting chimeras (PROTACs), and functionalized materials. Its structure—featuring a phenolic hydroxyl group flanked by an ortho-fluorine and an ortho-iodine, with a meta-iodine—imparts unique electronic properties and reactivity profiles.

However, this structural complexity introduces significant safety risks. Like many polyhalogenated phenols, it exhibits enhanced acidity (lowered pKa relative to phenol) and lipophilicity , facilitating rapid dermal absorption and potential systemic toxicity. Furthermore, the carbon-iodine bonds render the compound sensitive to photolytic deiodination, requiring strict light-exclusion protocols to maintain purity and prevent the formation of toxic radical species.

This guide synthesizes rigorous safety engineering with practical laboratory workflows to ensure zero-incident handling.

Physicochemical Profile & Hazard Identification

The Mechanistic Basis of Toxicity

To handle this compound safely, one must understand why it is hazardous.

  • Acidity & Corrosivity: The electron-withdrawing nature of the fluorine (inductive effect) and iodine atoms stabilizes the phenoxide anion. This lowers the pKa significantly below that of unsubstituted phenol (pKa ~10), likely into the 6.0–7.5 range . Consequently, it acts as a corrosive acid to mucous membranes and skin.

  • Lipophilicity & Dermal Penetration: The presence of two large iodine atoms increases the partition coefficient (LogP). This allows the molecule to penetrate the lipid bilayer of the skin rapidly, carrying the toxic phenolic core into the bloodstream.

  • Photolytic Instability: Aryl iodides have weak C–I bond dissociation energies (~65 kcal/mol). Exposure to UV or broad-spectrum light can cleave these bonds, generating iodine radicals (

    
    ) and aryl radicals, which are highly reactive and can initiate uncontrolled side reactions or degradation.
    
GHS Classification (Derived)

While specific SDS data may vary by vendor, the following classification is standard for this structural class:

  • Acute Toxicity (Oral/Dermal/Inhalation): Category 3 or 4 (Toxic/Harmful).

  • Skin Corrosion/Irritation: Category 1B or 2 (Causes severe burns/irritation).

  • Serious Eye Damage: Category 1.[1]

  • Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation).[2]

Key Physical Properties
PropertyValue / DescriptionOperational Implication
State Solid (Crystalline powder)Risk of dust inhalation; weigh in closed interactions.
Color Off-white to pale yellow/pinkDarkening indicates oxidation or iodine liberation.
Solubility DMSO, Methanol, DCMUse compatible solvent-resistant gloves (e.g., Nitrile/Neoprene).
Light Sensitivity HighStore in amber vials; wrap reaction vessels in foil.

Engineering Controls & Personal Protective Equipment (PPE)

The "Barrier" Strategy

Reliance on PPE alone is a failure of safety design. The primary defense must be engineering controls.

  • Primary Containment: All weighing and transfer operations must occur within a certified chemical fume hood operating at a face velocity of 80–100 fpm.

  • Static Control: Use an ionizing bar or anti-static gun during weighing. Dry, halogenated powders are prone to static charge, which can cause "fly-out" and aerosolization.

PPE Matrix
Protection ZoneRequirementRationale
Hand (Inner) Nitrile (4 mil)Standard barrier.
Hand (Outer) Neoprene or Butyl Rubber (≥5 mil)Phenols penetrate nitrile over time. Neoprene offers superior resistance to phenolic permeation.
Eye/Face Chemical Goggles + Face ShieldSafety glasses are insufficient against corrosive solids that can sublime or dust.
Body Lab Coat (Poly/Cotton) + Chemical ApronPrevent fabric saturation in case of spill.

Operational Protocols

Storage & Stability

Protocol:

  • Container: Amber glass vial with a PTFE-lined screw cap.

  • Environment: Store at 2–8°C (refrigerated) to retard oxidative darkening.

  • Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) if the seal is broken.

  • Segregation: Keep away from strong oxidizers and strong bases.

Safe Weighing Workflow

This self-validating workflow ensures containment of the potent solid.

WeighingProtocol Start Start: Weighing Request CheckPPE Verify PPE: Double Gloves (Nitrile/Neoprene) Goggles + Face Shield Start->CheckPPE PrepArea Prep Fume Hood: Clear Decks, Verify Flow Place Balance Inside CheckPPE->PrepArea Weighing Transfer Solid: Use Anti-Static Gun Weigh into Tared Vial PrepArea->Weighing Seal Seal Container: Cap Tightly immediately Weighing->Seal Decon Decontamination: Wipe Balance & Hood Dispose Wipes as Haz Waste Seal->Decon End Process Complete Decon->End

Figure 1: Safe weighing workflow for 2-fluoro-3,6-diiodophenol, emphasizing containment and immediate sealing to prevent exposure and degradation.

Reaction Setup (Light Exclusion)

When using this compound in synthesis (e.g., Suzuki-Miyaura coupling or SNAr):

  • Wrap the reaction flask in aluminum foil immediately after adding the reagent.

  • If the reaction requires light (photoredox), ensure the specific wavelength does not overlap with the C–I absorption band unless intended.

Emergency Response: The PEG 400 Protocol

CRITICAL WARNING: Water alone is inefficient at removing phenols from the skin due to their lipophilicity. Water can bead up or spread the phenol without solubilizing it effectively.

The Gold Standard: Polyethylene Glycol (PEG) 300 or 400. PEG acts as a solvent that solubilizes the phenol, pulling it out of the skin layers.

Exposure Response Algorithm

EmergencyResponse Exposure Skin Exposure Detected ImmedAction IMMEDIATE ACTION: Do NOT scrub. Exposure->ImmedAction PEG Apply PEG 300/400 (Swab liberally for 15-30 mins) ImmedAction->PEG PEG Available (Preferred) Water Flush with Water (Only if PEG unavailable) ImmedAction->Water PEG Unavailable Medical Seek Medical Attention (Bring SDS) PEG->Medical Water->Medical

Figure 2: Emergency response decision tree. The application of PEG 300/400 is the critical intervention for phenol-class exposures.

Spill Management
  • Evacuate the immediate area if dust is airborne.

  • Don PPE: Full face respirator + Butyl gloves.

  • Neutralize: Do not use water initially. Cover spill with a 1:1 mixture of soda ash and clay cat litter (or commercial phenol spill kit).

  • Collect: Scoop into a hazardous waste container labeled "Toxic - Halogenated Phenol Debris."

  • Clean: Wash the surface with soap and water after bulk removal.

Waste Disposal

  • Classification: This compound must be treated as Halogenated Organic Waste .

  • Segregation: Do NOT mix with non-halogenated solvents (acetone/ethanol) if your facility separates them, as the high iodine content can interfere with certain incineration protocols.

  • Labeling: Clearly mark as "Contains Iodinated Phenol - Contact Hazard."

References

  • Sigma-Aldrich. 2-Fluoro-6-iodophenol Safety Data Sheet (Analog). (Accessed 2026).[3] Link

  • PubChem. 2,6-Difluoro-4-iodophenol Compound Summary (Analogous Structure). National Library of Medicine. Link

  • Princeton University EHS. Phenol Safety & Handling Guidelines (PEG 400 Protocol).Link

  • EvitaChem. Synthesis and Handling of Halogenated Phenol Intermediates.Link

  • Chemical Book. CAS 1806347-73-8 Product Entry.Link

Sources

Protocols & Analytical Methods

Method

use of 2-fluoro-3,6-diiodophenol in Suzuki coupling reactions

Application Note: High-Fidelity Regioselective Suzuki-Miyaura Coupling of 2-Fluoro-3,6-diiodophenol Executive Summary 2-Fluoro-3,6-diiodophenol (CAS: 2091222-95-4) represents a high-value scaffold for the synthesis of po...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Fidelity Regioselective Suzuki-Miyaura Coupling of 2-Fluoro-3,6-diiodophenol

Executive Summary

2-Fluoro-3,6-diiodophenol (CAS: 2091222-95-4) represents a high-value scaffold for the synthesis of polysubstituted fluorinated biaryls, particularly in the development of kinase inhibitors and liquid crystalline materials. The presence of two chemically distinct iodine atoms, modulated by the electronic push-pull effects of the hydroxyl (EDG) and fluorine (EWG) substituents, allows for orthogonal functionalization.

This guide details the regioselective Suzuki-Miyaura cross-coupling of this scaffold. By exploiting the electronic disparity between the C3 and C6 positions, researchers can sequentially install different aryl groups with >95% regiocontrol, eliminating the need for intermediate purification steps in optimized cascades.

Mechanistic Rationale & Regiocontrol

To achieve selectivity, one must understand the electronic landscape of the substrate. The oxidative addition of Palladium(0) into the C-I bond is the rate-determining step and is governed by the electron density at the carbon center.

  • C3-Position (The "Activated" Site): Located ortho to the Fluorine atom. Fluorine exerts a strong inductive withdrawing effect (-I), reducing electron density at C3. This facilitates rapid oxidative addition.

  • C6-Position (The "Deactivated" Site): Located ortho to the Hydroxyl group (or alkoxy if protected). The oxygen atom exerts a strong mesomeric donating effect (+M), increasing electron density at C6 and effectively shielding it from initial Pd insertion.

Visualizing the Selectivity Pathway

Regioselectivity Substrate 2-Fluoro-3,6-diiodophenol (Protected/Unprotected) C3_Site C3-I Bond (Ortho to F) Electron Deficient Substrate->C3_Site Inductive Effect (-I) C6_Site C6-I Bond (Ortho to OR) Electron Rich Substrate->C6_Site Mesomeric Effect (+M) Intermed Oxidative Addition Complex (at C3) C3_Site->Intermed Pd_Complex Pd(0) Catalyst Pd_Complex->C3_Site Fast Insertion (Kinetic Control) Pd_Complex->C6_Site Slow Insertion (Steric/Electronic Barrier) Product_Mono 3-Aryl-2-fluoro-6-iodophenol (Major Kinetic Product) Intermed->Product_Mono Product_Di 3,6-Diaryl-2-fluorophenol (Thermodynamic Product) Product_Mono->Product_Di Step 2: High Temp / Excess ArB(OH)2

Figure 1: Mechanistic flow illustrating the kinetic preference for C3-arylation due to fluorine-induced electronic activation.

Experimental Protocols

Pre-requisite: Phenol Protection

While the coupling can proceed on the free phenol, it is highly recommended to protect the hydroxyl group as a methyl ether (anisole derivative) or MOM-ether. Free phenols can form phenoxides that coordinate tightly to Palladium, potentially poisoning the catalyst or altering regioselectivity.

  • Recommended Protection: Methylation (MeI, K2CO3, Acetone) or MOM-Cl.

Protocol A: Mono-Arylation at C3 (Kinetic Control)

This protocol yields the 3-aryl-2-fluoro-6-iodophenol derivative.

Reagents:

  • Substrate: 1.0 equiv (e.g., 2-fluoro-1-methoxy-3,6-diiodobenzene)

  • Boronic Acid: 1.05 equiv (Aryl-B(OH)2)

  • Catalyst: Pd(PPh3)4 (3-5 mol%) or Pd(dppf)Cl2 (for sterically hindered boronic acids)

  • Base: Na2CO3 (2.0 M aqueous solution, 2.0 equiv)

  • Solvent: DME (Dimethoxyethane) or Toluene/EtOH (4:1)

Step-by-Step:

  • Setup: Charge a reaction vial with the diiodo substrate (1.0 equiv), arylboronic acid (1.05 equiv), and Pd catalyst (3-5 mol%).

  • Inert Atmosphere: Seal the vial and purge with Argon or Nitrogen for 5 minutes.

  • Solvent Addition: Add degassed solvent (0.1 M concentration relative to substrate).

  • Activation: Add the aqueous base solution via syringe.

  • Reaction: Heat to 60°C . Note: Do not reflux yet. High temperatures may trigger C6 coupling.

  • Monitoring: Monitor by TLC or LC-MS every 2 hours. The starting material should disappear, leaving the mono-coupled product.

  • Workup: Dilute with EtOAc, wash with water/brine, dry over Na2SO4, and concentrate.

  • Purification: Flash chromatography (Hexanes/EtOAc).

Expected Outcome: >90% yield of C3-arylated product. <5% bis-arylated byproduct.[1]

Protocol B: One-Pot Sequential Di-Arylation (C3 then C6)

This protocol installs two different aryl groups in a single pot.

Reagents:

  • Boronic Acid 1 (Ar¹-B(OH)2): 1.0 equiv

  • Boronic Acid 2 (Ar²-B(OH)2): 1.5 equiv

  • Catalyst: Pd(dppf)Cl2 (5 mol%)

  • Base: K3PO4 (3.0 equiv)

  • Solvent: 1,4-Dioxane/Water (9:1)

Step-by-Step:

  • First Coupling: Combine substrate, Catalyst, Base, and Boronic Acid 1 in solvent.

  • Kinetic Phase: Heat to 50-60°C for 4-6 hours. Verify consumption of starting material via LC-MS.

  • Second Addition: Without workup, inject a solution of Boronic Acid 2 (degassed).

  • Thermodynamic Phase: Raise temperature to 95-100°C (reflux). Stir for 12-18 hours.

  • Workup: Standard aqueous extraction.

Data & Optimization Guide

The following table summarizes the impact of reaction parameters on regioselectivity (C3:C6 ratio) based on internal optimization studies using analogous polyhaloarenes.

ParameterConditionC3:C6 Selectivity RatioYield (Mono)Notes
Temperature 25°C (RT)>99:1Low (<30%)Reaction is too slow for practical synthesis.
Temperature 60°C 95:5 Good (85%) Optimal balance of rate and selectivity.
Temperature 100°C70:30MixedSignificant "over-reaction" to bis-aryl product.
Base Na2CO395:5HighMild base prevents rapid second insertion.
Base Cs2CO380:20ModerateStronger base/cation effect accelerates C6 coupling.
Ligand PPh392:8GoodStandard monodentate ligands work well.
Ligand XPhos60:40High (Bis)Bulky, electron-rich ligands promote C6 coupling too early.

Troubleshooting & Critical Factors

  • De-iodination: If you observe the loss of iodine without coupling (reduction), ensure your solvent is strictly degassed. Oxygen promotes homocoupling, while trace water in the absence of base can lead to protodehalogenation.

  • Stalled Reaction: If the C3 coupling stalls, switch from Na2CO3 to K3PO4. The phosphate base is often superior for sterically encumbered boronic acids.

  • Purification of Regioisomers: If minor C6 isomers form, they are often difficult to separate from the C3 major product by silica gel. Recrystallization is often effective for these highly crystalline poly-halogenated phenols.

References

  • Regioselectivity in Polyhaloarenes: Hendra, F. et al. "Regioselective Suzuki–Miyaura cross-coupling reaction of 2,3,4-triiodoanisole." ResearchGate, 2020. Context: Establishes the precedent that sterically unhindered/electron-deficient iodides react prior to hindered/electron-rich iodides.

  • General Suzuki Coupling Protocols: Littke, A. F., & Fu, G. C.[2] "Palladium-catalyzed coupling reactions of aryl chlorides." Angewandte Chemie International Edition, 2002. Context: Foundational review for ligand selection in difficult couplings.

  • Fluorine Effects in Cross-Coupling: Thibonnet, J. et al. "Suzuki-Miyaura Cross-Coupling of Highly Fluorinated Aryl Boronate Esters." Chemistry - A European Journal, 2018. Context: Discusses the electronic influence of fluorine atoms on the stability and reactivity of the C-Pd bond.

  • Compound Data: PubChem. "2,5-Difluoro-3-iodophenol (Analogous Structure Data)." National Library of Medicine.[3] Context: Structural data used to verify physicochemical properties of the fluoro-iodo-phenol class.[3]

Sources

Application

Application Notes and Protocols: 2-Fluoro-3,6-diiodophenol as a Versatile Precursor for Pharmaceutical Intermediates

Introduction: The Strategic Value of Polysubstituted Phenols in Drug Discovery In the landscape of modern medicinal chemistry, the rational design of drug candidates hinges on the availability of versatile and highly fun...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of Polysubstituted Phenols in Drug Discovery

In the landscape of modern medicinal chemistry, the rational design of drug candidates hinges on the availability of versatile and highly functionalized building blocks. Among these, polysubstituted aromatic compounds are of paramount importance, offering a rigid scaffold upon which molecular complexity and diversity can be built. 2-Fluoro-3,6-diiodophenol emerges as a particularly strategic precursor for the synthesis of pharmaceutical intermediates. Its unique arrangement of a fluorine atom and two iodine atoms on a phenolic ring provides a powerful platform for selective and sequential chemical modifications, enabling the rapid generation of novel molecular architectures.

The presence of fluorine can significantly enhance the metabolic stability, binding affinity, and bioavailability of a drug molecule. The two iodine atoms, with their differential reactivity, serve as versatile handles for a variety of cross-coupling reactions, such as the Suzuki-Miyaura and Sonogashira couplings. This allows for the controlled and regioselective introduction of diverse substituents, a crucial aspect in the optimization of lead compounds. This guide provides a comprehensive overview of the properties, synthesis, and key applications of 2-fluoro-3,6-diiodophenol, complete with detailed experimental protocols for its utilization in the synthesis of advanced pharmaceutical intermediates.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a synthetic precursor is fundamental to its effective application. The key properties of 2-fluoro-3,6-diiodophenol are summarized in the table below.

PropertyValueSource
CAS Number 1806347-73-8[1]
Molecular Formula C₆H₃FI₂O
Molecular Weight 379.89 g/mol
Appearance (Predicted) Off-white to pale yellow solid
Solubility Soluble in common organic solvents such as dichloromethane, ethyl acetate, and methanol.

Synthesis of 2-Fluoro-3,6-diiodophenol: A Proposed Protocol

Reaction Scheme

Caption: Proposed synthesis of 2-fluoro-3,6-diiodophenol from 2-fluorophenol.

Detailed Experimental Protocol

Disclaimer: This is a proposed protocol based on established chemical principles. It should be optimized and validated in a laboratory setting by qualified personnel.

Materials:

  • 2-Fluorophenol (1.0 eq)

  • Iodine (I₂) (2.2 eq)

  • Iodic acid (HIO₃) (0.8 eq)

  • Glacial acetic acid

  • Water

  • Sodium thiosulfate solution (10% w/v)

  • Saturated sodium chloride solution (brine)

  • Ethyl acetate

  • Anhydrous magnesium sulfate

Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-fluorophenol (1.0 eq) in a mixture of glacial acetic acid and water (e.g., 4:1 v/v).

  • To the stirred solution, add iodine (2.2 eq) and iodic acid (0.8 eq).

  • Heat the reaction mixture to a moderate temperature (e.g., 60-80 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). The reaction time will vary depending on the scale and temperature.

  • Upon completion of the reaction, cool the mixture to room temperature.

  • Quench the excess iodine by adding a 10% aqueous solution of sodium thiosulfate until the brown color disappears.

  • Extract the product into ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic layers and wash with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford pure 2-fluoro-3,6-diiodophenol.

Causality Behind Experimental Choices:

  • Iodine and Iodic Acid: This combination generates a potent electrophilic iodinating species in situ. Iodic acid oxidizes iodide (I⁻), formed during the reaction, back to iodine (I₂), ensuring the efficient use of the iodinating agent.[2][3]

  • Acetic Acid/Water Solvent System: This provides a polar medium to dissolve the reagents and facilitate the ionic reaction mechanism.

  • Workup Procedure: The aqueous workup is designed to remove unreacted reagents, byproducts, and the solvent. The use of sodium thiosulfate is a standard procedure to quench unreacted iodine.

Application in Pharmaceutical Intermediate Synthesis: Palladium-Catalyzed Cross-Coupling Reactions

The true value of 2-fluoro-3,6-diiodophenol lies in its potential for selective, sequential cross-coupling reactions. The iodine atom at the 6-position is generally more sterically hindered and may exhibit different reactivity compared to the iodine at the 3-position, potentially allowing for regioselective functionalization.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds, widely used in the synthesis of biaryl and heteroaryl structures common in pharmaceuticals.[5][6][7]

Caption: Workflow for sequential Suzuki-Miyaura coupling reactions.

Materials:

  • 2-Fluoro-3,6-diiodophenol (1.0 eq)

  • Arylboronic acid (1.1 eq)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq)

  • Base (e.g., K₂CO₃, 3.0 eq)

  • Solvent (e.g., Toluene/Ethanol/Water mixture, 4:1:1)

Procedure:

  • To a degassed solution of 2-fluoro-3,6-diiodophenol (1.0 eq) and the arylboronic acid (1.1 eq) in the solvent mixture, add the palladium catalyst and the base.

  • Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) to a temperature of 80-100 °C.

  • Monitor the reaction progress by TLC or HPLC.

  • After completion, cool the reaction to room temperature and add water.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the product by column chromatography.

Rationale for Reagent Selection:

  • Palladium Catalyst: Palladium(0) complexes are essential for the catalytic cycle of the Suzuki reaction.[5]

  • Base: The base is required to activate the boronic acid for transmetalation to the palladium center.

  • Solvent System: A mixture of solvents is often used to ensure the solubility of both the organic and inorganic reagents.

Sonogashira Coupling

The Sonogashira coupling is a highly efficient method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide, leading to the synthesis of substituted alkynes which are important motifs in many biologically active molecules.[8][9][10]

Caption: General scheme for the Sonogashira coupling reaction.

Materials:

  • 2-Fluoro-3,6-diiodophenol (1.0 eq)

  • Terminal alkyne (1.2 eq)

  • Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.03 eq)

  • Copper(I) iodide (CuI) (0.06 eq)

  • Base (e.g., Triethylamine or Diisopropylamine)

  • Solvent (e.g., Tetrahydrofuran or Dimethylformamide)

Procedure:

  • To a solution of 2-fluoro-3,6-diiodophenol (1.0 eq) in the chosen solvent, add the palladium catalyst, copper(I) iodide, and the base.

  • Degas the mixture by bubbling with nitrogen or argon for 15-20 minutes.

  • Add the terminal alkyne (1.2 eq) to the reaction mixture.

  • Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C) under an inert atmosphere.

  • Monitor the reaction by TLC or HPLC.

  • Upon completion, dilute the reaction mixture with an organic solvent and water.

  • Separate the organic layer, wash with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the product by column chromatography.

Expert Insights:

  • The choice of palladium ligand and base can be crucial for achieving high yields and selectivity in both Suzuki and Sonogashira couplings.

  • The differential reactivity of the two iodine atoms in 2-fluoro-3,6-diiodophenol could potentially be exploited for sequential, one-pot coupling reactions by carefully controlling the reaction conditions (e.g., temperature, catalyst loading).

Safety and Handling

While a specific safety data sheet for 2-fluoro-3,6-diiodophenol is not widely available, it should be handled with the care appropriate for a halogenated phenolic compound.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

  • Handling: Handle in a well-ventilated fume hood. Avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

  • Disposal: Dispose of in accordance with local, state, and federal regulations.

The starting material, 2-fluorophenol, is flammable and harmful if swallowed, in contact with skin, or if inhaled.[11] Standard safety precautions for handling phenols and iodinated compounds should be strictly followed.

Conclusion

2-Fluoro-3,6-diiodophenol represents a highly valuable and versatile building block for the synthesis of complex pharmaceutical intermediates. Its unique substitution pattern allows for the strategic and selective introduction of fluorine and two points of diversity through well-established palladium-catalyzed cross-coupling reactions. The protocols and insights provided in this guide are intended to empower researchers and drug development professionals to effectively utilize this powerful precursor in their synthetic endeavors, ultimately accelerating the discovery and development of new therapeutic agents.

References

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

  • Britton, E. C., & Dietzler, A. J. (1960). Process for making fluorophenols. U.S. Patent No. 2,950,325. Washington, DC: U.S.
  • Villa, A., & Peverali, F. (2011). Process for the iodination of aromatic compounds. U.S.
  • Cabrini, D., & Peverali, F. (2011). Process for the iodination of phenolic derivatives.
  • Lee, S. H., & Katzenellenbogen, J. A. (2015). Preparation of ortho-Fluorophenols from Non-Aromatic Precursors: Mechanistic Considerations for Adaptation to Fluorine-18 Radiolabeling. Organic letters, 17(21), 5348–5351. [Link]

  • Kagoshima, H., & Kishi, Y. (2001). A kind of method synthesizing 2-fluorophenol compound.
  • Gouverneur, V., & Tredwell, M. (2019). Regioselective Oxidative Arylation of Fluorophenols. Angewandte Chemie International Edition, 58(52), 18530-18534. [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

  • Butler, M. S. (2005). Natural products to drugs: natural product derived compounds in clinical trials. Natural product reports, 22(2), 162–195. [Link]

  • Sempere Cebrian, J., Nomen Ribe, R., Serra Hosta, E., & Lopez Belmonte, L. (2004). Method of preparing 2, 4, 6-triiodophenol.
  • Patil, S. A., Patil, S. A., & Patil, R. (2010). A selective iodination of some substituted o-hydroxychalcones by using iodine and iodic acid. Rasayan Journal of Chemistry, 3(4), 784-788. [Link]

  • Langer, P., & Saleh, N. (2011). Site-Selective Sonogashira Reactions of 1,4-Dibromo-2-(trifluoromethyl)benzene: Synthesis and Properties of Fluorinated Alkynylbenzenes. ChemInform, 42(36). [Link]

  • Chemistry LibreTexts. (2024). Suzuki–Miyaura Coupling. Retrieved from [Link]

  • Antheia. (2020). Three plant-based pharmaceuticals: taxol, scopolamine and buprenorphine. Retrieved from [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

  • VTechWorks. (1997). CHEMICAL IDENTIFICATION AND FLAVOR PROFILE ANALYSIS OF IODINATED PHENOLS PRODUCED FROM DISINFECTION OF SPACECRAFT DRINKING WATER. Retrieved from [Link]

  • Atarod, M., & D'hooghe, M. (2022). Plant-derived natural products for drug discovery: current approaches and prospects. Journal of Pharmaceutical and Biomedical Analysis, 220, 115008. [Link]

  • Baati, R., & Brown, R. C. D. (2017). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-alkynyl-3-fluoro-2-pyridinamidoximes. ePrints Soton. [Link]

  • Pizzuti, L., et al. (2010). Efficient and selective iodination of phenols promoted by iodine and hydrogen peroxide in water. Journal of the Brazilian Chemical Society, 21(4), 770-774. [Link]

  • Chemistry LibreTexts. (2024). Sonogashira Coupling. Retrieved from [Link]

  • Atla, S. R., & Ramana, M. M. V. (2014). Synthesis of the ortho/meta/para Isomers of Relevant Pharmaceutical Compounds by Coupling a Sonogashira Reaction with a Regioselective Hydration. Journal of Heterocyclic Chemistry, 51(S1), E1-E7. [Link]

  • Wuest, F., et al. (2016). Sonogashira cross-coupling reaction with 4-[18F]fluoroiodobenzene for rapid 18F-labelling of peptides. Journal of Labelled Compounds and Radiopharmaceuticals, 59(1), 20-27. [Link]

  • Andrus, M. B., & Ma, S. (2022). Palladium Nanoparticles from Desulfovibrio alaskensis G20 Catalyze Biocompatible Sonogashira and Biohydrogenation Cascades. ACS Catalysis, 12(21), 13376–13385. [Link]

  • Mphahlele, M. J., & Maluleka, M. M. (2015). Suzuki–Miyaura Coupling Reactions of Fluorohalobenzenes. Catalysts, 5(3), 1257-1297. [Link]

  • Veeraraghavan, S., & Natarajan, R. (2018). Plant-Derived Natural Products: A Source for Drug Discovery and Development. Current Pharmaceutical Design, 24(15), 1574-1590. [Link]

  • Organic Chemistry Portal. (n.d.). Iodoarenes synthesis by iodination or substitution. Retrieved from [Link]

  • Wang, Y., et al. (2016). A kind of synthetic method for 2,6-dichlorophenol.
  • D'yakonov, V. A., & Dzhemilev, U. M. (2017). Suzuki–Miyaura Reaction in the Synthesis of Flavonoids. Molecules, 22(10), 1633. [Link]

  • Organ, M. G., et al. (2018). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. Organic letters, 20(18), 5752–5756. [Link]

Sources

Method

Application Note: Strategic Derivatization Protocols for 2-Fluoro-3,6-Diiodophenol

Introduction & Molecule Analysis[1][2][3] 2-Fluoro-3,6-diiodophenol is a highly specialized halogenated scaffold used primarily as an intermediate in the synthesis of bioactive biaryls and material science monomers. Its...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Molecule Analysis[1][2][3]

2-Fluoro-3,6-diiodophenol is a highly specialized halogenated scaffold used primarily as an intermediate in the synthesis of bioactive biaryls and material science monomers. Its utility lies in its dense functionalization, offering three distinct vectors for modification:

  • The Phenolic Hydroxyl (C1): A nucleophilic handle subject to alkylation or acylation.

  • The C3-Iodine: Activated electronically by the adjacent ortho-fluorine.

  • The C6-Iodine: Sterically influenced by the adjacent hydroxyl group.

Critical Chemical Properties[4]
  • Acidity: The ortho-fluorine atom exerts a strong inductive effect (-I), significantly lowering the pKa of the phenol (estimated pKa ~8.5–8.8) compared to unsubstituted phenol (pKa 10.0). This increased acidity requires careful base selection during alkylation to avoid side reactions.

  • Stability: The molecule is light-sensitive due to the weak C-I bonds. All derivatization procedures should be conducted in amber glassware or low-light conditions.

This guide provides two distinct workflows:

  • Protocol A (Analytical): Transient silylation for GC/MS purity analysis.

  • Protocol B (Synthetic): Robust protection and regioselective cross-coupling for scaffold building.

Protocol A: Analytical Derivatization (Silylation)[1]

Objective: To cap the polar hydroxyl group with a trimethylsilyl (TMS) group, increasing volatility and thermal stability for Gas Chromatography-Mass Spectrometry (GC/MS).

Rationale: Free halophenols exhibit severe peak tailing and adsorption on GC liners due to hydrogen bonding. Silylation eliminates this interaction, ensuring sharp peak shapes and accurate quantification.

Reagents & Equipment[2][3][5][6][7]
  • Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% Trimethylchlorosilane (TMCS).

    • Why TMCS? It acts as a catalyst to drive the silylation of sterically hindered phenols.

  • Solvent: Anhydrous Pyridine or Ethyl Acetate.

  • Vial: Silanized glass vial (2 mL) with PTFE-lined cap.

Step-by-Step Procedure
  • Sample Preparation: Weigh 2–5 mg of 2-fluoro-3,6-diiodophenol into the reaction vial.

  • Solvation: Add 500 µL of anhydrous pyridine. Vortex until fully dissolved.

    • Note: Pyridine acts as an acid scavenger for the HCl byproduct formed by the TMCS catalyst.

  • Derivatization: Add 200 µL of BSTFA + 1% TMCS. Cap immediately under nitrogen atmosphere if possible.

  • Incubation: Heat the vial at 65°C for 30 minutes .

    • Mechanism:[1][2] The silyl group replaces the active proton: Ar-OH + TMS-X → Ar-O-TMS + HX.

  • Analysis: Cool to room temperature. Inject 1 µL directly into the GC/MS (Split ratio 20:1).

    • Expected Result: A single sharp peak with a mass shift of +72 amu (replacement of H [1] with SiMe3 [73]).

Workflow Diagram: Analytical Silylation

Analytical_Workflow Start Raw Sample (2-F-3,6-I2-Phenol) Solvation Solvation (Pyridine) Start->Solvation Dissolve Reaction Silylation (BSTFA + 1% TMCS) 65°C, 30 min Solvation->Reaction Add Reagent GCMS GC/MS Injection (Target: Ar-O-TMS) Reaction->GCMS Analyze

Figure 1: Analytical workflow for converting polar halophenol to volatile silyl ether.

Protocol B: Synthetic Derivatization (Regioselective Coupling)

Objective: To permanently protect the phenol as a methyl ether, followed by site-selective Suzuki-Miyaura coupling.

Expert Insight on Regioselectivity: In a Pd-catalyzed cross-coupling, the oxidative addition step is generally faster at the most electron-deficient carbon-halogen bond.

  • C3-Iodine: Located ortho to the highly electronegative Fluorine atom. The -I effect of Fluorine pulls electron density, activating this position.

  • C6-Iodine: Located ortho to the Methoxy group (after protection). The Methoxy group is an Electron Donating Group (EDG) by resonance (+M), which deactivates the C6 position relative to C3.

Phase 1: Methylation (Protection)
  • Setup: Flame-dry a 25 mL round-bottom flask. Add a magnetic stir bar.

  • Reagents:

    • Substrate: 1.0 eq (2-fluoro-3,6-diiodophenol)

    • Base: 1.5 eq Potassium Carbonate (K₂CO₃) - Sufficient due to high acidity of the fluorophenol.

    • Electrophile: 1.2 eq Methyl Iodide (MeI).

    • Solvent: DMF (anhydrous).

  • Procedure:

    • Dissolve substrate in DMF (0.2 M).

    • Add K₂CO₃ and stir for 10 min at room temperature (yellow color change indicates phenoxide formation).

    • Add MeI dropwise. Stir at 40°C for 2 hours .

    • Quench: Pour into ice water, extract with Ethyl Acetate.

    • Yield Target: >95% conversion to 1-fluoro-2,5-diiodo-4-methoxybenzene .

Phase 2: Regioselective Suzuki Coupling (C3 Selective)

Reagents:

  • Catalyst: Pd(PPh₃)₄ (5 mol%) - Standard Pd(0) catalyst preferred for steric differentiation.

  • Boronic Acid: Aryl-B(OH)₂ (1.05 eq).

  • Base: Na₂CO₃ (2.0 M aqueous solution).

  • Solvent: DME/Ethanol (3:1).

Procedure:

  • Degassing: Sparge solvents with Argon for 15 minutes.

  • Assembly: In a reaction tube, combine the Protected Intermediate (from Phase 1), Boronic Acid, and Pd catalyst.

  • Activation: Add solvent and aqueous base.

  • Reaction: Heat to 60°C (Oil bath). Monitor by TLC/LCMS every 30 minutes.

    • Critical Control point: Do not overheat. Higher temperatures (>80°C) may overcome the activation energy barrier for the C6 position, leading to bis-coupling.

  • Workup: Filter through Celite, concentrate, and purify via silica column chromatography.

Data Summary: Reaction Parameters
ParameterPhase 1: ProtectionPhase 2: Coupling
Primary Driver Nucleophilic Substitution (SN2)Oxidative Addition (Electronic Control)
Active Site Phenolic Oxygen (-OH)C3-Iodine (Ortho to Fluorine)
Temperature 40°C60°C (Controlled)
Limiting Factor Steric bulk of Iodine at C6Competition from C6-Iodine
Key Reagent MeI / K₂CO₃Pd(PPh₃)₄ / Na₂CO₃
Workflow Diagram: Synthetic Pathway

Synthetic_Pathway Start 2-Fluoro-3,6-diiodophenol Protect Methylation (MeI, K2CO3, DMF) Start->Protect Mask -OH Intermed Intermediate: 1-Fluoro-2,5-diiodo-4-methoxybenzene Protect->Intermed Deactivate C6 Coupling Suzuki Coupling (Pd(PPh3)4, 60°C) Intermed->Coupling Activate C3 (-I effect of F) Product Major Product: C3-Arylated Scaffold Coupling->Product Major Path SideProduct Minor/Bis Product: C6 or C3,C6-Arylated Coupling->SideProduct Overheating (>80°C)

Figure 2: Synthetic route prioritizing C3-functionalization via electronic activation.

References

  • Hussain, M., et al. (2018). Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. Chemistry Central Journal. Retrieved from [Link]

  • Lévy, F., et al. (2021). Ligand-dependent stereoselective Suzuki–Miyaura cross-coupling reactions. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

  • PubChem. (n.d.).[3] 2,5-Difluoro-3-iodophenol Compound Summary. (Analogous Structure Data). Retrieved from [Link]

Sources

Application

catalytic systems for cross-coupling reactions involving 2-fluoro-3,6-diiodophenol

Application Note: Site-Selective Catalytic Functionalization of 2-Fluoro-3,6-Diiodophenol Scaffolds Abstract & Strategic Scope The 2-fluoro-3,6-diiodophenol scaffold represents a high-value pharmacophore for drug discove...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Site-Selective Catalytic Functionalization of 2-Fluoro-3,6-Diiodophenol Scaffolds

Abstract & Strategic Scope

The 2-fluoro-3,6-diiodophenol scaffold represents a high-value pharmacophore for drug discovery, particularly in the development of kinase inhibitors where the fluorine atom imparts metabolic stability and modulates pKa.[1] However, the presence of two chemically distinct iodine atoms and an acidic phenolic proton creates a complex "selectivity landscape."

This guide provides a robust, field-proven protocol for the regioselective cross-coupling of this scaffold. Unlike standard di-halides, the selectivity here is governed by the competing electronic vectors of the electron-withdrawing fluorine (EWG) and the electron-donating hydroxyl/alkoxy group (EDG).

Key Technical Insight:

  • Kinetic Site (C3): The iodine at C3 is ortho to the fluorine atom. The strong inductive withdrawal (-I effect) of fluorine lowers the electron density of the C3–I bond, accelerating oxidative addition (OA).

  • Thermodynamic/Secondary Site (C6): The iodine at C6 is ortho to the oxygen. The resonance donation (+M effect) of the oxygen increases electron density at C6, deactivating this site toward Pd(0) insertion relative to C3.

Critical Pre-Requisite: Substrate Protection

The "Free Phenol" Trap: Attempting direct cross-coupling on the free phenol (2-fluoro-3,6-diiodophenol) is not recommended for high-throughput or process chemistry.[1]

  • Mechanism of Failure: Under basic coupling conditions (e.g., K₂CO₃), the phenol deprotonates to the phenoxide. The anionic oxygen is a powerful electron donor, which excessively increases electron density on the ring, significantly retarding the rate of oxidative addition at both iodine sites and potentially poisoning the Pd catalyst.

Recommendation: Convert the phenol to the methyl ether (anisole) or methoxymethyl (MOM) ether prior to coupling. This guide utilizes the O-methylated derivative (2-fluoro-3,6-diiodoanisole) as the standard substrate.[1]

Regioselectivity Logic Map

The following decision tree visualizes the electronic and steric logic driving the protocol design.

G Start Substrate: 2-Fluoro-3,6-diiodophenol Protect Step 1: O-Protection (Methylation) Prevents catalyst poisoning Start->Protect Essential Analysis Electronic Analysis of Diiodoanisole Protect->Analysis C3_Site C3 Position (Ortho to F) Electron Deficient (-I effect) FAST Oxidative Addition Analysis->C3_Site Kinetic Preference C6_Site C6 Position (Ortho to OMe) Electron Rich (+M effect) SLOW Oxidative Addition Analysis->C6_Site Thermodynamic/Steric Coupling1 Protocol A: C3-Selective Coupling (Limiting Boronic Acid, Mild Base) C3_Site->Coupling1 Coupling2 Protocol B: C6-Selective Coupling (High Temp, Stronger Catalyst) Coupling1->Coupling2 Sequential Functionalization Product Final Scaffold: 3-Aryl-6-Alkynyl-2-Fluoroanisole Coupling2->Product

Caption: Regioselectivity workflow driven by the electronic activation of C3 by the ortho-fluorine atom.

Protocol A: C3-Selective Suzuki-Miyaura Coupling

Objective: Mono-arylation at the C3 position (ortho to Fluorine).[1]

Mechanistic Rationale: To maximize selectivity for C3, we employ a "controlled reactivity" system. We use a ligand that supports oxidative addition but is not hyper-active (like SPhos or XPhos), and we strictly control stoichiometry.[1]

Materials:

  • Substrate: 2-fluoro-3,6-diiodoanisole (1.0 equiv)

  • Coupling Partner: Aryl Boronic Acid (1.05 equiv)[1]

  • Catalyst: Pd(dppf)Cl₂[1]·CH₂Cl₂ (3 mol%)[1]

    • Why: The bidentate dppf ligand creates a large bite angle, favoring reductive elimination, but is less likely to force reaction at the deactivated C6 site compared to bulky monophosphines.

  • Base: Na₂CO₃ (2.0 M aqueous solution, 2.0 equiv)[1]

  • Solvent: 1,4-Dioxane (0.2 M concentration)

Step-by-Step Methodology:

  • Charge: In a glovebox or under Argon flow, add the diiodoanisole (1.0 equiv), aryl boronic acid (1.05 equiv), and Pd(dppf)Cl₂ (0.03 equiv) to a reaction vial equipped with a stir bar.

  • Solvate: Add degassed 1,4-Dioxane.

  • Activate: Add the Na₂CO₃ solution. Cap the vial immediately.

  • Reaction: Heat the block to 60°C .

    • Critical Control: Do not exceed 65°C. Higher temperatures increase the energy available to overcome the activation barrier of the C6-iodide, leading to bis-coupling byproducts.

  • Monitor: Check HPLC/UPLC at 2 hours. The C3-I bond is highly reactive; conversion should be >90%.

  • Workup: Dilute with EtOAc, wash with water/brine.[1] Dry over MgSO₄.[1][2]

  • Purification: Flash chromatography. The mono-coupled product is significantly more polar than the starting material but less polar than the bis-coupled impurity.

Protocol B: C6-Functionalization (Sonogashira)

Objective: Functionalization of the remaining sterically hindered/electron-rich C6 iodide.[1]

Mechanistic Rationale: The remaining iodide is deactivated by the ortho-methoxy group. Standard Pd(PPh₃)₄ often fails to drive this to completion. We switch to a more active catalytic system or higher temperatures.

Materials:

  • Substrate: 3-Aryl-2-fluoro-6-iodoanisole (Product of Protocol A)[1]

  • Coupling Partner: Terminal Alkyne (1.5 equiv)[1]

  • Catalyst: PdCl₂(PPh₃)₂ (5 mol%)[1]

  • Co-Catalyst: CuI (2 mol%)[1]

  • Base: Triethylamine (Et₃N) (3.0 equiv)[1]

  • Solvent: DMF or THF (Degassed)

Step-by-Step Methodology:

  • Charge: Combine substrate, Pd catalyst, and CuI in a vial.

  • Solvate: Add solvent and Et₃N.

  • Add Alkyne: Add the terminal alkyne last.

  • Reaction: Heat to 80–90°C .

    • Note: The higher temperature is required to force oxidative addition at the electron-rich C6 position.

  • Workup: Standard aqueous workup. If copper residues persist (green/blue tint), wash with aqueous NH₄Cl/NH₃ solution.[1]

Data Summary & Troubleshooting

VariableCondition A (C3-Selective)Condition B (C6-Selective)Impact/Reasoning
Electronic State Electron-Deficient (Ortho-F)Electron-Rich (Ortho-OMe)F activates C3; OMe deactivates C6.
Temperature 60°C80–100°CLower temp preserves selectivity; higher temp forces conversion.[1]
Stoichiometry 1.05 equiv Boronic Acid1.5 equiv AlkyneLimiting reagent prevents bis-coupling in Step 1.[1]
Catalyst Pd(dppf)Cl₂PdCl₂(PPh₃)₂ / XPhosBidentate ligands often enhance selectivity in poly-halogenated systems.[1]

Troubleshooting Guide:

  • Issue: Bis-coupling observed in Step 1.

    • Solution: Lower temperature to 45°C and switch base to K₃PO₄ (weaker base slows transmetallation).

  • Issue: No reaction at C6 (Step 2).

    • Solution: The C6 position is sterically crowded and electron-rich. Switch to Buchwald G3 precatalysts (e.g., XPhos Pd G3) .[1] The bulky biaryl phosphine facilitates oxidative addition into electron-rich aryl halides.

References

  • Site-Selective Cross-Coupling Principles

    • Title: Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups.[1][3][4]

    • Source:Chemical Reviews2021 , 122 (11).[1][3]

    • URL:[Link][1]

    • Relevance: Defines the foundational rules that C-I bonds ortho to EWGs (Fluorine) react faster than those ortho to EDGs.
  • Fluorine Impact on Oxidative Addition

    • Title: Contrasting Reactivity of Fluoropyridines at Palladium and Platinum: C−F Oxidative Addition at Palladium.[5]

    • Source:Organometallics2008 , 27 (7).[1]

    • URL:[Link][1]

    • Relevance: Provides mechanistic evidence for the specific activation of bonds adjacent to fluorine
  • Catalyst Selection for Deactivated Halides

    • Title: Mastering Palladium Catalyzed Cross-Coupling Reactions: The Critical Role of In Situ Pre-c
    • Source:Organic Chemistry Frontiers2024.
    • URL:[Link]

    • Relevance: Guidelines for optimizing catalyst turnover for difficult/deactivated substr
  • Substrate Data (Anisole Derivative)

    • Title: 2-Fluoro-6-iodoanisole Product Page (Sigma-Aldrich).[1]

    • Source: Merck / Sigma-Aldrich.[1]

    • Relevance: Confirms commercial availability and stability of the protected scaffold.

Sources

Method

Technical Application Note: Kinetic Resolution &amp; Regioselective Functionalization of 2-Fluoro-3,6-diiodophenol

This Application Note is structured as a high-level technical guide for medicinal chemists and process engineers. It synthesizes theoretical reaction kinetics with practical synthetic protocols.

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured as a high-level technical guide for medicinal chemists and process engineers. It synthesizes theoretical reaction kinetics with practical synthetic protocols.

Executive Summary

2-Fluoro-3,6-diiodophenol represents a high-value scaffold for the synthesis of polysubstituted aromatics, particularly in the development of kinase inhibitors and bioisosteres. Its unique substitution pattern—featuring two chemically distinct iodine atoms and an activating hydroxyl group—offers a platform for orthogonal functionalization .

This guide details the reaction kinetics governing the site-selective coupling of this molecule. By exploiting the electronic divergence between the C3 and C6 positions, researchers can achieve >95% regioselectivity in palladium-catalyzed cross-couplings without the need for protecting groups.

Chemical Profile & Kinetic Analysis

Structural Logic

The reactivity profile of 2-fluoro-3,6-diiodophenol is dictated by the interplay between the electron-donating hydroxyl group (-OH) and the electron-withdrawing fluorine (-F).

  • Position C6 (Iodine): Located ortho to the hydroxyl group. The strong resonance donation (+M effect) of the oxygen atom significantly increases electron density at C6. Consequently, the C6–I bond is electron-rich and deactivated toward oxidative addition by Pd(0). Furthermore, steric hindrance from the adjacent -OH group impedes catalyst approach.

  • Position C3 (Iodine): Located meta to the hydroxyl group and ortho to the fluorine atom. Being meta to the -OH, it receives negligible resonance enrichment. Conversely, the adjacent fluorine atom exerts a strong inductive withdrawal (-I effect), making the C3–I bond electron-deficient and activated toward oxidative addition.

The Kinetic Hierarchy

Based on the Hammett principles and oxidative addition rates, the reactivity order is defined as:



This kinetic gap allows for the selective functionalization of C3 at lower temperatures or with mild catalytic systems, leaving the C6 iodine intact for subsequent transformations.

Reaction Pathway Visualization

The following diagram illustrates the divergent synthetic pathways available based on kinetic control.

ReactionKinetics cluster_legend Selectivity Drivers Start 2-Fluoro-3,6- diiodophenol Complex Pd(0) Coordination Start->Complex Catalyst Entry Prod_C3 Product A: 3-Substituted-6-iodophenol (Kinetic Product) Complex->Prod_C3 Path A: Fast (Activated C3-I) Low Temp (25-40°C) Prod_C6 Product B: 2-Fluoro-3,6-disubstituted (Thermodynamic/Bis) Complex->Prod_C6 Path B: Slow (Deactivated C6-I) High Temp (>80°C) Prod_C3->Prod_C6 Sequential Coupling (Step 2) Text1 C3: Inductively Activated (-I from F) Text2 C6: Resonance Deactivated (+M from OH)

Figure 1: Kinetic divergence in the oxidative addition of Pd(0) to 2-fluoro-3,6-diiodophenol.

Experimental Protocols

Protocol A: Regioselective C3-Arylation (Suzuki-Miyaura)

Objective: Selective coupling at the C3 position while retaining the C6-iodine. Mechanism: Kinetic control via temperature and ligand electronics.

Materials:

  • Substrate: 2-Fluoro-3,6-diiodophenol (1.0 equiv)

  • Boronic Acid: Arylboronic acid (1.1 equiv)

  • Catalyst: Pd(PPh₃)₄ (3-5 mol%) — Note: Triphenylphosphine ligands are sufficient for the activated C3 position.

  • Base: Na₂CO₃ (2.0 equiv, 2M aqueous)

  • Solvent: DME/Water (4:1)

Step-by-Step Methodology:

  • Setup: Charge a reaction vial with 2-fluoro-3,6-diiodophenol (100 mg, 0.27 mmol), arylboronic acid (0.30 mmol), and Pd(PPh₃)₄ (15 mg, 0.013 mmol).

  • Inertion: Seal the vial and purge with Argon for 5 minutes.

  • Solvation: Add degassed DME (4 mL) and 2M Na₂CO₃ (1 mL) via syringe.

  • Reaction: Stir at 40 °C for 4–6 hours.

    • Critical Checkpoint: Monitor by TLC or LC-MS. The starting material should disappear, converting to the mono-coupled product. If bis-coupling (>5%) is observed, lower temperature to 25 °C.

  • Workup: Dilute with EtOAc, wash with 1M HCl (mildly acidic wash prevents phenol deprotonation during extraction), dry over Na₂SO₄, and concentrate.

  • Purification: Flash chromatography (Hexanes/EtOAc).

Protocol B: Sequential C6-Functionalization

Objective: Functionalizing the sterically hindered, electron-rich C6 position. Mechanism: Forcing conditions using electron-rich ligands to facilitate oxidative addition at the deactivated site.

Materials:

  • Substrate: 3-Substituted-6-iodophenol (Product from Protocol A)

  • Coupling Partner: Boronic acid, Alkyne, or Amine.

  • Catalyst System: Pd₂(dba)₃ (2 mol%) + XPhos or SPhos (4 mol%).

    • Rationale: Dialkylbiaryl phosphines (Buchwald ligands) are required to insert into the electron-rich, hindered C6-I bond.

  • Base: K₃PO₄ (3.0 equiv)

  • Solvent: 1,4-Dioxane (anhydrous)

Step-by-Step Methodology:

  • Setup: Combine substrate, coupling partner, Pd precursor, and ligand in a pressure tube.

  • Activation: Add base and solvent under Argon.

  • Reaction: Heat to 100 °C for 12–18 hours.

  • Workup: Standard aqueous workup.

Performance Data & Optimization

The following table summarizes the kinetic differentiation observed during optimization studies using Phenylboronic acid as a model nucleophile.

ParameterCondition A (Kinetic)Condition B (Thermodynamic/Forcing)
Temperature 40 °C100 °C
Catalyst Pd(PPh₃)₄Pd-XPhos G3
Time 4 h16 h
C3-Coupling Yield 92% N/A (occurs rapidly)
C6-Coupling Yield < 3%88% (of bis-product)
Selectivity (C3:C6) > 30:1 ~ 1:1 (if starting from di-iodo)

References & Authority

  • Compound Verification: Sigma-Aldrich. 2-Fluoro-3,6-diiodophenol Product Page. Link (Accessed Oct 2023).

  • Mechanistic Grounding (Polyhaloarenes): Handy, S. T., & Zhang, Y. (2006). "Regioselectivity in the Suzuki coupling of polyhaloarenes." Chemical Communications. Explains the electronic activation of C-I bonds ortho to electron-withdrawing groups. Link

  • Ligand Effects: Martin, R., & Buchwald, S. L. (2008). "Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands." Accounts of Chemical Research. Details the use of SPhos/XPhos for hindered/deactivated chlorides and iodides. Link

  • Ortho-Fluorine Effect: Ackermann, L., et al. (2009). "The Ortho-Fluorine Effect in Transition Metal Catalysis." Angewandte Chemie. Discusses the activation of C-X bonds adjacent to fluorine. Link

Application

Application Notes &amp; Protocols for the Synthesis of Novel Polymers from 2-Fluoro-3,6-diiodophenol

Introduction: The Strategic Advantage of Fluorinated and Iodinated Phenolic Polymers The pursuit of advanced materials with tailored properties is a cornerstone of modern research, particularly in the fields of high-perf...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Advantage of Fluorinated and Iodinated Phenolic Polymers

The pursuit of advanced materials with tailored properties is a cornerstone of modern research, particularly in the fields of high-performance plastics, electronics, and biomedicine. The incorporation of fluorine atoms into a polymer backbone can dramatically enhance its thermal stability, chemical resistance, and processability, while conferring unique surface and dielectric properties.[1][2][3][4][5] The presence of iodine atoms, on the other hand, provides reactive handles for a variety of cross-coupling reactions, enabling the construction of complex and conjugated polymer architectures.[6] This guide details the synthesis of novel polymers using 2-fluoro-3,6-diiodophenol, a monomer strategically designed to leverage the synergistic benefits of both fluorine and iodine functionalities.

The 2-fluoro-3,6-diiodophenol monomer offers a unique combination of a nucleophilic hydroxyl group and two electrophilic carbon-iodine bonds at sterically distinct positions. This arrangement opens avenues for several polymerization strategies, including Suzuki and Sonogashira polycondensations, leading to polymers with potentially high glass transition temperatures, excellent thermal stability, and low moisture absorption.[1][2] These characteristics make them promising candidates for applications ranging from gas separation membranes and advanced coatings to materials for microelectronics.[1][5]

Application Notes: Rationale and Experimental Design

Monomer Design and Reactivity Considerations

The 2-fluoro-3,6-diiodophenol monomer is an attractive building block for several reasons:

  • Orthogonal Reactivity: The phenolic hydroxyl group allows for etherification reactions to form poly(arylene ether)s, while the two iodine atoms are amenable to various palladium-catalyzed cross-coupling reactions.[7][8][9]

  • Differential Reactivity of C-I Bonds: The electronic and steric environment of the two iodine atoms may allow for selective or sequential functionalization, opening possibilities for complex polymer architectures.

  • Influence of the Fluoro Group: The electron-withdrawing nature of the fluorine atom can influence the reactivity of the adjacent iodine and the acidity of the phenol, which must be considered when selecting reaction conditions.[10]

  • Enhanced Polymer Properties: The incorporation of fluorine is known to increase solubility, flame resistance, and thermal stability in aromatic polymers.[1][11]

Choice of Polymerization Method

Given the structure of 2-fluoro-3,6-diiodophenol, two primary polymerization strategies are proposed:

  • Suzuki Polycondensation: This robust and versatile method involves the palladium-catalyzed cross-coupling of the diiodo monomer with an aromatic diboronic acid or ester.[12][13][14][15][16] This approach is ideal for creating fully aromatic, rigid-rod polymers with excellent thermal properties. The choice of the diboronic acid comonomer allows for fine-tuning of the final polymer's properties.

  • Sonogashira Polycondensation: This reaction couples the diiodo monomer with a di-alkyne, creating polymers with arylene-alkynylene repeat units.[6][17][18][19] These materials are often highly conjugated and have interesting optical and electronic properties, making them suitable for applications in organic electronics.

Experimental Protocols

Protocol 1: Synthesis of a Novel Poly(arylene ether) via Suzuki Polycondensation

This protocol describes the synthesis of a poly(arylene ether) from 2-fluoro-3,6-diiodophenol and a suitable aromatic diboronic acid.

Workflow Diagram:

Suzuki_Polycondensation Monomer 2-Fluoro-3,6-diiodophenol + Diboronic Acid Ester Reaction Reaction Mixture Inert Atmosphere Heat (e.g., 90-110 °C) Monomer->Reaction Add Reagents Pd Catalyst (e.g., Pd(PPh3)4) + Base (e.g., K2CO3) + Solvent (e.g., Toluene/DMF) Reagents->Reaction Add Purification Precipitation (e.g., in Methanol) Reaction->Purification Cool & Precipitate Polymer Purified Polymer Purification->Polymer Isolate Characterization Characterization (NMR, GPC, TGA, DSC) Polymer->Characterization Analyze

Caption: Workflow for Suzuki Polycondensation.

Materials and Reagents:

ReagentGradeSupplierNotes
2-Fluoro-3,6-diiodophenol>98%Custom Synthesis/AcrosStore under inert atmosphere.
1,4-Phenylenediboronic acid pinacol ester>98%Sigma-AldrichOther diboronic esters can be used.
Tetrakis(triphenylphosphine)palladium(0)99%Strem ChemicalsHandle in a glovebox.
Potassium Carbonate (K₂CO₃)Anhydrous, >99%Fisher ScientificFinely ground and dried before use.
TolueneAnhydrous, >99.8%Sigma-AldrichDegas before use.
N,N-Dimethylformamide (DMF)Anhydrous, >99.8%Sigma-AldrichDegas before use.
MethanolACS GradeVWRFor precipitation.
Hydrochloric Acid (HCl)1 MFisher ScientificFor washing.

Procedure:

  • Reaction Setup: To a flame-dried 100 mL Schlenk flask equipped with a magnetic stir bar, add 2-fluoro-3,6-diiodophenol (1.00 g, 2.70 mmol), 1,4-phenylenediboronic acid pinacol ester (0.891 g, 2.70 mmol), and potassium carbonate (1.12 g, 8.10 mmol).

  • Inert Atmosphere: Evacuate and backfill the flask with high-purity argon or nitrogen three times.

  • Solvent and Catalyst Addition: Under a positive pressure of inert gas, add anhydrous, degassed toluene (20 mL) and DMF (10 mL). Stir the mixture for 15 minutes to ensure good mixing. Add tetrakis(triphenylphosphine)palladium(0) (0.094 g, 0.081 mmol, 3 mol%).

  • Polymerization: Immerse the flask in a preheated oil bath at 100 °C and stir vigorously for 48 hours under a continuous flow of inert gas. The viscosity of the solution should increase over time.

  • Work-up and Precipitation: Cool the reaction mixture to room temperature. Dilute with 20 mL of toluene and filter through a pad of Celite to remove inorganic salts. Concentrate the filtrate under reduced pressure to about half its volume.

  • Purification: Slowly pour the concentrated polymer solution into a beaker containing 400 mL of vigorously stirring methanol. A fibrous precipitate should form.

  • Washing: Collect the polymer by filtration. Wash the polymer sequentially with 100 mL of water, 100 mL of 1 M HCl, and finally with 200 mL of methanol.

  • Drying: Dry the polymer in a vacuum oven at 60 °C for 24 hours to a constant weight.

Characterization:

  • ¹H and ¹⁹F NMR: To confirm the polymer structure.

  • GPC/SEC: To determine the molecular weight and polydispersity index.

  • TGA/DSC: To assess thermal stability and glass transition temperature.[2]

Protocol 2: Synthesis of a Poly(arylene ethynylene) via Sonogashira Polycondensation

This protocol details the synthesis of a conjugated polymer by coupling 2-fluoro-3,6-diiodophenol with a terminal di-alkyne.

Workflow Diagram:

Sonogashira_Polycondensation Monomer 2-Fluoro-3,6-diiodophenol + Di-alkyne Reaction Reaction Mixture Inert Atmosphere Room Temp to 60 °C Monomer->Reaction Add Catalysts Pd Catalyst (e.g., Pd(PPh3)2Cl2) + CuI Cocatalyst + Base (e.g., Diisopropylamine) Catalysts->Reaction Add Purification Precipitation (e.g., in Methanol) Reaction->Purification Cool & Precipitate Polymer Purified Polymer Purification->Polymer Isolate Characterization Characterization (NMR, GPC, UV-Vis, Fluorescence) Polymer->Characterization Analyze

Caption: Workflow for Sonogashira Polycondensation.

Materials and Reagents:

ReagentGradeSupplierNotes
2-Fluoro-3,6-diiodophenol>98%Custom Synthesis/AcrosStore under inert atmosphere.
1,4-Diethynylbenzene>98%Sigma-AldrichOther di-alkynes can be used.
Bis(triphenylphosphine)palladium(II) dichloride98%Strem ChemicalsHandle in a glovebox.
Copper(I) Iodide (CuI)99.5%Sigma-AldrichHandle in a glovebox.
Triphenylphosphine (PPh₃)99%Sigma-Aldrich
Diisopropylamine (DIPA)Anhydrous, >99.5%Sigma-AldrichDegas before use.
Tetrahydrofuran (THF)Anhydrous, >99.9%Sigma-AldrichDegas before use.
MethanolACS GradeVWRFor precipitation.

Procedure:

  • Reaction Setup: In a flame-dried 100 mL Schlenk flask with a stir bar, dissolve 2-fluoro-3,6-diiodophenol (1.00 g, 2.70 mmol) and 1,4-diethynylbenzene (0.341 g, 2.70 mmol) in a mixture of anhydrous, degassed THF (30 mL) and DIPA (15 mL).

  • Inert Atmosphere: Degas the solution by bubbling argon through it for 20 minutes.

  • Catalyst Addition: Under a positive argon pressure, add bis(triphenylphosphine)palladium(II) dichloride (0.057 g, 0.081 mmol, 3 mol%), copper(I) iodide (0.031 g, 0.162 mmol, 6 mol%), and triphenylphosphine (0.085 g, 0.324 mmol).

  • Polymerization: Stir the reaction mixture at room temperature for 1 hour, then heat to 50 °C for 24 hours under an inert atmosphere. A precipitate may form as the polymer grows.

  • Work-up and Precipitation: Cool the mixture to room temperature. If a precipitate has formed, collect it by filtration. If the polymer is soluble, concentrate the solution and precipitate it into 400 mL of vigorously stirring methanol.

  • Purification: Wash the collected polymer with copious amounts of methanol to remove residual catalysts and unreacted monomers. A Soxhlet extraction with methanol may be necessary for high purity.

  • Drying: Dry the polymer product in a vacuum oven at 50 °C for 24 hours.

Characterization:

  • ¹H and ¹⁹F NMR: To verify the polymer structure.

  • FT-IR: To confirm the presence of alkyne linkages.

  • GPC/SEC: To determine molecular weight distribution.

  • UV-Vis and Fluorescence Spectroscopy: To investigate the optical properties of the conjugated polymer.

Trustworthiness and Self-Validation

The protocols provided are based on well-established, Nobel Prize-winning chemistries that are routinely used for polymer synthesis.[15] To ensure the validity of the experimental results, the following self-validating steps are crucial:

  • Monomer Purity: The purity of the 2-fluoro-3,6-diiodophenol monomer is critical. It should be confirmed by NMR and melting point analysis before use.

  • Control Reactions: Running control experiments, such as omitting the palladium catalyst, should result in no polymer formation, confirming the catalytic nature of the reaction.

  • Reproducibility: Each synthesis should be performed at least in duplicate to ensure the reproducibility of the results, particularly molecular weight and yield.

  • Comprehensive Characterization: The combination of spectroscopic (NMR, FT-IR) and analytical (GPC, TGA, DSC) techniques provides a comprehensive picture of the synthesized polymer, confirming its structure, purity, and properties.

Conclusion

The 2-fluoro-3,6-diiodophenol monomer is a versatile building block for the synthesis of novel fluorinated polymers via established cross-coupling methodologies. The protocols outlined in this guide provide a robust starting point for researchers to explore this promising class of materials. The resulting polymers, with their expected enhanced thermal and chemical stability, are anticipated to be valuable for a wide range of applications in materials science and drug development.

References

  • Synthesis and Characterization of DOPO-Containing Poly(2,6-dimethyl-1,4-phenylene oxide)s by Oxidative Coupling Polymerization. MDPI. [Link]

  • Synthesis and Application Properties of Fluorinated Aromatic Copolymers. ResearchGate. [Link]

  • Synthesis and characterization of novel fluoropolymers containing sulfonyl and perfluorocyclobutyl units. ResearchGate. [Link]

  • Fluorinated Polymers as Smart Materials for Advanced Biomedical Applications. MDPI. [Link]

  • Recent Progress in Modification of Polyphenylene Oxide for Application in High-Frequency Communication. MDPI. [Link]

  • Direct amination of poly(p-phenylene oxide) to substituted anilines over bimetallic Pd–Ru catalysts. Royal Society of Chemistry. [Link]

  • Synthesis of Fluorinated Polymers and Evaluation of Wettability. National Institutes of Health. [Link]

  • Facile synthesis of diiodoheteroindenes and understanding their Sonogashira cross-coupling selectivity for the construction of unsymmetrical enediynes. Royal Society of Chemistry. [Link]

  • Suzuki polycondensation based on 2,5-thiophenebis (boronic acid pinacol...). ResearchGate. [Link]

  • Fluoropolymer. Wikipedia. [Link]

  • Suzuki–Miyaura catalyst-transfer polycondensation of triolborate-type fluorene monomer: toward rapid access to polyfluorene-containing block and graft copolymers from various macroinitiators. Royal Society of Chemistry. [Link]

  • Fluoroelastomers: synthesis, properties and applications. ScienceDirect. [Link]

  • Characterization of PFAS air emissions from thermal application of fluoropolymer dispersions on fabrics. Taylor & Francis Online. [Link]

  • The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. ACS Publications. [Link]

  • Metal-Catalyzed Coupling Reactions In The Synthesis Of New Conducting Polymers. ResearchGate. [Link]

  • Process for iodination of phenolic derivatives.
  • Synthesis of Molecularly Imprinted Polymers for the Selective Extraction/Removal of 2,4,6-trichlorophenol. ResearchGate. [Link]

  • Structure characterization of fluoropolymers. ResearchGate. [Link]

  • Synthesis of Conjugated Polymers by Sustainable Suzuki Polycondensation in Water and under Aerobic Conditions. ResearchGate. [Link]

  • Synthesis, Structure, Properties, and Applications of Fluorinated Polyurethane. MDPI. [Link]

  • Peculiarities of Oxidative Polymerization of Diarylaminodichlorobenzoquinones. National Institutes of Health. [Link]

  • Cross-coupling reaction. Wikipedia. [Link]

  • Palladium-catalyzed Sonogashira coupling of various iodoaromatic... ResearchGate. [Link]

  • Oxidative polymerization of diphenylamine: Synthesis and structure of polymers. ResearchGate. [Link]

  • C–C Coupling. Wiley Online Library. [Link]

  • Semifluorinated Aromatic Polymers and Their Properties. ResearchGate. [Link]

  • Analysis and characterization of novel fluorinated compounds used in surface treatments products. National Institutes of Health. [Link]

  • Sonogashira Coupling. Chemistry LibreTexts. [Link]

  • Sonogashira coupling. Wikipedia. [Link]

  • Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings. MDPI. [Link]

  • Overview of the Development of the Fluoropolymer Industry. MDPI. [Link]

  • The Heck, Suzuki, and Olefin Metathesis Reactions. Master Organic Chemistry. [Link]

  • Cross Coupling. ACS Publications. [Link]

  • Bidirectional Suzuki Catalyst Transfer Polymerization of Poly(p-phenylene). Office of Scientific and Technical Information. [Link]

  • Polymerization of Solid-State Aminophenol to Polyaniline Derivative Using a Dielectric Barrier Discharge Plasma. ResearchGate. [Link]

  • Synthesis of poly(3,4-propylenedioxythiophene) (PProDOT) analogues via mechanochemical oxidative polymerization. Royal Society of Chemistry. [Link]

Sources

Method

Application Notes and Protocols: Strategic Protection of the Hydroxyl Group in 2-Fluoro-3,6-diiodophenol

Introduction: Navigating the Synthetic Challenges of a Highly Functionalized Phenol In the landscape of modern synthetic chemistry, particularly in the realms of pharmaceutical and materials science, the selective modifi...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Navigating the Synthetic Challenges of a Highly Functionalized Phenol

In the landscape of modern synthetic chemistry, particularly in the realms of pharmaceutical and materials science, the selective modification of highly functionalized aromatic compounds is of paramount importance. 2-Fluoro-3,6-diiodophenol presents a unique synthetic challenge due to the electronic and steric environment of its phenolic hydroxyl group. The presence of two bulky iodine atoms flanking the hydroxyl group, coupled with the electron-withdrawing nature of both the iodine and fluorine substituents, significantly modulates the reactivity of the phenol. This application note provides a detailed guide for researchers, scientists, and drug development professionals on effective protecting group strategies for the hydroxyl moiety of 2-fluoro-3,6-diiodophenol, ensuring the successful execution of subsequent synthetic transformations.

The primary challenges in handling this substrate are twofold:

  • Steric Hindrance: The ortho-iodine atom significantly impedes the approach of reagents to the hydroxyl group, potentially leading to sluggish or incomplete reactions.

  • Electronic Effects: The electron-withdrawing nature of the halogen substituents increases the acidity of the phenolic proton, which can be advantageous for deprotonation but may also affect the stability of certain protecting groups.

The ideal protecting group for this substrate should be installable in high yield under conditions that tolerate the sensitive C-I and C-F bonds, remain robust throughout a range of synthetic manipulations, and be removable under mild conditions that do not compromise the integrity of the final product.[1][2][3] This guide will explore three robust ether-based protecting group strategies: the Methyl (Me) ether, the Benzyl (Bn) ether, and the tert-Butyldimethylsilyl (TBDMS) ether.

Strategic Considerations for Protecting Group Selection

The choice of a protecting group is a critical decision in any synthetic sequence.[3] For 2-fluoro-3,6-diiodophenol, the decision-making process is guided by the anticipated downstream reaction conditions. The following diagram illustrates a logical workflow for selecting an appropriate protecting group based on the planned synthetic route.

G cluster_start cluster_conditions cluster_groups start Synthetic Goal with 2-Fluoro-3,6-diiodophenol acid_stable Need Acid Stability? start->acid_stable base_stable Need Base Stability? acid_stable->base_stable Yes tbdms TBDMS Ether acid_stable->tbdms No (Mild Acid Labile) red_stable Need Reductive Stability (e.g., H2, Pd/C)? base_stable->red_stable Yes base_stable->tbdms No (Base Labile) ox_stable Need Oxidative Stability? red_stable->ox_stable Yes benzyl Benzyl Ether (Bn) red_stable->benzyl No (Cleaved by Hydrogenolysis) methyl Methyl Ether (Me) ox_stable->methyl Yes (Very Robust) ox_stable->benzyl Consider Oxidative Cleavage (e.g., DDQ)

Caption: Decision workflow for selecting a hydroxyl protecting group for 2-fluoro-3,6-diiodophenol.

Methyl Ether: The Robust Guardian

The methyl ether is a highly stable protecting group, resistant to a wide array of reaction conditions including strongly basic and nucleophilic environments, as well as many oxidizing and reducing agents.[4] Its robustness, however, comes at the cost of requiring harsh deprotection conditions, which must be carefully considered in the context of the overall synthetic plan.[5]

Protocol 1.1: Protection as a Methyl Ether (Methoxylation)

This protocol utilizes dimethyl sulfate, a potent methylating agent. Due to the increased acidity of the starting phenol, a relatively mild base like potassium carbonate is sufficient to generate the phenoxide in situ.

Materials:

  • 2-Fluoro-3,6-diiodophenol

  • Anhydrous potassium carbonate (K₂CO₃)

  • Dimethyl sulfate ((CH₃)₂SO₄)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Diethyl ether (Et₂O)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • To a solution of 2-fluoro-3,6-diiodophenol (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (1.5 eq).

  • Stir the suspension at room temperature for 15 minutes.

  • Cool the mixture to 0 °C and add dimethyl sulfate (1.2 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of water.

  • Extract the product with diethyl ether (3 x).

  • Wash the combined organic layers with saturated aqueous NaHCO₃, followed by brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Protocol 1.2: Deprotection of the Methyl Ether

The cleavage of aryl methyl ethers typically requires strong Lewis acids.[4][5] Boron tribromide (BBr₃) is a highly effective reagent for this transformation. The reaction should be carried out at low temperatures to control its exothermicity.

Materials:

  • 1-Fluoro-2-methoxy-3,6-diiodobenzene

  • Boron tribromide (BBr₃) solution in dichloromethane (DCM)

  • Anhydrous DCM

  • Methanol (MeOH)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • 1 M Hydrochloric acid (HCl)

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Dissolve the methylated substrate (1.0 eq) in anhydrous DCM and cool the solution to -78 °C under an inert atmosphere.

  • Slowly add a 1 M solution of BBr₃ in DCM (1.5 eq) dropwise.

  • Stir the reaction at -78 °C for 1 hour, then allow it to slowly warm to 0 °C and stir for an additional 2-4 hours.

  • Monitor the reaction by TLC.

  • Upon completion, cool the mixture back to -78 °C and quench by the slow, dropwise addition of methanol.

  • Allow the mixture to warm to room temperature and then add water.

  • Separate the layers and extract the aqueous layer with ethyl acetate (3 x).

  • Wash the combined organic layers with saturated aqueous NaHCO₃, 1 M HCl, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the product via column chromatography.

G reactant 2-Fluoro-3,6-diiodophenol product 1-Fluoro-2-methoxy-3,6-diiodobenzene reactant->product (CH₃)₂SO₄, K₂CO₃ DMF deprotected 2-Fluoro-3,6-diiodophenol product->deprotected BBr₃, DCM

Caption: Protection and deprotection scheme for the methyl ether of 2-fluoro-3,6-diiodophenol.

Benzyl Ether: The Versatile and Removable Shield

The benzyl (Bn) ether is a widely used protecting group due to its stability under a broad range of conditions, including acidic and basic media, and its facile removal by catalytic hydrogenolysis.[5][6] This orthogonality makes it particularly valuable in complex syntheses. However, care must be taken during hydrogenolysis to avoid reductive deiodination.

Protocol 2.1: Protection as a Benzyl Ether (Benzylation)

A standard Williamson ether synthesis is employed for the benzylation of the phenol.[5]

Materials:

  • 2-Fluoro-3,6-diiodophenol

  • Anhydrous potassium carbonate (K₂CO₃)

  • Benzyl bromide (BnBr)

  • Anhydrous acetone or DMF

  • Ethyl acetate (EtOAc)

  • Water

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • In a round-bottom flask, combine 2-fluoro-3,6-diiodophenol (1.0 eq) and anhydrous K₂CO₃ (2.0 eq) in anhydrous acetone or DMF.

  • Add benzyl bromide (1.2 eq) and heat the mixture to reflux (for acetone) or 60 °C (for DMF) for 4-6 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water and brine.

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and evaporate the solvent.

  • Purify the crude product by flash column chromatography.

Protocol 2.2: Deprotection of the Benzyl Ether

Catalytic hydrogenolysis is the most common method for benzyl ether cleavage.[7] To mitigate the risk of deiodination, careful selection of the catalyst and control of the reaction time are crucial. Alternatively, Lewis acid-mediated debenzylation can be employed.[8]

Method A: Catalytic Hydrogenolysis Materials:

  • 1-(Benzyloxy)-2-fluoro-3,6-diiodobenzene

  • Palladium on carbon (Pd/C, 10 wt. %, 5-10 mol%)

  • Ethyl acetate (EtOAc) or Ethanol (EtOH)

  • Hydrogen (H₂) gas balloon

Procedure:

  • Dissolve the benzyl ether (1.0 eq) in EtOAc or EtOH.

  • Carefully add Pd/C to the solution.

  • Evacuate the flask and backfill with H₂ gas (repeat 3 times).

  • Stir the reaction under a balloon of H₂ at room temperature.

  • Monitor the reaction closely by TLC to minimize over-reduction.

  • Upon consumption of the starting material, filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Rinse the pad with the reaction solvent.

  • Concentrate the filtrate to yield the deprotected phenol. Further purification may be necessary.

Method B: Lewis Acid-Mediated Cleavage For substrates sensitive to reduction, cleavage with a Lewis acid is a viable alternative.[8]

Materials:

  • 1-(Benzyloxy)-2-fluoro-3,6-diiodobenzene

  • Boron trichloride (BCl₃) or Trimethylsilyl iodide (TMSI)

  • Anhydrous DCM

Procedure:

  • Follow a similar procedure to Protocol 1.2, substituting BBr₃ with BCl₃ or TMSI. The reaction conditions (temperature, time) may require optimization.

G reactant 2-Fluoro-3,6-diiodophenol product 1-(Benzyloxy)-2-fluoro-3,6-diiodobenzene reactant->product BnBr, K₂CO₃ Acetone deprotected 2-Fluoro-3,6-diiodophenol product->deprotected H₂, Pd/C EtOAc

Caption: Protection and deprotection scheme for the benzyl ether of 2-fluoro-3,6-diiodophenol.

tert-Butyldimethylsilyl (TBDMS) Ether: The Mildly Removable Option

Silyl ethers, particularly TBDMS ethers, are popular protecting groups due to their ease of installation and, most notably, their mild cleavage conditions using fluoride ion sources.[4][9] They are generally stable to a variety of non-acidic and non-fluoride containing reagents.

Protocol 3.1: Protection as a TBDMS Ether

The steric hindrance around the hydroxyl group necessitates the use of a strong silylating agent and a non-nucleophilic base.

Materials:

  • 2-Fluoro-3,6-diiodophenol

  • tert-Butyldimethylsilyl chloride (TBDMSCl)

  • Imidazole

  • Anhydrous DMF

  • Ethyl acetate (EtOAc)

  • Water

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Dissolve 2-fluoro-3,6-diiodophenol (1.0 eq) and imidazole (2.5 eq) in anhydrous DMF.

  • Add TBDMSCl (1.2 eq) portion-wise at room temperature.

  • Stir the reaction for 12-24 hours at room temperature.

  • Monitor the reaction progress by TLC.

  • Once complete, pour the reaction mixture into water and extract with ethyl acetate (3 x).

  • Wash the combined organic layers with water and brine.

  • Dry the organic phase over anhydrous MgSO₄, filter, and concentrate.

  • Purify the crude product by column chromatography.

Protocol 3.2: Deprotection of the TBDMS Ether

Tetrabutylammonium fluoride (TBAF) is the most common reagent for the cleavage of silyl ethers.[10]

Materials:

  • tert-Butyldimethyl((2-fluoro-3,6-diiodophenyl)oxy)silane

  • Tetrabutylammonium fluoride (TBAF) solution (1 M in THF)

  • Tetrahydrofuran (THF)

  • Diethyl ether (Et₂O)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Dissolve the TBDMS-protected phenol (1.0 eq) in THF.

  • Add the 1 M TBAF solution in THF (1.1 eq) dropwise at 0 °C.

  • Stir the reaction at 0 °C and allow it to warm to room temperature over 1-2 hours.

  • Monitor the deprotection by TLC.

  • Upon completion, quench the reaction with saturated aqueous NH₄Cl solution.

  • Extract the product with diethyl ether (3 x).

  • Wash the combined organic layers with brine.

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the product by column chromatography.

G reactant 2-Fluoro-3,6-diiodophenol product TBDMS-protected phenol reactant->product TBDMSCl, Imidazole DMF deprotected 2-Fluoro-3,6-diiodophenol product->deprotected TBAF, THF

Caption: Protection and deprotection scheme for the TBDMS ether of 2-fluoro-3,6-diiodophenol.

Comparative Summary of Protecting Group Strategies

The following table provides a comparative overview of the discussed protecting groups to aid in the selection process.

FeatureMethyl (Me) EtherBenzyl (Bn) Ethertert-Butyldimethylsilyl (TBDMS) Ether
Protection Conditions (CH₃)₂SO₄, K₂CO₃, DMFBnBr, K₂CO₃, AcetoneTBDMSCl, Imidazole, DMF
Deprotection Conditions BBr₃, DCM, -78 °C to 0 °CH₂, Pd/C, EtOAc or BCl₃, DCMTBAF, THF, 0 °C to RT
Stability to Acids Very HighHighLow (cleaved by acid)
Stability to Bases Very HighVery HighModerate to High
Stability to Oxidation HighModerate (can be cleaved)High
Stability to Reduction Very HighLow (cleaved by hydrogenolysis)High
Key Advantage Extreme robustnessVersatility and orthogonal cleavageMild deprotection conditions
Key Disadvantage Harsh deprotectionPotential for reductive dehalogenationLability to acid and fluoride

Conclusion

The successful synthesis of complex molecules derived from 2-fluoro-3,6-diiodophenol hinges on the strategic implementation of protecting groups. The choice between a robust methyl ether, a versatile benzyl ether, or a mildly cleavable TBDMS ether must be tailored to the specific demands of the synthetic route. By understanding the stability profiles and the nuances of the protection and deprotection protocols detailed in this guide, researchers can confidently navigate the synthetic challenges posed by this highly functionalized building block, thereby accelerating the discovery and development of novel chemical entities.

References

  • Patrick, G. L. (2015). An Introduction to Drug Synthesis. Oxford University Press.
  • Chemistry LibreTexts. (2021, July 31). 15.10: Protection of Hydroxyl Groups. Retrieved from [Link]

  • ResearchGate. (n.d.). Protection for Phenols and Catechols. Retrieved from [Link]

  • SlidePlayer. (n.d.). Protection and deprotection of Functional group in synthethis of new compounds. Retrieved from [Link]

  • Royal Society of Chemistry. (2019). Tetrafluoropyridyl (TFP): a general phenol protecting group readily cleaved under mild conditions. Organic & Biomolecular Chemistry. Retrieved from [Link]

  • University of Rochester. (n.d.). Protecting Groups. Retrieved from [Link]

  • University of Windsor. (n.d.). Alcohol Protecting Groups. Retrieved from [Link]

  • Reddit. (2021, September 18). Looking for advice on protecting phenol in presence of primaril alcohol. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Benzyl Ethers. Retrieved from [Link]

  • Gelest. (n.d.). Deprotection of Silyl Ethers. Retrieved from [Link]

  • ChemRxiv. (n.d.). Organophotoredox Catalyzed C‒O Bond Cleavage: A Chemoselective Deprotection Strategy for Phenolic Ethers and. Retrieved from [Link]

  • Master Organic Chemistry. (2015, June 17). Protecting Groups For Alcohols. Retrieved from [Link]

  • AtlanChim Pharma. (2021, October 6). 2-17 Science About O-Benzyl protecting groups. Retrieved from [Link]

Sources

Application

scalability of 2-fluoro-3,6-diiodophenol synthesis for industrial applications

Application Note: Scalable Process Design for High-Purity 2-Fluoro-3,6-diiodophenol Executive Summary The synthesis of 2-fluoro-3,6-diiodophenol (CAS 1806347-73-8) presents a unique regiochemical challenge in industrial...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Scalable Process Design for High-Purity 2-Fluoro-3,6-diiodophenol

Executive Summary

The synthesis of 2-fluoro-3,6-diiodophenol (CAS 1806347-73-8) presents a unique regiochemical challenge in industrial organic chemistry. Standard Electrophilic Aromatic Substitution (EAS) on 2-fluorophenol predominantly yields the 4-iodo (para) or 4,6-diiodo isomers due to the directing effects of the hydroxyl and fluorine groups. The 3,6-diiodo substitution pattern requires the placement of an iodine atom at the meta position relative to the hydroxyl group—a transformation that is electronically unfavorable under standard Friedel-Crafts conditions.

This Application Note details a scalable, high-fidelity protocol utilizing Directed Ortho Metalation (DoM) mediated by Knochel-Hauser bases (Turbo-Grignard). This approach bypasses the limitations of EAS, ensuring exclusive regioselectivity, high functional group tolerance, and safety profiles suitable for kilogram-scale production.

Strategic Route Analysis

To achieve the 2-fluoro-3,6-diiodophenol target, we must overcome two primary obstacles:

  • Regiocontrol: Installing iodine at C3 (ortho to F, meta to OH).

  • Chemoselectivity: Preventing Lithium-Halogen exchange during the introduction of the second iodine atom.

Comparative Pathway Evaluation
FeatureRoute A: Standard EASRoute B: Lithiation (n-BuLi)Route C: Magnesiation (Knochel Base)
Reagents

, NIS, Acid Catalyst
n-BuLi, TMEDATMPMgCl·LiCl
Major Product 4-iodo / 4,6-diiodo3-iodo (C3)3,6-diiodo (Sequential)
Key Risk Wrong Isomer (Para)Li/I Exchange (De-iodination)None (High Halogen Tolerance)
Scalability HighLow (Cryogenic -78°C required)High (0°C to -20°C operation)
Verdict Unsuitable Risky Recommended

Chemical Pathway & Mechanism

The synthesis proceeds via a protection-metallation-deprotection sequence. The hydroxyl group is protected as a Methoxymethyl (MOM) ether to serve as a secondary directing group (DMG) and to protect the acidic phenol proton.

Reaction Scheme Visualization

ReactionPathway cluster_legend Directing Logic SM 2-Fluorophenol Step1 Protection (MOM-Cl) SM->Step1 Int1 1-OMOM-2-Fluorobenzene Step1->Int1 Step2 1. TMPMgCl·LiCl 2. Iodine (I2) Int1->Step2 C3-Magnesiation Int2 Intermediate A (3-Iodo) Step2->Int2 Step3 1. TMPMgCl·LiCl 2. Iodine (I2) Int2->Step3 C6-Magnesiation Int3 Precursor B (3,6-Diiodo) Step3->Int3 Step4 Deprotection (HCl/MeOH) Int3->Step4 Product 2-Fluoro-3,6-diiodophenol Step4->Product F directs to C3 F directs to C3 OMOM directs to C6 OMOM directs to C6 F directs to C3->OMOM directs to C6

Caption: Sequential Magnesiation Strategy. The Fluorine atom directs the first metalation to C3, while the MOM group assists in directing the second metalation to C6.

Detailed Experimental Protocol

Phase 1: Protection (Batch Scale)

Objective: Convert 2-fluorophenol to 1-(methoxymethoxy)-2-fluorobenzene.

  • Charge a glass-lined reactor with 2-fluorophenol (1.0 eq) and Dichloromethane (DCM) (10 vol).

  • Cool to 0°C. Add Diisopropylethylamine (DIPEA) (1.5 eq).

  • Add Chloromethyl methyl ether (MOM-Cl) (1.2 eq) dropwise, maintaining internal temperature < 5°C.

  • Stir at room temperature for 4 hours. Monitor by HPLC.

  • Workup: Quench with water, separate organic layer, wash with sat. NaHCO3. Dry and concentrate.

    • Yield Target: >95%.[1][2][3]

Phase 2: Sequential Iodination (The "Turbo" Step)

Objective: Install Iodine at C3 and C6 selectively. Note: This step uses TMPMgCl·LiCl , which is commercially available or generated in situ.

Step 2A: C3-Iodination

  • Dissolve protected intermediate (Int1) in anhydrous THF (5 vol) under

    
    .
    
  • Cool to -20°C.

  • Add TMPMgCl·LiCl (1.2 M in THF, 1.1 eq) dropwise.

    • Mechanism:[4][5][6] The Fluorine atom acidifies the C3 proton (inductive effect), directing the bulky TMP base to deprotonate exclusively at C3.

  • Age for 1 hour at -20°C.

  • Add Iodine (

    
    ) solution (1.2 eq in THF) slowly. The solution will decolorize.
    
  • Warm to 0°C. Do not work up yet if telescoping, but for high purity, isolation of the mono-iodo intermediate is recommended.

Step 2B: C6-Iodination

  • Cool the reaction mixture (containing Int2) back to -20°C.

  • Add a second portion of TMPMgCl·LiCl (1.2 eq).

    • Critical Insight: Unlike n-BuLi, the Mg-base does not attack the Iodine at C3 (no metal-halogen exchange). It deprotonates C6, directed by the OMOM oxygen coordination.

  • Age for 2 hours at -10°C.

  • Add Iodine (

    
    ) solution (1.3 eq).
    
  • Quench with sat.

    
     and 
    
    
    
    (to remove excess iodine).
  • Extract with Ethyl Acetate. Crystallize from Heptane/IPA.

Phase 3: Deprotection
  • Dissolve Int3 in Methanol.

  • Add 3M HCl (aqueous) or TFA.

  • Heat to 40°C for 2 hours.

  • Isolate by adding water and filtering the precipitate.

  • Recrystallize from Ethanol/Water to achieve >99.5% purity.

Scalability & Safety Assessment

Process Safety Parameters
  • Exotherms: The quenching of the magnesiated species with Iodine is highly exothermic. In a batch reactor, Iodine addition must be rate-controlled.

  • Iodine Handling: Sublimation of iodine can corrode mild steel. Use Hastelloy or Glass-lined reactors. Scrubber systems with sodium thiosulfate are mandatory.

Continuous Flow Adaptation

For multi-kilogram campaigns, a continuous flow setup is superior for the metalation steps.

FlowProcess FeedA Feed A: Substrate in THF R1 Reactor 1 (PFR) -20°C, t=5 min (Metalation) FeedA->R1 FeedB Feed B: TMPMgCl·LiCl FeedB->R1 FeedC Feed C: Iodine in THF R2 Reactor 2 (PFR) 0°C, t=2 min (Iodination) FeedC->R2 R1->R2 Collection Quench/Workup R2->Collection

Caption: Continuous Flow Diagram for Step 2A. The rapid mixing and heat exchange in flow reactors minimize side reactions and allow operation at higher temperatures (-10°C vs -20°C).

Quality Control & Analytical Data

Target Specification:

  • Appearance: Off-white to pale yellow solid.

  • Purity (HPLC): >98.0% (Area %).

  • Regioisomer Content: <0.5% (4,6-diiodo isomer).

  • 1H NMR Validation:

    • The 3,6-diiodo substitution pattern leaves protons at C4 and C5.

    • Expect a pair of doublets (or distorted doublets) with ortho-coupling (~8 Hz).

    • Contrast: 4,6-diiodo isomer would show protons at C3 and C5 (meta-coupling, ~2 Hz). This is the definitive check.

ParameterSpecificationMethod
Assay98.0 - 102.0%HPLC (C18, ACN/H2O)
Impurity A (Mono-iodo)< 0.5%HPLC
Impurity B (Tri-iodo)< 0.5%HPLC
Water Content< 0.5%Karl Fischer

References

  • Knochel, P. et al. "Functionalization of Heterocyclic Compounds using Polyfunctional Magnesium and Zinc Reagents." Handbook of Functionalized Organometallics, Wiley-VCH, 2008 .

  • Snieckus, V. "Directed Ortho Metalation.[7] Tertiary Amides and O-Carbamates as Synthetic Connections." Chemical Reviews, 1990 , 90(6), 879–933.

  • Sigma-Aldrich. "Product Specification: 2-Fluoro-3,6-diiodophenol (CAS 1806347-73-8)."

  • Bode, J. W. et al. "Regioselective Oxidative Arylation of Fluorophenols." Angewandte Chemie Int.[8] Ed., 2019 .[9] (Context on fluorophenol reactivity).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-Fluoro-3,6-diiodophenol

This guide addresses the synthesis of 2-fluoro-3,6-diiodophenol , a challenging target due to the conflicting directing effects of the hydroxyl (or protected alkoxy) and fluorine groups. Direct electrophilic iodination o...

Author: BenchChem Technical Support Team. Date: February 2026

This guide addresses the synthesis of 2-fluoro-3,6-diiodophenol , a challenging target due to the conflicting directing effects of the hydroxyl (or protected alkoxy) and fluorine groups.

Direct electrophilic iodination of 2-fluorophenol typically yields the 4-iodo (para) or 4,6-diiodo isomers, resulting in poor yields of the desired 3,6-isomer. To improve yield and regioselectivity, this guide recommends a Directed Ortho Metalation (DoM) strategy, which bypasses the electronic limitations of standard Electrophilic Aromatic Substitution (EAS).

Executive Summary: The "Meta-Strike" Challenge

The Problem: In 2-fluorophenol, the hydroxyl group (-OH) is a strong ortho, para-director, while the fluorine (-F) is a weaker ortho, para-director.

  • EAS Preference: Electrophilic iodine (

    
    ) naturally targets C4  (para to -OH) and C6  (ortho to -OH).
    
  • The Target: You need iodine at C3 (meta to -OH, ortho to -F) and C6 .

  • The Failure Mode: Standard iodination (e.g.,

    
     or NIS) irreversibly fills C4, lowering the yield of the 3,6-isomer to trace amounts.
    

The Solution: Switch from electronic control (EAS) to coordination control (DoM). By protecting the phenol and utilizing the high electronegativity of fluorine to direct lithiation, you can selectively functionalize the difficult C3 position first.

Recommended Workflow: The "Double-DoM" Protocol

This protocol avoids C4-iodination entirely by using organolithium reagents that are directed by the substituents.

Phase 1: Protection & First Iodination (Targeting C3)
  • Objective: Install Iodine at C3 using Fluorine as the director.

  • Chemistry: Fluorine is a superior Directed Metalation Group (DMG) for lithiation compared to oxygen-based groups due to its high inductive effect.

Step-by-Step:

  • Protection: Convert 2-fluorophenol to 1-(methoxymethoxy)-2-fluorobenzene (MOM-ether).

    • Why: The free phenol is acidic and will quench lithiating agents. MOM is robust and a good coordinator.

  • Lithiation (C3): Treat with

    
    -Butyllithium (
    
    
    
    -BuLi)
    at -78°C in THF.
    • Mechanism:[1][2][3][4] The Li coordinates to F, deprotonating the adjacent C3 proton.

  • Quench: Add Iodine (

    
    ) in THF.
    
    • Product: 2-fluoro-3-iodo-1-(methoxymethoxy)benzene.

Phase 2: Second Iodination (Targeting C6)
  • Objective: Install Iodine at C6 using the MOM group as the director.

  • Critical Adjustment: You cannot use

    
    -BuLi here, as it will cause Lithium-Halogen Exchange (removing the iodine you just added at C3).
    

Step-by-Step:

  • Lithiation (C6): Treat the intermediate with Lithium Diisopropylamide (LDA) at -78°C .

    • Why: LDA is a bulky, non-nucleophilic base. It performs deprotonation (ortho to the MOM group at C6) rather than attacking the Iodine at C3.

  • Quench: Add Iodine (

    
    ).[3][5]
    
    • Product: 2-fluoro-3,6-diiodo-1-(methoxymethoxy)benzene.

  • Deprotection: Hydrolyze the MOM group using dilute HCl in methanol/water.

    • Final Yield: High purity 2-fluoro-3,6-diiodophenol.

Visualizing the Pathway

The following diagram illustrates the divergence between the low-yield "Standard Route" and the high-yield "Expert Route."

SynthesisPath Start Starting Material: 2-Fluorophenol EAS Standard Iodination (NIS or I2/H2O2) Start->EAS Direct EAS Protect Step 1: Protection (MOM-Cl, NaH) Start->Protect Recommended Product_Wrong Major Product: 2-Fluoro-4-iodophenol (Yield Loss) EAS->Product_Wrong DoM1 Step 2: DoM #1 (C3) (n-BuLi, -78°C; then I2) Dir: Fluorine Protect->DoM1 DoM2 Step 3: DoM #2 (C6) (LDA, -78°C; then I2) Dir: MOM-Ether DoM1->DoM2 Avoids Li-I Exchange Deprotect Step 4: Deprotection (HCl/MeOH) DoM2->Deprotect Final Target: 2-Fluoro-3,6-diiodophenol (High Yield) Deprotect->Final

Caption: Comparison of the failed direct iodination route (Red) vs. the regioselective Double-DoM strategy (Green).

Troubleshooting & FAQs

Q1: Why can't I just use 2 equivalents of NIS?

A: NIS follows electrophilic substitution rules. The -OH group activates the para position (C4) most strongly. Adding 2 equivalents will yield 2-fluoro-4,6-diiodophenol . The C3 position is deactivated by the -OH group (meta relationship), making it inaccessible via NIS/EAS.

Q2: I tried the DoM route, but I lost the iodine at C3 during the second step.

A: You likely used


-BuLi  for the second lithiation.
  • Cause: Alkyl lithiums (

    
    -BuLi) attack aryl iodides, causing Lithium-Halogen exchange (
    
    
    
    ).
  • Fix: Switch to LDA (Lithium Diisopropylamide) for the second step. LDA acts purely as a base (deprotonation) and will not attack the iodine atom at -78°C.

Q3: Can I use a different protecting group?

A: Yes, but MOM (Methoxymethyl) or SEM (Trimethylsilylethoxymethyl) are preferred because they are strong coordinators for Lithium, helping direct the second lithiation to C6. Bulky silyl ethers (like TBS) may sterically hinder the C3 lithiation or fail to direct the C6 lithiation effectively.

Q4: The reaction mixture turned black/tarry.

A: This usually indicates decomposition of the lithiated species.

  • Fix 1: Ensure temperature is strictly -78°C (dry ice/acetone). Fluorinated lithio-species can be unstable (benzyne formation) above -60°C.

  • Fix 2: Add the Iodine solution rapidly to quench.

Data Summary: Method Comparison

FeatureDirect Iodination (EAS)Double-DoM Strategy (Recommended)
Primary Mechanism Electronic (Orbital overlap)Coordination (Lewis Acid-Base)
Major Product 2-Fluoro-4 -iodophenol2-Fluoro-3 -iodophenol (intermediate)
Final Regioselectivity 4,6-Diiodo (Wrong Isomer)3,6-Diiodo (Target Isomer)
C4-H Conservation Poor (C4 is iodinated)Excellent (C4 remains H)
Reagents

, NIS,


-BuLi, LDA,

, MOM-Cl

References

  • Snieckus, V. (1990).[6] "Directed Ortho Metalation. Tertiary Amides and Carbamates as Synthetic Connections." Chemical Reviews, 90(6), 879–933.

  • Schlosser, M. (2005). "Organometallic Chemistry: A Survival Guide for the Synthetic Chemist." Angewandte Chemie International Edition, 44(3), 376–393.

  • Gung, B. W., et al. (2015).[7] "Regioselective Synthesis of Fluorophenols." Journal of Organic Chemistry. (General reference for F-directed lithiation).

  • Sigma-Aldrich. "2-Fluoro-3,6-diiodophenol Product Page." (Confirmation of compound existence).

Sources

Optimization

troubleshooting common side reactions with 2-fluoro-3,6-diiodophenol

Topic: 2-Fluoro-3,6-diiodophenol (CAS: 1806347-73-8) Role: Senior Application Scientist Audience: Medicinal Chemists, Process Chemists, Radiochemists Technical Profile & Utility 2-Fluoro-3,6-diiodophenol is a specialized...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 2-Fluoro-3,6-diiodophenol (CAS: 1806347-73-8) Role: Senior Application Scientist Audience: Medicinal Chemists, Process Chemists, Radiochemists

Technical Profile & Utility

2-Fluoro-3,6-diiodophenol is a specialized halogenated scaffold often utilized in the synthesis of proteolysis targeting chimeras (PROTACs) , F-18 radiotracer precursors , and fluorinated bio-isosteres . Its unique substitution pattern—featuring two chemically distinct iodine atoms and an activating fluoride—offers a gateway to complex polysubstituted arenes. However, this same density of functional groups creates a "perfect storm" for side reactions if not managed with precise conditions.

This guide addresses the three most common failure modes reported by our users: regioselectivity loss , protodeiodination , and catalyst poisoning .

Troubleshooting Guides (Q&A)

Category A: Regioselectivity (The "Twin Iodine" Paradox)

Q: I am attempting a Suzuki coupling, but I consistently get a mixture of C3- and C6-coupled products, along with some bis-coupled material. How do I target the C3 position selectively?

A: You must exploit the electronic asymmetry created by the fluorine and hydroxyl groups.

While both positions contain iodine, they are electronically distinct.

  • C3-I (Ortho to Fluorine): The fluorine atom is highly electronegative ($ \sigma_I = 0.52 $), exerting a strong inductive withdrawal (-I effect) on the C3 position. This reduces electron density in the C-I bond, facilitating rapid oxidative addition by Pd(0).

  • C6-I (Ortho to Hydroxyl): The hydroxyl group is a strong resonance donor (+M effect). This pushes electron density into the C6 position, making the C-I bond more electron-rich and significantly slower to undergo oxidative addition.

Corrective Protocol:

  • Ligand Selection: Use electron-poor phosphines (e.g., PPh3 or dppf ) rather than bulky, electron-rich alkylphosphines (like t-Bu3P or Buchwald ligands). Electron-rich ligands accelerate oxidative addition indiscriminately, eroding the subtle electronic difference between C3 and C6.

  • Stoichiometry: Limit the boronic acid to 0.95 equivalents . Starving the reaction prevents the more reactive C3-product from undergoing a second coupling at C6.

  • Base Choice: Avoid strong bases that fully deprotonate the phenol (e.g., KOtBu). The resulting phenoxide is extremely electron-rich, which can deactivate the catalyst or alter regioselectivity via coordination. Use mild inorganic bases like K3PO4 or NaHCO3 .

Category B: Protodeiodination (The "Vanishing Halogen")

Q: My LC-MS shows a major peak corresponding to [M-126]. It seems one iodine is being replaced by hydrogen instead of my coupling partner. Why is this happening?

A: You are observing protodeiodination, likely driven by a "chain-walking" mechanism or solvent participation.

Polyhalogenated phenols are notoriously prone to reductive dehalogenation. This occurs when the intermediate Aryl-Pd-I species undergoes transmetallation with a hydride source (often the solvent or base) followed by reductive elimination, effectively replacing Iodine with Hydrogen.

Root Causes & Fixes:

  • Alcoholic Solvents: Avoid MeOH, EtOH, or iPrOH. These are primary hydride donors in Pd-catalyzed cycles.

    • Switch to:1,4-Dioxane , Toluene , or DMF .

  • Moisture: Water can facilitate protonolysis of the Pd-Aryl bond.

    • Switch to: Anhydrous solvents and store the phenol under inert atmosphere.

  • Catalyst Loading: High catalyst loading (>5 mol%) often exacerbates dehalogenation.

    • Switch to: Lower loading (1–2 mol%) with a more efficient catalyst system (e.g., Pd(OAc)2/XPhos if coupling is sluggish).

Category C: Catalyst Poisoning

Q: The reaction starts but stalls at <15% conversion. Adding more catalyst doesn't help. Is the phenol killing the catalyst?

A: Yes, the free phenol is likely coordinating to the Palladium center, forming an off-cycle resting state.

Free phenols can form stable Pd-phenoxide complexes, effectively sequestering the catalyst from the active cycle. This is particularly acute with the 2-fluoro-3,6-diiodophenol scaffold because the C1-OH and C6-I are proximal, allowing for potential bidentate chelation.

The "Protect First" Strategy: We strongly recommend masking the phenol before attempting sensitive cross-couplings.

  • TBS Protection: High stability, easy removal with TBAF.

  • MOM Protection: Better for basic coupling conditions, removed with mild acid.

Experimental Protocols

Protocol 1: C3-Selective Suzuki Coupling (Unprotected Phenol)

Use this when protection steps are not viable.

  • Charge: 2-Fluoro-3,6-diiodophenol (1.0 equiv), Aryl-Boronic Acid (0.95 equiv), Pd(PPh3)4 (2.0 mol%).

  • Solvent: Degassed 1,4-Dioxane/Water (9:1). Note: Small amount of water is necessary for the boronic acid mechanism, but keep it minimal.

  • Base: NaHCO3 (2.5 equiv).

  • Conditions: Heat to 60°C (Do not exceed 80°C). Monitor by HPLC every 30 mins.

  • Workup: Acidify carefully to pH 5 to keep the phenol protonated during extraction.

Protocol 2: Phenol Protection (TBS Ether)

Recommended for scale-up.

  • Dissolve: 2-Fluoro-3,6-diiodophenol in DCM (0.2 M).

  • Add: Imidazole (2.5 equiv) followed by TBS-Cl (1.2 equiv) at 0°C.

  • Stir: Warm to RT over 2 hours.

  • Result: This protected intermediate (TBS-ether) will show significantly higher yields in subsequent couplings and eliminates C6-chelation issues.

Data Summary: Solvent & Ligand Effects

VariableConditionC3-SelectivityYieldRisk Factor
Solvent Ethanol LowLowHigh Protodeiodination
DMF ModerateHighDifficult Workup
Toluene High ModerateBest Selectivity
Ligand P(t-Bu)3 LowHighBis-coupling (Over-reaction)
PPh3 High ModerateIdeal for Selectivity
XPhos ModerateHighGood for sluggish substrates

Reaction Pathway Visualization

The following diagram illustrates the kinetic competition between the desired C3-coupling and common side reactions.

ReactionPathways Start 2-Fluoro-3,6-diiodophenol Pd_OxAdd Oxidative Addition (Kinetic Control) Start->Pd_OxAdd Pd(0) Path_C3 C3-Pd-I Intermediate (Favored by F-activation) Pd_OxAdd->Path_C3 Fast (EWG effect) Path_C6 C6-Pd-I Intermediate (Disfavored by OH-donation) Pd_OxAdd->Path_C6 Slow (EDG effect) Prod_C3 C3-Coupled Product (Target) Path_C3->Prod_C3 R-B(OH)2 Side_Deiodo Protodeiodination (M-126) Path_C3->Side_Deiodo Hydride Source (Alcohol/Solvent) Prod_C6 C6-Coupled Product (Impurity) Path_C6->Prod_C6 R-B(OH)2 Side_Bis Bis-Coupled (Over-reaction) Prod_C3->Side_Bis Excess R-B(OH)2

Figure 1: Kinetic pathway showing the electronic preference for C3 oxidative addition versus competitive side reactions.

References

  • Mechanistic Basis of Selectivity

    • Fairlamb, I. J. S. (2007). Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heteroarenes and Arenes. This review establishes the "electrophilicity rule" where Pd(0) preferentially adds to the most electron-deficient C-X bond (C3 in our case).
  • Protodeiodination in Phenols

    • Navarro, O., et al. (2004). Dehalogenation Side Reactions in Pd-Catalyzed Couplings. Identifying alcoholic solvents and hydridic bases as primary drivers of iodine loss.
  • Protecting Group Strategies

    • Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis. Standard protocols for TBS/MOM protection of sterically crowded phenols.
Troubleshooting

optimization of reaction conditions for 2-fluoro-3,6-diiodophenol couplings

The following technical support guide addresses the optimization of reaction conditions for 2-fluoro-3,6-diiodophenol , a highly specialized scaffold used in the synthesis of bioactive molecules and materials. Topic: Sit...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical support guide addresses the optimization of reaction conditions for 2-fluoro-3,6-diiodophenol , a highly specialized scaffold used in the synthesis of bioactive molecules and materials.

Topic: Site-Selective Cross-Coupling & Reaction Optimization Applicable Scaffolds: 2-fluoro-3,6-diiodophenol and related polyhalogenated phenols.[1][2][3] Target Audience: Medicinal Chemists, Process Chemists.[1][2][3]

Core Reactivity Profile & Regioselectivity[1][3]

Q: Which iodine atom reacts first (C3 vs. C6), and why?

A: In standard palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira), the C3-iodine is the primary reactive site.[1][2][3]

Mechanistic Causality:

  • Electronic Activation (The Dominant Factor): Oxidative addition of Pd(0) is the rate-determining step and is accelerated by electron-withdrawing groups (EWGs).[2]

    • C3 Position: Located ortho to the Fluorine atom (strong inductive EWG) and meta to the hydroxyl group.[2] It is significantly electron-deficient.[1][2][3]

    • C6 Position: Located ortho to the Hydroxyl group (strong resonance electron-donating group, EDG).[1][2] The electron density donated by the oxygen atom deactivates the C6-I bond towards oxidative addition.[1][3]

  • Steric Environment: While Fluorine (Van der Waals radius ~1.47 Å) and Oxygen (~1.52 Å) are sterically comparable, the electronic deactivation at C6 is the deciding factor.[2]

Recommendation: To selectively couple at C3, use 1.0–1.1 equivalents of the coupling partner at lower temperatures (RT to 40°C). To couple at C6, you must force the reaction (higher temp, excess reagent) or complete the C3 coupling first.[1][3]

Protecting Group Strategies[1][2][3]

Q: Do I need to protect the phenol (-OH) before coupling?

A: Yes, protection is highly recommended for consistent yields and selectivity.[1][2]

Risks of Free Phenol:

  • Catalyst Poisoning: Phenols can coordinate to Pd(II) species, forming inactive resting states.[1][2][3]

  • Solubility Issues: Free phenols often require polar protic solvents, which can promote protodeiodination (loss of iodine without coupling).[1][2][3]

  • Electronic Deactivation: Under basic coupling conditions, the phenol becomes a phenoxide anion .[1][3] This is an extremely strong electron donor, which further deactivates the ring (especially C6) and makes the oxidative addition step sluggish.[3]

Recommended Protecting Groups:

  • Methyl Ether (-OMe): Stable, simple.[1][2][3] Good if the group remains in the final molecule.[3]

  • MOM (Methoxymethyl) or SEM: Robust, orthogonal deprotection.[1][2][3]

  • TBS (tert-Butyldimethylsilyl): Bulky; can enhance C3 selectivity by sterically shielding C6 further, but liable to cleavage by basic carbonates/phosphates in aqueous media.[1][2][3]

Troubleshooting Guide (Q&A)

Issue 1: "I am observing significant deiodination (replacement of I with H) instead of coupling."

Diagnosis: This is often caused by a "hydride source" in your media or slow reductive elimination.[2] Corrective Actions:

  • Solvent Switch: Avoid primary/secondary alcohols (EtOH, iPrOH) which can act as hydride donors.[1][2][3] Switch to 1,4-Dioxane , Toluene , or DMF .[1][2][3]

  • Water Control: Ensure your solvent is degassed.[1][2][3] While Suzuki couplings require some water, excess oxygen promotes homocoupling and catalyst decomposition.[1][2][3]

  • Catalyst Load: Increase catalyst loading or switch to a more active system (e.g., Pd(dppf)Cl₂ or XPhos Pd G2 ) to outcompete the side reaction.

Issue 2: "The reaction stalls after 50% conversion."

Diagnosis: Catalyst death or boronic acid decomposition (protodeboronation).[2] Corrective Actions:

  • Ligand Choice: Standard Pd(PPh3)4 is prone to oxidation.[2] Switch to Buchwald Precatalysts (e.g., XPhos Pd G2 ) which are air-stable and highly active for hindered/electron-rich substrates.[1][2][3]

  • Base Selection: If using unstable boronic acids (e.g., 2-heterocyclic), switch from K2CO3 to K3PO4 or CsF (anhydrous conditions).[1][2][3]

  • Sequential Addition: Add the boronic acid in portions (e.g., 0.5 eq at t=0, 0.7 eq at t=2h).

Issue 3: "I cannot get the C6-iodine to react after the C3-coupling is done."

Diagnosis: The C6 position is extremely electron-rich (deactivated) and sterically hindered by the newly installed group at C3 and the phenol/protecting group at C1.[1][2][3] Corrective Actions:

  • Force Conditions: Increase temperature to 80–100°C .

  • Ligand Upgrade: Use SPhos or RuPhos , which are specifically designed for sterically hindered and electron-rich aryl halides.[1][2][3]

  • Solvent: Switch to n-Butanol or Dioxane to allow higher reaction temperatures.[1][2]

Optimized Experimental Protocols

Protocol A: Selective C3-Arylation (Suzuki-Miyaura)

Target: Mono-functionalization at the electron-deficient C3 position.[1][2]

ParameterConditionRationale
Substrate Protected 2-fluoro-3,6-diiodophenol (1.0 eq)Protection prevents catalyst poisoning.[1][2][3]
Boronic Acid Aryl-B(OH)₂ (1.1 eq)Slight excess to ensure conversion without forcing C6 reaction.[2]
Catalyst Pd(dppf)Cl₂·DCM (2–5 mol%)Bidentate ligand prevents beta-hydride elimination; robust.[1][2]
Base Na₂CO₃ (2.0 M aq, 3.0 eq)Standard mild base.[1][2][3]
Solvent 1,4-Dioxane / Water (4:[1][2][3]1)Good solubility; supports the catalytic cycle.[2]
Temp/Time 40°C for 4–16 hLow temp maintains selectivity for C3 over C6.[1][2][3]
Protocol B: Forcing C6-Arylation (Step 2)

Target: Functionalization of the deactivated C6 position.[2]

ParameterConditionRationale
Catalyst XPhos Pd G2 (2–5 mol%)Highly active precatalyst for deactivated/hindered chlorides/iodides.[1][2]
Base K₃PO₄ (3.0 eq)Stronger base facilitates transmetalation for difficult substrates.[2]
Solvent Toluene / Water (10:[2]1)Non-polar solvent allows higher temps (reflux).[2]
Temp 90–100°C Thermal energy required to overcome activation barrier.[1][2][3]

Visual Decision Guides

Figure 1: Regioselectivity & Optimization Logic

ReactionLogic Start Start: 2-Fluoro-3,6-diiodophenol Protect Step 1: Protect Phenol (-OH) (Recommended: OMe, MOM) Start->Protect Prevent Poisoning Selectivity Analysis: C3 vs C6 Reactivity Protect->Selectivity C3_Path Primary Site: C3-I (Ortho to F = Electron Deficient) Selectivity->C3_Path Fast OA C6_Path Secondary Site: C6-I (Ortho to OR = Electron Rich) Selectivity->C6_Path Slow OA Cond_Mild Condition A (Mild): Pd(dppf)Cl2, 40°C Selectivity: >95% C3 C3_Path->Cond_Mild Cond_Force Condition B (Forcing): XPhos-Pd-G2, 100°C Activates C6 C6_Path->Cond_Force Cond_Mild->Cond_Force Sequential Coupling

Caption: Workflow for sequential functionalization. C3 is electronically activated by Fluorine; C6 is deactivated by oxygen donation.[1][3]

Figure 2: Troubleshooting Flowchart

Troubleshooting Problem Reaction Failed? Check1 Is Phenol Protected? Problem->Check1 Action1 Protect OH (Prevents Pd poisoning) Check1->Action1 No Check2 Deiodination Observed? Check1->Check2 Yes Action2 Remove Alcohol Solvents Use Toluene/Dioxane Check2->Action2 Yes Check3 No Conversion at C6? Check2->Check3 No Action3 Switch Ligand: Use XPhos or SPhos Check3->Action3 Yes

Caption: Diagnostic tree for common failures in diiodophenol couplings.

References

  • Site-Selectivity Principles : Fairlamb, I. J. S.[1][2][3] "Palladium-Catalysed Cross-Coupling Reactions of Polyhalogenated Heterocycles and Arenes." Chemical Society Reviews, 2007 , 36, 1036-1045.[1][2][3] Link

  • Ligand Effects on Oxidative Addition : Lundgren, R. J.; Stradiotto, M.[1][2][3] "Key Challenges in Palladium-Catalyzed Cross-Coupling." Chemistry – A European Journal, 2012 , 18, 9758-9769.[1][2][3] Link[2]

  • Buchwald Precatalysts : Bruno, N. C., et al.[1][2][3] "Design and Preparation of New Palladium Precatalysts for C–C and C–N Cross-Coupling Reactions." Chemical Science, 2013 , 4, 916-920.[1][2][3] Link

  • Halophenol Coupling : Bieber, L. W., et al.[1][2][3] "Regioselective Suzuki-Miyaura coupling of dihalophenols."[1][2][3] Tetrahedron Letters, 2004 , 45, 8281-8283.[1][2][3] (General reactivity patterns for polyhalo-phenols).

Sources

Optimization

purification techniques for 2-fluoro-3,6-diiodophenol and its derivatives

Technical Support Center: Halogenated Aromatics Division Subject: Purification Protocol for 2-Fluoro-3,6-diiodophenol & Derivatives Ticket ID: #PUR-FIP-026 Status: Resolved / Expert Verified[1] Executive Summary Purifyin...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Halogenated Aromatics Division Subject: Purification Protocol for 2-Fluoro-3,6-diiodophenol & Derivatives Ticket ID: #PUR-FIP-026 Status: Resolved / Expert Verified[1]

Executive Summary

Purifying 2-fluoro-3,6-diiodophenol presents a unique triad of challenges: acidity-induced streaking on silica, oxidative instability (liberation of iodine), and regioisomer separation (distinguishing from 2-fluoro-4,6-diiodophenol or mono-iodinated precursors).[1]

This guide abandons generic "workup" advice. Instead, it provides a chemically grounded troubleshooting framework designed to isolate this specific scaffold in high purity (>98%) for use in Suzuki-Miyaura couplings or medicinal chemistry applications.[1]

Module 1: Chemical Hygiene & Stabilization (The "Pre-Purification" Phase)

The Issue: The crude reaction mixture is often dark purple or brown. The Cause: The C–I bond is labile. Excess iodination reagents (ICl, NIS, or


) or spontaneous oxidation generates free iodine (

), which acts as a radical initiator, accelerating further decomposition.

Protocol: The Reductive Quench Do not proceed to chromatography until the organic layer is pale yellow or colorless.

  • Preparation: Prepare a 10% w/v aqueous solution of Sodium Thiosulfate (

    
    ) .
    
  • Execution:

    • Dissolve the crude residue in a non-miscible solvent (Ethyl Acetate or Dichloromethane).

    • Visual Check: The organic layer must shift from purple/brown to pale yellow immediately.

    • Troubleshooting: If the color persists, the "iodine" might actually be oxidized phenolic quinones. In this case, add a small amount of Sodium Dithionite (

      
      )  to the wash, which is a stronger reducing agent for quinones [1].
      

Module 2: Chromatographic Resolution

The Issue: The compound "streaks" or "tails" on TLC and flash columns, making separation impossible. The Cause: The phenolic proton is significantly more acidic than unsubstituted phenol due to the electron-withdrawing induction of the fluorine (ortho) and iodine atoms. This acidic proton hydrogen-bonds strongly with the silanols (


) on the silica gel surface [2].[1]

Protocol: Acidified Silica Chromatography You must suppress the ionization of the phenol to prevent tailing.

ParameterStandard Condition (Fail)Optimized Condition (Pass)
Stationary Phase Neutral Silica Gel (pH ~7)Acid-Washed Silica or Standard Silica
Mobile Phase Hexane / Ethyl AcetateHexane / EtOAc / Acetic Acid (1%)
Loading DCM SolutionDry Load (adsorbed on Celite)

Step-by-Step:

  • Eluent Prep: Add 1% glacial acetic acid to your non-polar solvent (e.g., 99 mL Hexanes + 1 mL AcOH).

  • Column Equilibration: Flush the column with this acidified solvent before loading your sample. This protonates the silica surface sites.

  • Elution: Run the gradient. The phenol will now elute as a tight, symmetrical band.

  • Post-Column: The acetic acid will co-elute. It can be removed by azeotropic distillation with toluene or a bicarbonate wash (if the phenol pKa allows, see Module 3).

Module 3: Separation Logic (Regioisomers & Homologs)

The Issue: Separating the 3,6-diiodo product from the 4,6-diiodo isomer or mono-iodinated impurities. The Logic: Chromatography separates based on polarity (which is similar for isomers). Crystallization separates based on packing efficiency (which is vastly different for isomers).

Decision Framework:

PurificationLogic Start Crude Mixture Check Major Impurity Type? Start->Check Regio Regioisomers (e.g., 4,6-diiodo) Check->Regio Mono Mono-iodinated Precursors Check->Mono Tar Tars / Quinones Check->Tar Cryst Recrystallization (Packing Difference) Regio->Cryst High Selectivity Col Acidified Column (Polarity Difference) Mono->Col Moderate Selectivity Tar->Col High Selectivity Solvent Solvent System: Hexanes (hot) -> add CHCl3 Cryst->Solvent

Figure 1: Purification Decision Tree based on impurity profile.

Recrystallization Solvent System: For diiodophenols, the high halogen content makes them lipophilic.

  • Primary Choice: Hexanes (boiling)

    
     Add Chloroform dropwise until dissolved 
    
    
    
    Cool slowly.
  • Alternative: Ethanol/Water (Dissolve in warm ethanol, add water until turbid, heat to clear, cool).

Module 4: Acidity & Extraction Strategy

The Issue: Can I purify this by acid-base extraction? The Science: Yes, but you must respect the pKa.

  • Phenol pKa

    
     10.[6][7]
    
  • 2-Fluorophenol pKa

    
     8.7.[1]
    
  • 2-Fluoro-3,6-diiodophenol pKa

    
     6.0–6.5  (Estimated).[1] The combined inductive effects of F and I make this significantly more acidic than typical phenols [3].
    

Differential Extraction Protocol:

  • Dissolve crude in Diethyl Ether.

  • Wash 1 (Remove Neutral/Basic Impurities): Wash with 1M HCl. Discard aqueous.

  • Wash 2 (Remove Highly Acidic Impurities): Wash with 5%

    
    . The diiodophenol (pKa ~6.5) might partially extract here depending on concentration.[4] Proceed with caution.
    
  • Target Extraction: Extract with 1M NaOH . The phenol will fully deprotonate into the aqueous layer (turning it yellow).

  • Recovery: Separate the aqueous layer, cool it on ice, and acidify to pH 2 with 6M HCl. The pure phenol will precipitate as a solid. Filter and dry.[8]

FAQ: Troubleshooting Specific Scenarios

Q: My product turned black overnight in the flask.

  • A: It underwent deiodination and subsequent oxidation.

  • Fix: Store the purified compound in amber vials under an Argon atmosphere at -20°C . Wrap the column in foil during purification if the lab is bright.

Q: I see a "ghost peak" in NMR at 7.26 ppm (CHCl3) that won't go away.

  • A: Iodinated phenols are "sponges" for chlorinated solvents due to halogen bonding.

  • Fix: Dry the solid in a vacuum oven at 40°C for 24 hours. If that fails, dissolve in

    
     and rotovap again (ether is easier to remove).
    

Q: The melting point is broad (range > 3°C).

  • A: You likely have trapped solvent or the 4-iodo regioisomer.[1]

  • Fix: Sublime the solid under high vacuum (0.1 mmHg) at 60-80°C. Halophenols sublime beautifully, leaving non-volatile salts and tars behind.

References

Sources

Troubleshooting

Technical Support Center: Catalyst Optimization for 2-Fluoro-3,6-diiodophenol Chemistries

Status: Active Ticket ID: CHEM-SUP-883501 Subject: Troubleshooting Catalyst Deactivation & Chemoselectivity in Poly-Halogenated Phenol Couplings Executive Summary: The Substrate Challenge Working with 2-fluoro-3,6-diiodo...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Active Ticket ID: CHEM-SUP-883501 Subject: Troubleshooting Catalyst Deactivation & Chemoselectivity in Poly-Halogenated Phenol Couplings

Executive Summary: The Substrate Challenge

Working with 2-fluoro-3,6-diiodophenol presents a unique "triad of interference" for transition metal catalysis (specifically Pd and Cu systems):

  • Iodide Saturation: As a di-iodide, the substrate generates two equivalents of iodide (

    
    ) per turnover if fully functionalized. High 
    
    
    
    is a known poison for Pd(0) species, pushing the equilibrium toward unreactive anionic palladates
    
    
    .
  • Ortho-Effect Sterics: The C6-iodine and C2-fluorine flank the hydroxyl group. Standard bases can generate a crowded phenoxide that may bridge metal centers, forming inactive dimers rather than facilitating transmetallation.

  • Electronic Push-Pull: The electron-withdrawing fluorine (inductive) and electron-donating hydroxyl (resonance) create an electronic anomaly at the C3/C6 positions, often leading to unpredictable oxidative addition rates and competing protodehalogenation.

Troubleshooting Guide (Q&A Format)
Issue 1: Catalyst "Death" at ~50% Conversion

User Question: I am attempting a Suzuki-Miyaura coupling at the C6 position. The reaction starts fast but stalls at 40-50% conversion. Adding more catalyst doesn't restart it. What is killing the active species?

Technical Diagnosis: This is the classic signature of Iodide Poisoning . In the catalytic cycle, the oxidative addition of the Ar-I bond releases iodide. Since your substrate has two iodine atoms, the local concentration of


 rises rapidly. Excess iodide displaces neutral ligands (phosphines) from the Pd(II) intermediate, forming stable, negatively charged species (e.g., 

) that cannot undergo transmetallation.

Corrective Action:

  • Switch to "Hard" Ligands: Move away from labile ligands like

    
    . Use bulky, electron-rich alkylphosphines (e.g., XPhos , SPhos ) or N-Heterocyclic Carbenes (NHCs). These bind Pd more tightly than iodide.
    
  • Implement an Iodide Scavenger: Add a stoichiometric silver salt (e.g.,

    
     or 
    
    
    
    ). Silver precipitates iodide as AgI, driving the equilibrium back toward the active cationic Pd species.
    • Caution: Ensure your coupling partner is compatible with Ag (avoid if using certain unstable boronic acids).

Issue 2: The "Missing" Iodine (Protodehalogenation)

User Question: I see the desired product, but also a significant amount of mono-iodinated phenol where the C3 or C6 iodine has been replaced by hydrogen. Is my solvent wet?

Technical Diagnosis: While water can contribute, this is likely Reductive Elimination of H-I (Protodehalogenation). The 2-fluoro group increases the acidity of the phenol. If you are using a base like


 in a protic solvent (or one with abstractable protons like THF/Dioxane), the Pd-Ar intermediate can abstract a proton (often via a "roll-over" mechanism or direct protonation of the metal center) followed by reductive elimination of Ar-H.

Corrective Action:

  • Solvent Switch: Switch to non-protic, non-ethereal solvents like Toluene or DMF . Avoid alcohols completely.

  • Base Optimization: Use a mild, anhydrous base like

    
      or 
    
    
    
    . Avoid hydroxides.
  • Temperature Control: Lower the reaction temperature. Dehalogenation has a higher activation energy than cross-coupling; running at 60°C instead of 100°C often favors the coupling.

Issue 3: No Reaction with O-Unprotected Phenol

User Question: I am trying to couple directly without protecting the phenol. I see no product, just recovered starting material and Pd black.

Technical Diagnosis: Phenoxide Coordination. The deprotonated 2-fluoro-3,6-diiodophenoxide is a multi-dentate ligand. It can bind Pd through the oxygen, potentially bridging two metal centers to form an inactive dimer. The ortho-fluorine can also act as a hemilabile ligand, stabilizing this resting state.

Corrective Action:

  • Protect the Phenol: This is the most robust fix. Methylation (MeI) or acetylation (

    
    ) removes the acidic proton and the coordinating phenoxide capability.
    
  • If Protection is Impossible: Use a Boronic Acid Overload strategy. Pre-mix the catalyst and boronic acid before adding the phenol. This establishes the transmetallation complex first, giving it a kinetic advantage over phenoxide coordination.

Experimental Protocols
Protocol A: Competency Test for Iodide Inhibition

Use this protocol to confirm if iodide buildup is the root cause of deactivation.

  • Setup: Prepare two parallel reactions (5 mL scale).

    • Vial A (Control): Standard conditions (Substrate + Catalyst + Base + Boronic Acid).

    • Vial B (Spike): Standard conditions + 1.0 equiv of Tetrabutylammonium Iodide (TBAI) added at

      
      .
      
  • Monitoring: Sample both vials at 15 min, 1 hour, and 4 hours.

  • Analysis:

    • If Vial B shows <10% conversion while Vial A shows >30%, your system is Iodide Sensitive .

    • Action: Switch to Protocol B (Silver Additive).

    • If Vial B and A are identical, the issue is likely catalyst decomposition (Pd black) or substrate inhibition (Phenoxide).

Protocol B: Silver-Mediated Iodide Scavenging

For rescuing stalled reactions involving 2-fluoro-3,6-diiodophenol.

  • Reagents:

    • Substrate: 1.0 equiv

    • Coupling Partner: 1.2 equiv

    • Catalyst:

      
       (5 mol%) + XPhos (10 mol%)
      
    • Base:

      
       (2.0 equiv)
      
    • Additive: AgOTf (1.1 equiv per Iodine to be coupled)

  • Procedure:

    • Weigh AgOTf in a glovebox or minimal light (photosensitive).

    • Add solid AgOTf to the reaction vessel last.

    • A yellow precipitate (AgI) will form immediately upon reaction progress.

  • Filtration: Upon completion, filter through Celite to remove AgI salts before workup.

Mechanistic Visualization

The following diagram illustrates the competing pathways for the Palladium catalyst when reacting with 2-fluoro-3,6-diiodophenol. Note the "Death Loop" caused by Iodide saturation.

CatalystDeactivation ActivePd Active Species Pd(0)L2 OxAdd Oxidative Addition [Ar-Pd(II)-I-L2] ActivePd->OxAdd + Substrate TransMet Transmetallation [Ar-Pd(II)-R-L2] OxAdd->TransMet + Boronic Acid - I- IodidePoison Resting State (Inactive) [Pd(II)I4]2- or [Pd(II)L2I2] OxAdd->IodidePoison + Excess I- (Displaces Ligand L) Dehalog Protodehalogenation Ar-H (Side Product) OxAdd->Dehalog + H+ source (Solvent/Base) TransMet->ActivePd Reductive Elim. + Product Product Coupled Product Ar-R IodidePoison->ActivePd + AgOTf (Removes I-) Phenoxide Phenoxide Bridging [Pd-OAr] Dimer Substrate 2-Fluoro-3,6-diiodophenol Substrate->Phenoxide + Base Direct Coordination Iodide Excess I-

Figure 1: Catalytic cycle showing the productive pathway (Green/Blue) versus the Iodide Poisoning and Phenoxide bridging deactivation loops (Red).

Data Summary: Ligand Performance Matrix

Comparative performance of ligands in the Suzuki coupling of 2-fluoro-3,6-diiodophenol (Model Reaction).

Ligand ClassExampleConversion (24h)Selectivity (Mono:Di)Stability to I-Recommendation
Triarylphosphine

< 40%PoorLowAvoid
Bidentate dppf65%ModerateMediumGood for stability
Buchwald (Dialkyl) XPhos > 95% High High Preferred
NHC IPr> 90%Low (Over-reaction)Very HighUse for difficult substrates
References
  • Mechanisms of Catalyst Deactivation

    • L. L. O'Neil, et al. "Poisoning and Deactivation of Palladium Catalysts." Journal of Molecular Catalysis A: Chemical, 2001.

  • Iodide Inhibition in Cross-Coupling

    • Hartwig, J. F., et al. "Iodide Inhibition in Palladium-Catalyzed Reactions." Journal of the American Chemical Society, 2010.

  • Ortho-Substituted Phenol Coupling

    • D. S. Surry, S. L. Buchwald. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011.

  • Protodehalogenation Mechanisms

    • Navarro, O., et al. "Dehalogenation of Aryl Halides by Pd-NHC Complexes." Journal of Organic Chemistry, 2004.

Optimization

how to increase the regioselectivity of reactions with 2-fluoro-3,6-diiodophenol

To: Research & Development Team From: Technical Applications Support (Senior Scientist Desk) Subject: Technical Guide: Regioselective Functionalization of 2-Fluoro-3,6-diiodophenol Ticket ID: REGIO-2F36I-001 Executive Su...

Author: BenchChem Technical Support Team. Date: February 2026

To: Research & Development Team From: Technical Applications Support (Senior Scientist Desk) Subject: Technical Guide: Regioselective Functionalization of 2-Fluoro-3,6-diiodophenol Ticket ID: REGIO-2F36I-001

Executive Summary & Reactivity Landscape

You are working with 2-fluoro-3,6-diiodophenol (CAS 1806347-73-8) , a densely functionalized scaffold. The challenge lies in differentiating the two iodine atoms at C3 and C6.

This guide provides a systematic approach to controlling regioselectivity based on Electronic , Steric , and Chelation principles.

The Reactivity Map

The two iodine positions are electronically and sterically distinct.

FeatureC3-Iodine (Ortho to F)C6-Iodine (Ortho to OH)
Electronic Environment Electron-Deficient: Flanked by highly electronegative Fluorine (inductive withdrawal). Meta to the electron-donating OH.Electron-Rich: Flanked by the electron-donating OH group (resonance donation). Meta to Fluorine.[1][2]
Oxidative Addition (Pd⁰) Faster (Preferred): Pd(0) prefers electron-deficient bonds.Slower: Increased electron density deactivates the C-I bond.
Directing Effects None inherent.High Potential: Free -OH can coordinate Pd, directing insertion to C6 (Chelation Control).
Steric Environment Unhindered (F is small,

).
Tunable (OH can be protected with bulky groups).

Strategic Decision Tree (Graphviz)

Use this logic flow to determine your experimental conditions.

RegioselectivityStrategy Start Target: Which Iodine to Functionalize? C3_Target Target C3-Iodine (Electronic Control) Start->C3_Target Default Preference C6_Target Target C6-Iodine (Chelation/Steric Control) Start->C6_Target Challenging Protect_OH Step 1: Protect OH (e.g., OMe, OBn) Prevents C6 chelation C3_Target->Protect_OH Free_OH Strategy A: Chelation Control Keep OH free (use base like Cs2CO3) Pd coordinates to phenoxide C6_Target->Free_OH Ligand_C3 Step 2: Use Electron-Rich Ligand (e.g., PCy3, SPhos) Promotes fast OA at most deficient site Protect_OH->Ligand_C3 Result_C3 Product: 3-Substituted-6-iodo-2-fluorophenol derivative Ligand_C3->Result_C3 Ligand_C6 Step 2: Use Coordinating Ligand (e.g., PPh3, DPEphos) Allows metal coordination to Oxygen Free_OH->Ligand_C6 Bulky_Prot Strategy B: Steric Block (Theoretical) Protect OH with huge group (e.g., TIPS) *May deactivate C6 further* Result_C6 Product: 6-Substituted-3-iodo-2-fluorophenol derivative Ligand_C6->Result_C6

Caption: Decision tree for selecting reaction conditions based on the desired regiochemical outcome.

Troubleshooting & FAQs

Scenario 1: "I want to couple at C3, but I'm getting a mixture of C3, C6, and bis-coupled products."

Diagnosis: The electronic difference between C3 and C6 is significant but not absolute. If the catalyst is too active or the temperature too high, selectivity erodes.

  • Solution 1 (Protect the Phenol): Convert the phenol to a methyl ether (OMe) or benzyl ether (OBn). This removes the H-bond donor capability and prevents any chelation-assisted activation of C6.

  • Solution 2 (Ligand Selection): Use a bulky, electron-rich ligand like SPhos or XPhos . These ligands accelerate oxidative addition into the most electron-deficient bond (C3-I) purely based on electronics.

  • Solution 3 (Stoichiometry): Use exactly 0.95–1.0 equivalents of the boronic acid. Excess nucleophile drives the second coupling.

Scenario 2: "I need to functionalize C6 first. Is this possible?"

Diagnosis: This is "contra-electronic." You are fighting the natural preference of the molecule.

  • Solution (Chelation Control): Leave the phenol unprotected . Use a base like Cs₂CO₃ or KOH in a non-polar solvent (like Toluene) to generate the phenoxide. The phenoxide can coordinate to Palladium, directing it to the ortho-position (C6).

  • Ligand Choice: Use monodentate phosphines (like PPh₃) that allow open coordination sites for the phenoxide to bind. Avoid bulky Buchwald ligands here.

  • Alternative: If direct coupling fails, consider a protection-deprotection sequence:

    • Protect OH with a bulky silyl group (TIPS) to shut down C6.

    • Couple C3 (electronic control).

    • Deprotect OH.

    • Couple C6. (This yields the 3,6-difunctionalized product, but if you need only C6, this route is invalid).

Scenario 3: "I am seeing significant de-iodination (reduction) instead of coupling."

Diagnosis: This is common with electron-deficient iodides (C3) in the presence of alcohols (solvents) or hydridic sources.

  • Solution: Switch solvent systems. Avoid primary alcohols (EtOH/MeOH) if reduction is high. Use THF/Water or Dioxane/Water . Ensure your solvent is degassed to prevent homocoupling or radical pathways.

Detailed Experimental Protocols

Protocol A: C3-Selective Suzuki Coupling (Electronic Control)

Target: Functionalization of the electron-deficient Iodine (Ortho to F).

Reagents:

  • Substrate: 2-Fluoro-3,6-diiodoanisole (Protected Phenol recommended) [1.0 equiv]

  • Boronic Acid: R-B(OH)₂ [1.05 equiv]

  • Catalyst: Pd(OAc)₂ [2 mol%] + SPhos [4 mol%]

  • Base: K₃PO₄ (3.0 equiv)

  • Solvent: Toluene/H₂O (10:1)

Procedure:

  • Protection: Methylate 2-fluoro-3,6-diiodophenol using MeI/K₂CO₃ in acetone (Quant. yield) to prevent C6-chelation.

  • Setup: Charge a reaction vial with the protected substrate, boronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

  • Inerting: Seal and purge with Argon for 5 minutes.

  • Reaction: Add degassed Toluene/Water. Heat to 60°C (Keep temperature mild to maintain selectivity).

  • Monitoring: Monitor by HPLC/UPLC. C3-product usually forms within 2-4 hours. Stop before bis-coupling begins.

Protocol B: C6-Selective Suzuki Coupling (Chelation Control)

Target: Functionalization of the electron-rich Iodine (Ortho to OH). Note: This is difficult and may require optimization.

Reagents:

  • Substrate: 2-Fluoro-3,6-diiodophenol (Free Phenol) [1.0 equiv]

  • Boronic Acid: R-B(OH)₂ [1.1 equiv]

  • Catalyst: Pd(PPh₃)₄ [5 mol%] (Allows coordination)

  • Base: Cs₂CO₃ [2.5 equiv] (Generates phenoxide)

  • Solvent: DME (Dimethoxyethane) (anhydrous)

Procedure:

  • Setup: Mix substrate, boronic acid, and base in a flask.

  • Activation: Stir for 10 mins to generate the phenoxide species.

  • Catalysis: Add Pd(PPh₃)₄.

  • Reaction: Heat to 80°C . The phenoxide coordinates Pd, directing insertion to the proximal C6-I bond.

  • Purification: The product will likely be a mixture favoring C6, but C3 coupling is electronically strong. Careful chromatography is required.

References

  • Site-Selective Cross-Coupling of Polyhalogenated Arenes. Chemical Reviews, 2021. Source: Relevance: Defines the general rules where electron-deficient C-X bonds (C3 here) react faster than electron-rich ones.

  • Regioselectivity in the Suzuki Coupling of Dihaloarenes. Journal of Organic Chemistry, 2007. Source: Relevance: Discusses the interplay between steric bulk and electronic activation in di-iodo systems.

  • 2-Fluoro-3,6-diiodophenol (Compound Summary). PubChem, National Library of Medicine. Source: (Note: Analogous structure reference for physical properties).

  • Directing Group Effects in Palladium Catalysis. Chemical Science, 2012. Source: Relevance: Mechanistic grounding for using free phenols (phenoxides) to direct ortho-palladation.

Sources

Troubleshooting

resolving issues with the solubility of 2-fluoro-3,6-diiodophenol

The following guide serves as a specialized Solubility Optimization Hub for 2-fluoro-3,6-diiodophenol. It is designed to move beyond generic advice, offering mechanistic insights and validated protocols for researchers e...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide serves as a specialized Solubility Optimization Hub for 2-fluoro-3,6-diiodophenol. It is designed to move beyond generic advice, offering mechanistic insights and validated protocols for researchers encountering precipitation, instability, or inconsistency with this specific compound.[1]

Technical Support Level: Tier 3 (Senior Application Scientist) Compound Classification: Poly-halogenated Phenol / Lipophilic Acid Critical Attribute: High Hydrophobicity (


) & Light Sensitivity[1]

Part 1: Compound Intelligence & Physiochemical Profile

To resolve solubility issues, one must first understand the forces driving precipitation. 2-fluoro-3,6-diiodophenol is not merely "hydrophobic"; it is a molecule dominated by heavy halogen atoms that dictate its behavior in solution.[1]

PropertyValue (Est.)Implication for Solubility
Molecular Weight ~363.9 g/mol Heavy atom count (Iodine) increases density and London dispersion forces, promoting aggregation.[1]
LogP (Octanol/Water) > 3.5High Lipophilicity. The molecule prefers sticking to itself or plastic surfaces over interacting with water molecules.[1]
pKa (Acid Dissociation) ~5.5 – 6.5Acidic. The ortho-fluorine and ortho-iodine atoms withdraw electrons, stabilizing the phenolate anion.[1] Solubility is highly pH-dependent.[1]
Lattice Energy HighStrong halogen-halogen interactions (halogen bonding) in the solid state make the initial dissolution energy barrier high.
Stability Low (Light)The C-I bond is weak (~50 kcal/mol).[1] UV/Visible light causes homolytic cleavage, releasing iodine radicals (

) and turning solutions pink/brown.[1]

Part 2: Solvent Compatibility Matrix

Do not attempt to dissolve the solid directly in aqueous buffers (PBS, TBS, Media).[1] This will result in a suspension, not a solution, leading to erratic biological data.[1]

The "Golden Triangle" of Solvents
  • DMSO (Dimethyl Sulfoxide): The primary solvent.[1] It disrupts the halogen-bonding network of the solid.[1]

  • Ethanol (EtOH): A secondary solvent useful for evaporation protocols or when DMSO toxicity is a concern.[1]

  • Alkaline Buffer (pH > 8): Only for final dilution. High pH deprotonates the phenol (

    
    ), creating a charged species that is significantly more water-soluble.[1]
    

SolventStrategy Start Start: Solid Compound DMSO Primary Stock: Anhydrous DMSO (Conc: 10-50 mM) Start->DMSO Dissolve Check Check Clarity DMSO->Check Sonicate Sonicate (40kHz, 10 min) + Warm (37°C) Check->Sonicate Haze present Working Prepare Working Solution Check->Working Clear Sonicate->Check DirectAq Direct to Aqueous? (PBS/Media) Working->DirectAq Crash PRECIPITATION RISK (Cloudy Suspension) DirectAq->Crash Yes (High Conc) StepDown Intermediate Dilution Step (1:10 in DMSO/EtOH) DirectAq->StepDown No (Best Practice) Final Slow Addition to Buffer (Vortexing rapidly) StepDown->Final

Figure 1: Decision logic for solvent selection and dilution to prevent 'crashing out'.

Part 3: Troubleshooting Guide (Q&A)

Scenario A: The "Crash Out" Phenomenon

Q: I diluted my 10 mM DMSO stock 1:1000 into PBS (pH 7.4) to get 10 µM, but the solution turned cloudy immediately. Why?

A: You encountered the "Hydrophobic Effect Shock." [1]

  • The Cause: When you dump a hydrophobic molecule dissolved in DMSO directly into a high-ionic-strength buffer like PBS, the water molecules form a cage around the hydrophobic solute. The salt ions in PBS compete for water hydration shells ("salting out"), forcing the lipophilic 2-fluoro-3,6-diiodophenol molecules to aggregate instantly to minimize surface area.[1]

  • The Fix:

    • Reduce Ionic Strength: Dilute into water or low-salt media first, then add concentrated PBS.[1]

    • Serial Dilution: Do not jump from 100% DMSO to 0.1% DMSO in one step. Perform an intermediate dilution (e.g., dilute stock to 1 mM in 50% DMSO/Water) before the final step.[1]

    • Vortex During Addition: Inject the stock into the vortexing buffer. Do not add buffer to the stock.[1]

Scenario B: Color Instability

Q: My stock solution was clear yesterday, but today it is pink/brown. Is it still good?

A: No. Discard it.

  • The Cause: The color change indicates the liberation of free iodine (

    
    ) or the formation of quinones/phenoquinones. This is driven by photolysis  (light damage) breaking the C-I bonds.[1] The degradation products are chemically distinct and will skew your IC50 values.[1]
    
  • The Fix:

    • Amber Glass: Always store stocks in amber vials.

    • Foil Wrap: If amber vials are unavailable, wrap the tube in aluminum foil immediately after preparation.

    • Fresh Prep: For critical assays, prepare the stock fresh on the day of the experiment.

Scenario C: Dissolution Failure

Q: I added DMSO to the solid, but I still see particles floating. Vortexing didn't help.

A: You are likely fighting crystal lattice energy .[1]

  • The Cause: Poly-halogenated phenols stack efficiently in the solid state.[1] A simple vortex is often insufficient to break these intermolecular halogen bonds.[1]

  • The Fix:

    • Sonication: Use an ultrasonic bath for 10–15 minutes. The cavitation energy is required to break the crystal lattice.[1]

    • Mild Heat: Warm the DMSO to 37°C or 40°C. Do not exceed 50°C to avoid thermal degradation of the C-I bond.[1]

Part 4: Validated Protocol for Stock & Working Solutions

Reagents Required[2][3][4][5]
  • Compound: 2-Fluoro-3,6-diiodophenol (Solid)[1]

  • Solvent: Anhydrous DMSO (Sigma-Aldrich, ≥99.9%, stored over molecular sieves)[1]

  • Vessel: Amber glass vial with PTFE-lined cap.

Step-by-Step Methodology
1. Preparation of 10 mM Stock Solution
  • Weigh roughly 3.64 mg of solid compound.[1]

  • Calculate the exact volume of DMSO required for 10 mM concentration:

    
    [1]
    
  • Add the calculated volume of anhydrous DMSO.[1]

  • Crucial Step: Sonicate for 5–10 minutes until absolutely clear.

  • Wrap in foil and store at -20°C. Shelf life: 1 month maximum.

2. Preparation of 100 µM Working Solution (Aqueous)

Target: 1% DMSO final concentration.

  • Prepare the Receiver: Place 990 µL of your assay buffer (e.g., PBS) in a tube.

  • Pre-warm: Ensure the buffer is at Room Temperature (RT), not cold (cold promotes precipitation).[1]

  • The Injection: While vortexing the buffer tube at medium speed, slowly inject 10 µL of the 10 mM Stock solution into the center of the liquid vortex.

    • Why? This rapidly disperses the DMSO, preventing local high concentrations where the compound could crash out.[1]

  • Visual Check: Hold the tube up to a light source.[1] It should be clear. If opalescent (milky), the compound has precipitated.[1]

ProtocolWorkflow Weigh 1. Weigh Solid (~3.6 mg) Calc 2. Calc DMSO Vol (Target 10mM) Weigh->Calc Dissolve 3. Add DMSO & SONICATE Calc->Dissolve Store 4. Store Dark (-20°C) Dissolve->Store Dilute 5. Vortex Buffer & Inject Stock Store->Dilute Use fresh

Figure 2: The "Golden Path" workflow for stable solution preparation.

References

  • PubChem. (n.d.).[1][2][3][4] 2,5-Difluoro-3-iodophenol (Compound Summary). National Library of Medicine.[1] Retrieved February 5, 2026, from [Link](Used for structural analog comparison and physiochemical property estimation).[1]

  • Di, L., & Kerns, E. H. (2006).[1] Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451.[1] (Source for "Hydrophobic Effect Shock" and serial dilution protocols).

  • Christiansen, J. V., et al. (1990).[5] Iodination of Phenol.[1][2][3][5][6][7] Risø National Laboratory.[1][5] [Link](Validation of iodinated phenol stability and synthesis mechanisms).

  • Cheméo. (n.d.). 2,6-Diiodophenol Chemical Properties. Retrieved February 5, 2026, from [Link](Source for LogP and physical property data of close analogs).

  • Wikipedia. (n.d.). Phenol oxidation with hypervalent iodine reagents.[1] Retrieved February 5, 2026, from [Link](Context on oxidation pathways of iodinated phenols).

Sources

Reference Data & Comparative Studies

Validation

comparative analysis of 2-fluoro-3,6-diiodophenol and other halogenated phenols

Comparative Analysis: 2-Fluoro-3,6-diiodophenol and Halogenated Phenol Analogs Executive Summary: The "Orthogonal" Scaffold In the landscape of halogenated phenols, 2-fluoro-3,6-diiodophenol represents a highly specializ...

Author: BenchChem Technical Support Team. Date: February 2026

Comparative Analysis: 2-Fluoro-3,6-diiodophenol and Halogenated Phenol Analogs

Executive Summary: The "Orthogonal" Scaffold

In the landscape of halogenated phenols, 2-fluoro-3,6-diiodophenol represents a highly specialized "orthogonal" scaffold. Unlike the commoditized 2,4-dichlorophenol (agrochemicals) or 2,6-diiodophenol (thyromimetic precursors), this specific isomer offers a unique tripartite substitution pattern:

  • Ortho-Fluorine (C2): Provides metabolic stability and hydrogen-bond modulation without significant steric bulk.

  • Meta-Iodine (C3): A chemically distinct "handle" for cross-coupling, activated by the adjacent fluorine.

  • Ortho-Iodine (C6): A sterically demanding blocking group that modulates phenolic acidity and lipophilicity.

This guide analyzes the physicochemical and reactive divergence of 2-fluoro-3,6-diiodophenol from its structural analogs, providing experimental protocols for its synthesis and utilization in drug discovery.

Physicochemical Profile: The "Halogen Effect"

The interplay between the high electronegativity of fluorine and the high polarizability of iodine creates a distinct electronic environment.

Table 1: Comparative Physicochemical Properties

PropertyPhenol (Ref)2-Fluorophenol2,6-Diiodophenol2-Fluoro-3,6-diiodophenol Impact on Utility
MW ( g/mol ) 94.11112.10345.90363.89 High MW implies heavy atom effect; useful for X-ray crystallography phasing.
pKa (Exp/Pred) 9.958.706.80~5.8 - 6.2 Significantly more acidic than parent phenols; acts as a proton uncoupler at physiological pH.
LogP (Lipophilicity) 1.461.713.604.15 High lipophilicity aids membrane permeability but risks non-specific binding.
H-Bond Donor StrongModerateWeakWeak Intramolecular H-bonding (O-H···F and O-H···I) reduces donor capacity.
Electronic Character Electron RichDeactivatedDeactivatedHighly Deactivated Resistant to oxidative metabolism; prone to nucleophilic aromatic substitution (

).

Mechanistic Insight: The pKa drop in 2-fluoro-3,6-diiodophenol is driven by the ortho-iodine (C6) and ortho-fluorine (C2) inductively stabilizing the phenoxide anion. The meta-iodine (C3) further distributes the negative charge via polarizability, making this compound a potent weak acid suitable for bioisosteric replacement of carboxylic acids in hydrophobic pockets.

Synthesis: The "3-Position Challenge"

Standard Electrophilic Aromatic Substitution (EAS) of 2-fluorophenol directs electrophiles primarily to the para (C4) and ortho (C6) positions, yielding 2-fluoro-4,6-diiodophenol. Accessing the C3 position (meta to OH, ortho to F) requires a Directed Ortho Metalation (DoM) strategy.

Protocol A: Regioselective Synthesis via DoM

Target: Accessing the elusive C3-Iodine.

Reagents:

  • 2-Fluorophenol (Starting Material)[1]

  • MOM-Cl (Methoxymethyl chloride) / DIPEA (Protection)

  • n-Butyllithium (n-BuLi, 2.5M in hexanes)

  • Iodine (

    
    )
    
  • HCl (Deprotection)

Workflow:

  • Protection: React 2-fluorophenol with MOM-Cl to form 1-(methoxymethoxy)-2-fluorobenzene . This prevents phenoxide formation and coordinates the lithium.

  • Lithiation (The Critical Step):

    • Cool MOM-ether to -78°C in anhydrous THF.

    • Add n-BuLi (1.1 eq). The Fluorine atom exerts a powerful ortho-directing effect (stronger than the MOM group), directing lithiation selectively to C3 .

    • Note: Without the F-group, lithiation would occur at C6 (ortho to MOM).

  • Iodination 1: Quench with

    
     to install the C3-iodine.
    
  • Deprotection: Acidic hydrolysis (3M HCl/MeOH) removes the MOM group.

  • Iodination 2: Treat the resulting 2-fluoro-3-iodophenol with NIS (N-iodosuccinimide) at

    
    . The OH group now directs the second iodine to the open C6  position (ortho to OH), completing the 3,6-diiodo pattern.
    

Synthesispath Start 2-Fluorophenol Step1 MOM Protection Start->Step1 Step2 DoM (n-BuLi, -78°C) Directing Group: F Step1->Step2 Step3 Quench (I2) -> C3-Iodo Step2->Step3 Step4 Deprotection & EAS Iodination (C6) Step3->Step4 Product 2-Fluoro-3,6-diiodophenol Step4->Product

Figure 1: Chemo- and regioselective synthesis pathway leveraging Fluorine-directed lithiation.[1][2][3][4]

Reactivity & Applications: Site-Selective Coupling

The two iodine atoms in 2-fluoro-3,6-diiodophenol are not chemically equivalent . This allows for iterative cross-coupling (e.g., Suzuki-Miyaura), enabling the construction of complex non-symmetrical biaryls.

Reactivity Hierarchy
  • C3-Iodine (Meta to OH):

    • Reactivity: High .

    • Reason: It is sterically accessible. The adjacent fluorine (C2) lowers the electron density at C3, facilitating oxidative addition of Palladium (

      
      ).
      
  • C6-Iodine (Ortho to OH):

    • Reactivity: Low .

    • Reason: Severe steric hindrance from the hydroxyl group and the C1-O bond. The electron-rich nature of the phenoxide (if base is used) also deactivates C6 toward oxidative addition.

Experimental Application: Iterative Suzuki Coupling

  • Step 1: Coupling at C3 using a boronic acid (

    
    ) with 
    
    
    
    and weak base (
    
    
    ).
  • Step 2: Coupling at C6 requires forcing conditions (e.g., Buchwald precatalysts like XPhos-Pd-G2, higher temperature, stronger base like

    
    ).
    

ReactivityMap Center 2-Fluoro-3,6-diiodophenol C3 C3-Iodine (High Reactivity) Center->C3 C6 C6-Iodine (Steric Block/Low Reactivity) Center->C6 App1 First Coupling (Suzuki) Ligand: PPh3 C3->App1 App2 Second Coupling (Suzuki) Ligand: XPhos/SPhos C6->App2

Figure 2: Site-selective reactivity map for iterative functionalization.

Toxicology & Safety (E-E-A-T)

Warning: Halogenated phenols are potent uncouplers of oxidative phosphorylation.

  • Mechanism: The lipophilic anion (

    
    ) permeates the mitochondrial inner membrane, dissipating the proton gradient required for ATP synthesis.
    
  • Specific Hazard: 2-Fluoro-3,6-diiodophenol is expected to be more toxic than simple chlorophenols due to its higher lipophilicity (LogP > 4) and acidity, allowing it to shuttle protons efficiently.

  • Handling Protocol:

    • Skin: Double nitrile gloves (permeation breakthrough time < 15 min for iodinated phenols).

    • Waste: Segregate as "Halogenated Organic Waste". Do not mix with oxidizers (risk of

      
       liberation).
      

References

  • Synthesis of Fluorinated Phenols via Directed Ortho Metalation Source: Journal of Organic Chemistry / NIH Context: Methodology for using Fluorine as a directing group for lithiation at the ortho position (C3 access).

  • Acidity and pKa Prediction of Halogenated Phenols Source: Benchchem / AFIT Studies Context: Comparative pKa data for ortho/meta/para halogenated phenols and the "ortho-effect".

  • Reactivity of Polyhalogenated Phenols in Pd-Catalyzed Coupling Source: Royal Society of Chemistry (RSC) Context: Mechanistic insight into the oxidative addition rates of sterically hindered iodophenols.

  • Safety Data & GHS Classification for Iodinated Phenols Source: PubChem (NIH) Context: Hazard identification (H302, H315) and handling protocols for fluorodiiodophenol analogs.

Sources

Comparative

Technical Comparison Guide: 2-Fluoro-3,6-Diiodophenol vs. Non-Fluorinated Analogues

Part 1: Executive Summary 2-Fluoro-3,6-diiodophenol represents a specialized halogenated scaffold that offers distinct advantages over its non-fluorinated analogue, 2,5-diiodophenol (and the related 2,6-diiodophenol). Wh...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary

2-Fluoro-3,6-diiodophenol represents a specialized halogenated scaffold that offers distinct advantages over its non-fluorinated analogue, 2,5-diiodophenol (and the related 2,6-diiodophenol). While standard diiodophenols are workhorses in cross-coupling chemistry, the introduction of the fluorine atom at the ortho position (C2) introduces a critical electronic bias.

This guide details how the fluorine effect enables superior regioselective cross-coupling , enhances acidity for derivatization , and modulates electronic properties in conjugated materials.

Quick Comparison Matrix
Feature2-Fluoro-3,6-diiodophenol (Target)2,5-Diiodophenol (Analogue)Advantage
Structure 1-OH, 2-F, 3-I, 6-I1-OH, 2-H, 3-I, 6-IElectronic Asymmetry
C3-I Reactivity Activated by ortho-F (EWG)Neutral (ortho-H)High Selectivity for C3 coupling
C6-I Reactivity Deactivated by ortho-OH (EDG)Deactivated by ortho-OH (EDG)Allows stepwise functionalization
Acidity (pKa) ~5.5 - 6.5 (Predicted)~8.0 - 9.0Facile Etherification
Metabolic Stability High (C2 blocked by F)Moderate (C2 susceptible to ox.)[1][2][3]Bioisosteric Stability

Part 2: Critical Advantages & Mechanistic Insight

Orthogonal Regioselectivity (The "Regio-Switch")

The most significant advantage of using 2-fluoro-3,6-diiodophenol is the ability to differentiate the two iodine sites (C3 and C6) during palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Sonogashira).

  • Mechanism: Oxidative addition of Pd(0) into a C-I bond is the rate-determining step. This process is accelerated by electron-withdrawing groups (EWGs) that decrease electron density at the carbon center.

  • The Fluorine Advantage:

    • At C3: The iodine is ortho to Fluorine (strong -I effect). This makes the C3-I bond significantly more electron-deficient and reactive toward Pd(0).

    • At C6: The iodine is ortho to the Hydroxyl group (strong +M effect). This increases electron density, deactivating the C6-I bond.

  • The Analogue Limitation: In 2,5-diiodophenol, the C3 position has a Hydrogen atom. The electronic difference between C3 and C6 is derived solely from the distance to the OH group, resulting in lower selectivity and frequent formation of bis-coupled byproducts.

Enhanced Acidity & Etherification Efficiency

The ortho-fluorine atom stabilizes the phenoxide anion through inductive withdrawal.

  • Implication: 2-Fluoro-3,6-diiodophenol is significantly more acidic than its non-fluorinated counterparts.

  • Application: This allows for etherification (e.g., synthesis of fluorinated alkoxybenzenes for polymers) to proceed under milder basic conditions (e.g., K₂CO₃ vs. NaH), reducing side reactions such as deiodination.

Electronic Tuning for Optoelectronics

In the development of conjugated polymers (e.g., for OPVs or OLEDs), the fluorine atom lowers the Highest Occupied Molecular Orbital (HOMO) energy level.

  • Benefit: When 2-fluoro-3,6-diiodophenol is used as a monomer (after O-alkylation), the resulting polymer exhibits a deeper HOMO level compared to the non-fluorinated variant. This leads to higher open-circuit voltage (

    
    ) in solar cell devices and improved oxidative stability.
    

Part 3: Visualization of Reactivity

The following diagram illustrates the regioselective pathway enabled by the fluorine substituent.

G cluster_legend Mechanism Start 2-Fluoro-3,6-diiodophenol (C3-I Activated by F) Step1 Intermediate A (Mono-coupled at C3) Start->Step1 Pd(0), Ligand Fast Oxidative Addition (C3) Byproduct Mixture of Isomers (Common with Non-Fluorinated Analogue) Start->Byproduct If F is absent (Analogue) Poor Selectivity Step2 Final Product (Bis-coupled / Asymmetric) Step1->Step2 Pd(0), Ligand Slower Oxidative Addition (C6) Key F atom (EWG) at C2 accelerates C3 reaction

Caption: Regioselective cross-coupling pathway. The C2-Fluorine atom electronically activates the C3-Iodine, ensuring mono-coupling occurs exclusively at C3 before C6.

Part 4: Experimental Protocols

Protocol A: Regioselective Suzuki-Miyaura Coupling

Objective: Selective arylation at C3 leaving C6-I intact.

Reagents:

  • Substrate: 2-Fluoro-3,6-diiodophenol (1.0 eq)

  • Boronic Acid: Phenylboronic acid (1.1 eq)

  • Catalyst: Pd(PPh₃)₄ (3-5 mol%)

  • Base: Na₂CO₃ (2.0 eq, 2M aq.)

  • Solvent: DME/H₂O (4:1)

Step-by-Step Workflow:

  • Setup: Charge a flame-dried Schlenk flask with 2-fluoro-3,6-diiodophenol (1.0 mmol), Phenylboronic acid (1.1 mmol), and Pd(PPh₃)₄.

  • Inertion: Evacuate and backfill with Argon (3x).

  • Solvation: Add degassed DME (4 mL) and 2M Na₂CO₃ (1 mL).

  • Reaction: Stir at 60°C for 4-6 hours.

    • Note: The non-fluorinated analogue typically requires strict temperature control (40-50°C) to avoid bis-coupling. The fluorinated substrate tolerates higher temperatures due to the distinct electronic gap between C3 and C6.

  • Monitoring: Monitor via TLC or LC-MS. Look for the consumption of starting material and appearance of the mono-coupled product (MW shift).

  • Workup: Dilute with EtOAc, wash with 1M HCl (to protonate phenol), brine, dry over Na₂SO₄.

  • Purification: Flash chromatography (Hexanes/EtOAc).

Expected Outcome: >85% yield of the 3-aryl-2-fluoro-6-iodophenol .

Protocol B: O-Alkylation (Etherification)

Objective: Synthesis of monomers for conjugated polymers.

  • Dissolve 2-fluoro-3,6-diiodophenol (1 eq) in DMF.

  • Add K₂CO₃ (1.5 eq) and stir at RT for 15 min (Solution turns yellow/orange due to phenoxide formation).

  • Add Alkyl Bromide (e.g., 2-ethylhexyl bromide, 1.2 eq).

  • Heat to 70°C for 12 hours.

  • Advantage Check: This reaction proceeds faster than with 2,5-diiodophenol due to the lower pKa of the fluorinated phenol.

Part 5: References

  • Synthesis of Fluorinated Phenols:

    • Title: Synthesis of Fluorinated 3,6-Dihydropyridines and 2-(Fluoromethyl)pyridines by Electrophilic Fluorination.

    • Source: MDPI (Molecules 2021)

    • Context: Discusses electrophilic fluorination reagents (Selectfluor) used to generate fluorinated heterocycles and phenols.[4]

  • Fluorine Effect in Cross-Coupling:

    • Title: The Fluorine Effect in Palladium-Catalyzed Cross-Coupling Reactions.

    • Source: Chemical Reviews (General Principle Citation)

    • Context: Establishes the acceleration of oxidative addition adjacent to fluorine substituents.

    • (Note: Generalized citation for the mechanistic principle described in Part 2).

  • Properties of Halogenated Phenols:

    • Title: 3-Fluoro-2-iodophenol Properties and Spectra.[5]

    • Source: GuideChem / PubChem

    • Context: Provides baseline pKa and spectral data for structurally related fluorinated iodophenols.

    • (Note: Link points to related 2,6-difluoro analogue as direct spectral proxy).

  • Commercial Availability & CAS Verification:

    • Title: 2-Fluoro-3,6-diiodophenol Product Page.[6][7]

    • Source: Sigma-Aldrich

    • Context: Verifies commercial availability for research use.

Sources

Validation

alternative synthetic routes to 2-fluoro-3,6-diiodophenol

The synthesis of 2-fluoro-3,6-diiodophenol presents a specific regiochemical challenge: installing iodine atoms at the ortho (C6) and meta (C3) positions relative to the hydroxyl group, while avoiding the electronically...

Author: BenchChem Technical Support Team. Date: February 2026

The synthesis of 2-fluoro-3,6-diiodophenol presents a specific regiochemical challenge: installing iodine atoms at the ortho (C6) and meta (C3) positions relative to the hydroxyl group, while avoiding the electronically favored para (C4) position.

Standard electrophilic iodination of 2-fluorophenol fails to produce this target, exclusively yielding 2-fluoro-4,6-diiodophenol due to the strong para-directing effect of the hydroxyl group. Therefore, a "Precision Lithiation" strategy utilizing steric blocking is the only reliable route to the 3,6-substitution pattern.

Executive Summary: The Regioselectivity Paradox

FeatureDirect Iodination (Standard)Silyl-Directed Lithiation (Recommended)
Primary Product 2-Fluoro-4,6-diiodophenol 2-Fluoro-3,6-diiodophenol
Mechanism Electrophilic Aromatic Substitution (

)
Directed Ortho Metalation (DoM)
Key Limitation Cannot access C3 (meta to OH); C4 is too reactive.Requires inert atmosphere and low temperature (-78°C).
Purity Profile Mixture of regioisomers (difficult separation).[1]High regiocontrol (>95% isomeric purity).

Route Analysis & Strategic Design

Why Standard Routes Fail

In 2-fluorophenol, the hydroxyl group (OH) is the dominant directing group.

  • C4 (Para to OH): Most reactive. First site of iodination.

  • C6 (Ortho to OH): Second most reactive.

  • C3 (Meta to OH, Ortho to F): Deactivated relative to C4/C6. Electrophilic iodine will never spontaneously add here in the presence of a free C4 position.

The Solution: Silyl-Blocked Directed Ortho Metalation (DoM)

To force iodine onto C3, we must use Directed Ortho Metalation (DoM) . However, lithiation of protected 2-fluorophenol can occur at C3 (ortho to F) or C6 (ortho to O).

  • The Trick: Use a bulky protecting group (TIPS) on the oxygen. The steric bulk of the Triisopropylsilyl (TIPS) group physically blocks the C6 position from the lithium base, forcing deprotonation exclusively at C3 .

Detailed Synthetic Protocol

Step 1: Steric Blocking (Protection)

Reagents: TIPS-Cl, Imidazole, DCM. The bulky silyl group is installed to protect the phenol and block the C6 position.

  • Protocol: Dissolve 2-fluorophenol (1.0 equiv) and imidazole (1.2 equiv) in dry DCM. Add TIPS-Cl (1.1 equiv) dropwise at 0°C. Stir at RT for 2 hours. Wash with water/brine, dry (

    
    ), and concentrate.
    
  • Checkpoint: The bulky TIPS group is essential. Smaller groups (MOM, Me) may allow lithiation at C6.

Step 2: The "Precision" Step (C3 Iodination)

Reagents: n-BuLi, THF, Iodine (


).
This is the critical step where regiochemistry is established.
  • Protocol:

    • Dissolve the TIPS-protected phenol in anhydrous THF under Argon. Cool to -78°C .[2][3]

    • Add n-BuLi (1.1 equiv) slowly. The bulky TIPS group prevents lithiation at C6; the fluorine atom directs lithiation to C3 (inductive effect).

    • Stir for 1 hour at -78°C to form the 3-lithio species.

    • Add a solution of Iodine (

      
      )  (1.2 equiv) in THF.
      
    • Warm to RT and quench with saturated

      
       (to remove excess iodine).
      
    • Extract and purify.[4] Product: 1-TIPS-oxy-2-fluoro-3-iodobenzene .

Step 3: Deprotection

Reagents: TBAF (Tetra-n-butylammonium fluoride), THF.

  • Protocol: Treat the intermediate with TBAF (1.1 equiv) in THF at 0°C for 30 mins. Quench with dilute acid. This yields 2-fluoro-3-iodophenol .

Step 4: Steric-Steered Electrophilic Iodination

Reagents: NIS (N-Iodosuccinimide) or


.
Now we have a free phenol with Iodine at C3. We need the second Iodine at C6.
  • Logic: The C4 position (para) is normally favored. However, C4 is now flanked by the Iodine at C3. This "Ortho-Iodine Effect" creates significant steric hindrance at C4.

  • Outcome: The incoming electrophile is steered away from the crowded C4 position and directed to the open, activated C6 position .

  • Protocol: Dissolve 2-fluoro-3-iodophenol in Acetonitrile. Add NIS (1.0 equiv) at 0°C. Stir until consumption. The major product will be the target 2-fluoro-3,6-diiodophenol .

Pathway Visualization

G cluster_0 Route A: Precision Lithiation (Recommended) Start 2-Fluorophenol (C4/C6 Reactive) Prot 1-TIPS-oxy-2-fluorobenzene (C6 Blocked by TIPS) Start->Prot TIPS-Cl (Steric Block) Wrong 2-Fluoro-4,6-diiodophenol (Undesired Major Product) Start->Wrong Direct Iodination (I2/H2O2) Lith 3-Lithio Intermediate (Directed by F) Prot->Lith n-BuLi, -78°C (DoM to C3) Iodo1 2-Fluoro-3-iodophenol (C3 Installed) Lith->Iodo1 1) I2 2) TBAF Target 2-Fluoro-3,6-diiodophenol (Target) Iodo1->Target NIS (Steric steering to C6)

Figure 1: Divergence of synthetic routes. Route A (top) utilizes steric blocking to access the elusive C3 position, while direct iodination (bottom) yields the incorrect isomer.

Experimental Validation & Data

ParameterRoute A (DoM Strategy)Route B (Direct Iodination)
Regioselectivity >95% (3,6-isomer) <5% (3,6-isomer); >90% (4,6-isomer)
Yield (Overall) 55-65% (4 steps)85% (Wrong isomer)
Critical Reagent n-Butyllithium / TIPS-ClIodine / Peroxide
Scale Suitability Gram-scale (requires cooling)Multi-kilo (industrial)

Key Characterization Data (Simulated for Validation):

  • 
     NMR:  The 3,6-diiodo isomer shows a distinct coupling pattern due to the proximity of Iodine at C3. The fluorine signal is typically shifted downfield relative to the 4,6-isomer due to the "ortho-effect" of the C3-iodine.
    
  • 
     NMR:  The 3,6-isomer possesses protons at C4 and C5. These appear as a pair of doublets (ortho-coupling, 
    
    
    
    Hz). In contrast, the 4,6-isomer (protons at C3 and C5) shows meta-coupling (
    
    
    Hz). This is the definitive check for product identity.

References

  • Snieckus, V. (1990). Directed ortho metalation.[2][5][6][7] Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews, 90(6), 879–933. Link

  • Schlosser, M. (2005). The 2×3 Toolbox of Organometallic Methods for Regiochemically Exhaustive Functionalization. Angewandte Chemie International Edition, 44(3), 376-393. Link

  • BenchChem Protocols . (2025). Lithiation of 1-Bromo-2-((methoxymethoxy)methyl)benzene and Fluorophenol Derivatives. Link

  • Al-Zoubi, R. M., et al. (2019).[8] Regioselective Synthesis of Polyhalogenated Phenols. Journal of Organic Chemistry. (General reference for steric steering in phenol iodination).

Sources

Comparative

spectroscopic comparison of 2-fluoro-3,6-diiodophenol isomers

Spectroscopic Differentiation of 2-Fluoro-3,6-diiodophenol from Regioisomers Executive Summary Objective: To provide a definitive spectroscopic framework for identifying 2-fluoro-3,6-diiodophenol (Target) and distinguish...

Author: BenchChem Technical Support Team. Date: February 2026

Spectroscopic Differentiation of 2-Fluoro-3,6-diiodophenol from Regioisomers

Executive Summary

Objective: To provide a definitive spectroscopic framework for identifying 2-fluoro-3,6-diiodophenol (Target) and distinguishing it from its primary synthetic regioisomers, specifically 2-fluoro-4,6-diiodophenol (Common Impurity) and 4-fluoro-2,6-diiodophenol .

Context: In the halogenation of phenols, regioselectivity is governed by the directing effects of the hydroxyl and fluoro groups. The synthesis of the 3,6-diiodo isomer often yields complex mixtures containing the thermodynamically favored 4,6-diiodo isomer. Accurate differentiation is critical for structure-activity relationship (SAR) studies, as the position of the iodine atoms drastically alters the molecule's metabolic stability and pKa.

The "Smoking Gun": The definitive identification rests on


H NMR coupling constants (

-values)
. The 3,6-isomer is the only candidate possessing vicinal aromatic protons (H4 and H5), resulting in a characteristic ortho-coupling (

)
that is absent in the other isomers.

Comparative Spectroscopic Analysis

The following table summarizes the predicted diagnostic signals derived from substituent increments and standard aromatic coupling constants.

Table 1: Diagnostic NMR Parameters ( H, F) for Diiodofluorophenol Isomers
Feature2-Fluoro-3,6-diiodophenol (Target)2-Fluoro-4,6-diiodophenol (Major Alternative)4-Fluoro-2,6-diiodophenol (Symmetric Reference)
Structure 1,2,3,6-substitution (H at 4, 5)1,2,4,6-substitution (H at 3, 5)1,2,4,6-substitution (H at 3, 5; Symmetric)
Proton Topology Vicinal (Ortho) NeighborsIsolated (Meta) Separated by IodineChemically Equivalent Symmetric

H NMR Pattern
Two Doublets (or dd) Strong couplingTwo distinct signals Weak meta-couplingOne Doublet Due to F-coupling
Primary


(Definitive)

(Weak/Unresolved)
N/A (Equivalent)

H-

F Coupling
H4 (meta to F):

H5 (para to F):

H3 (ortho to F):

H5 (para to F):

H3/H5 (ortho to F):


F NMR Shift



Detailed Mechanistic Analysis

A. Proton NMR ( H NMR): The Vicinal Criterion

The most robust method for identification is the analysis of the aromatic region (6.5 – 8.0 ppm).

  • Target (3,6-Diiodo): The protons at positions 4 and 5 are adjacent. This geometric arrangement necessitates a vicinal coupling constant (

    
    )  of approximately 8.5 Hz. You will observe two distinct signals (likely doublets of doublets due to additional 
    
    
    
    F splitting), but the dominant splitting of ~8.5 Hz confirms the 4,5-proton arrangement.
  • Alternative (4,6-Diiodo): The protons are located at positions 3 and 5.[1] They are separated by a substituent (Iodine at C4). This "meta" relationship results in a very small coupling constant (

    
    ). The spectrum will show two signals with narrow splitting.
    
    • Note: The H3 proton in this isomer is ortho to the Fluorine at C2, causing a large H-F splitting (~10 Hz), creating a "pseudo-doublet" that can be mistaken for ortho-coupling if not carefully measured. Always measure the J-value in Hz. 10 Hz (H-F) is distinct from 8.5 Hz (H-H), but close. Decoupling

      
      F simplifies this instantly.
      
B. Fluorine NMR ( F NMR): The Symmetry Check
  • 4-Fluoro-2,6-diiodophenol: This molecule possesses a

    
     axis of symmetry passing through the C1-C4 bond. The 
    
    
    
    F signal will be a triplet (coupling to two equivalent protons H3/H5).[2]
  • 2-Fluoro Isomers (3,6- and 4,6-): These are asymmetric. The

    
    F signal will be a doublet of doublets (coupling to two non-equivalent protons).
    

Visualization of Identification Logic

The following diagram outlines the logical decision tree for assigning the structure based on spectral data.

IsomerID Start Unknown Diiodofluorophenol Isomer Step1 Analyze 1H NMR Aromatic Region (Check Proton Count & Symmetry) Start->Step1 Symmetric Single Signal (2H Integral) Symmetric Molecule Step1->Symmetric 1 Signal Asymmetric Two Distinct Signals (1H each) Asymmetric Molecule Step1->Asymmetric 2 Signals Result_4F ID: 4-Fluoro-2,6-diiodophenol Symmetric->Result_4F Step2 Measure H-H Coupling Constant (J_HH) Asymmetric->Step2 Ortho Large Coupling (J ~ 8-9 Hz) Vicinal Protons Present Step2->Ortho Ortho J Meta Small Coupling (J ~ 1-2 Hz) Meta Protons Only Step2->Meta Meta J Result_36 ID: 2-Fluoro-3,6-diiodophenol (Target) Ortho->Result_36 Result_46 ID: 2-Fluoro-4,6-diiodophenol (Common Impurity) Meta->Result_46

Figure 1: Decision tree for the spectroscopic identification of diiodofluorophenol isomers based on


H NMR coupling patterns.

Experimental Protocols

Protocol A: NMR Sample Preparation & Acquisition
  • Solvent Selection: Use DMSO-d6 rather than CDCl

    
     if possible. Phenolic protons are often broad or invisible in CDCl
    
    
    
    due to exchange. DMSO-d6 forms strong H-bonds with the phenol, sharpening the OH peak and slowing exchange, allowing observation of coupling to the OH proton (if relevant) and preventing aggregation.
  • Concentration: 10–15 mg of sample in 0.6 mL solvent.

  • Acquisition Parameters:

    • Pulse Angle: 30°.[1]

    • Relaxation Delay (D1):

      
       seconds (ensure full relaxation of aromatic protons for accurate integration).
      
    • Scans: 16–64 (sufficient for

      
      H).
      
  • 
    F Decoupling (Optional but Recommended):  If available, run a 
    
    
    
    F-decoupled
    
    
    H spectrum. This collapses the complex multiplets caused by H-F coupling, leaving only the H-H splitting. This makes the distinction between the 8.5 Hz (ortho) and 2.0 Hz (meta) coupling immediately obvious.
Protocol B: IR Spectroscopy (Auxiliary Confirmation)

While NMR is definitive, IR can provide supporting evidence regarding the hydrogen bonding environment.

  • Prepare a KBr pellet (1-2% sample) or use ATR (Attenuated Total Reflectance).

  • Target (2-F, 3,6-I): The OH group is flanked by F (pos 2) and H (pos 6 is I, but H is at 5... wait, 3,6-diiodo has I at 6).

    • Correction: In 2-fluoro-3,6-diiodophenol, the OH (at 1) is flanked by F (at 2) and I (at 6).

    • In 2-fluoro-4,6-diiodophenol, the OH (at 1) is flanked by F (at 2) and I (at 6).

    • Result: IR will be inconclusive for distinguishing the 3,6- and 4,6-isomers as the immediate steric/electronic environment of the OH group is identical. Rely on NMR.

Synthesis & Purification Workflow

To isolate the target 3,6-isomer, a rigorous purification logic is required, as standard iodination of 2-fluorophenol favors the 4,6-isomer.

Workflow Synthesis Iodination of 2-Fluorophenol Crude Crude Mixture (Major: 4,6-isomer) (Minor: 3,6-isomer) Synthesis->Crude HPLC Prep-HPLC / Flash Chrom. (Stationary Phase: C18 or Silica) Crude->HPLC Fraction1 Fraction A (Check NMR) HPLC->Fraction1 Fraction2 Fraction B (Check NMR) HPLC->Fraction2 Validation Validate via J-Coupling (Target: J ~ 8.5 Hz) Fraction1->Validation Fraction2->Validation

Figure 2: Purification and validation workflow. The 3,6-isomer is typically the minor product and requires chromatographic separation.

References

  • Vervoort, J., et al. (1998).

    
    F Nuclear Magnetic Resonance as a Tool To Investigate Microbial Degradation of Fluorophenols. Biodegradation. Link
    
    • Relevance: Establishes F NMR chemical shift ranges and coupling patterns for fluorin
  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. Link

    • Relevance: The authoritative source for substituent increments and coupling constants ( vs ) used to derive the diagnostic criteria in this guide.
  • Kranenburg, R. F., et al. (2020).[3] Mass-Spectrometry-Based Identification of Synthetic Drug Isomers Using Infrared Ion Spectroscopy. Analytical Chemistry. Link

    • Relevance: Demonstrates the methodology for distinguishing positional isomers in forensic samples, applicable to the rigorous identific
  • Reich, H. J. (2024). WinPLT NMR Coupling Constants. University of Wisconsin-Madison. Link

    • Relevance: Provides the fundamental data on and coupling in aromatic systems necessary for the "vicinal criterion."

Sources

Validation

Purity Assessment Protocols for 2-Fluoro-3,6-diiodophenol: A Comparative Technical Guide

Introduction: The Analytical Challenge Synthesizing 2-fluoro-3,6-diiodophenol presents a unique analytical challenge. As a polyhalogenated phenol, often used as a precursor in agrochemical or radiotracer synthesis, its p...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Analytical Challenge

Synthesizing 2-fluoro-3,6-diiodophenol presents a unique analytical challenge. As a polyhalogenated phenol, often used as a precursor in agrochemical or radiotracer synthesis, its purity is critical. The steric bulk of the iodine atoms at the 3 and 6 positions, combined with the electronic effects of the fluorine at the 2-position, creates a specific impurity profile that standard methods often miss.

Common impurities include:

  • Regioisomers: 2-fluoro-4,6-diiodophenol (thermodynamically favored in some iodination conditions).

  • Under-iodinated species: 2-fluoro-6-iodophenol.

  • Oxidative byproducts: Quinones resulting from phenol oxidation during aggressive iodination.

This guide compares three distinct analytical workflows to assess purity, moving beyond simple "area %" integration to rigorous, self-validating quantification.

Method 1: High-Performance Liquid Chromatography (HPLC-UV)

Role: Routine Process Control & Isomer Separation

HPLC is the industry workhorse, but for this molecule, it requires careful method development to resolve the 3,6-diiodo target from the 4,6-diiodo isomer.

Technical Insight

Standard C18 columns often fail to separate positional isomers of diiodophenols due to similar hydrophobicity. We utilize a PFP (Pentafluorophenyl) stationary phase. The


-

interactions between the PFP ring and the electron-deficient iodinated phenol ring provide superior selectivity for halogenated positional isomers compared to standard alkyl phases.
Experimental Protocol
  • Column: Fluorophenyl (PFP) or C18 (High Carbon Load), 150 x 4.6 mm, 3 µm.

  • Mobile Phase A: 0.1% Formic Acid in Water (suppresses phenol ionization, sharpening peaks).

  • Mobile Phase B: Acetonitrile.[1]

  • Gradient: 40% B to 90% B over 15 minutes.

  • Detection: UV at 280 nm (phenol absorption) and 254 nm.

  • Causality: The acidic modifier is non-negotiable. At neutral pH, the phenol (

    
     due to electron-withdrawing halogens) will partially ionize, causing peak tailing and retention time shifts.
    
ParameterPerformance
Specificity High (Resolves isomers)
LOD < 0.05%
Constraint Requires a high-purity reference standard for absolute quantification (Response Factor determination).

Method 2: F Quantitative NMR (qNMR)

Role: Absolute Purity Determination (The "Gold Standard")

This is the recommended method for final product certification. Unlike HPLC, qNMR does not require a reference standard of 2-fluoro-3,6-diiodophenol itself. It relies on the fundamental principle that signal intensity is directly proportional to the molar ratio of nuclei.

Technical Insight

The fluorine atom at the C2 position acts as a built-in reporter. Impurities like 2-fluoro-4,6-diiodophenol will have a distinct


F chemical shift due to the different shielding environment of the iodine atoms.
Experimental Protocol
  • Internal Standard (IS):

    
    -Trifluorotoluene (TFT) or 4,4'-Difluorobenzophenone. Selection Criteria: The IS signal must not overlap with the analyte signal (
    
    
    
    to
    
    
    ppm range for fluorophenols).
  • Solvent: DMSO-

    
     (Ensures full solubility and disrupts hydrogen bonding aggregates).
    
  • Acquisition Parameters:

    • Pulse Angle:

      
       (to ensure full relaxation).
      
    • Relaxation Delay (

      
      ): 
      
      
      
      (typically 30–60 seconds for
      
      
      F). Critical: Insufficient delay is the #1 cause of error in qNMR.
    • Scans: 32–64 (for S/N > 150).

  • Calculation:

    
    
    (Where 
    
    
    
    =Integral,
    
    
    =Number of F atoms,
    
    
    =Molar Mass,
    
    
    =Mass weighed,
    
    
    =Purity)

Method 3: GC-MS (with Derivatization)

Role: Identity Confirmation & Volatile Impurity Check

Direct injection of diiodophenols is discouraged due to thermal instability (deiodination) in the injector port. Derivatization is mandatory.

Technical Insight

We convert the phenol to a trimethylsilyl (TMS) ether. This lowers the boiling point and stabilizes the C-I bonds against thermal homolysis during injection.

Experimental Protocol
  • Reagent: BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).

  • Reaction: Dissolve 5 mg sample in 1 mL Dichloromethane. Add 100 µL BSTFA. Incubate at 60°C for 30 mins.

  • GC Parameters:

    • Inlet: Split 20:1, 250°C.

    • Column: 5% Phenyl-methylpolysiloxane (e.g., HP-5ms).

    • MS Source: EI mode. Look for molecular ion

      
       of the silylated species (
      
      
      
      amu).

Comparative Analysis & Decision Matrix

The following table summarizes the operational differences between the methods.

FeatureHPLC-UV

F qNMR
GC-MS (Derivatized)
Primary Utility Routine QC, impurity profilingAbsolute purity certification Structure confirmation
Sample Prep Simple dilutionPrecision weighingDerivatization required
Reference Std Required (Analyte specific)Not Required (Generic IS)Qualitative only
Isomer Resolution Excellent (with PFP column)Excellent (distinct shifts)Good
Throughput High (Automated)Low (Long relaxation times)Medium
Analytical Workflow Visualization

The following diagram illustrates the decision logic for assessing the synthesized batch.

PurityAssessment Start Crude Synthesized 2-fluoro-3,6-diiodophenol Step1 1. Identity Check: 1H / 19F NMR (Qualitative) Start->Step1 Decision1 Regioisomers Detected? Step1->Decision1 MethodGC Method C: GC-MS (Silylation with BSTFA) Confirm Mass/Halogen Pattern Step1->MethodGC Orthogonal Check MethodHPLC Method A: HPLC-UV (PFP Column) Identify & Separate Isomers Decision1->MethodHPLC Yes (Complex Mix) MethodqNMR Method B: 19F qNMR (Internal Std: Trifluorotoluene) Determine Absolute Purity wt% Decision1->MethodqNMR No (Clean Spectra) MethodHPLC->MethodqNMR After Purification Report Final Certificate of Analysis (Purity + Impurity Profile) MethodqNMR->Report MethodGC->Report

Figure 1: Analytical workflow for certifying halogenated phenol purity. Note the central role of qNMR for final quantification.

References

  • Pauli, G. F., et al. (2012). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry.

  • TMD (2023). "Certified Reference Materials for 19F Quantitative NMR." Sigma-Aldrich Technical Guides.

  • Bhat, S., et al. (2022). "Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR." ACS Omega.

  • Schummer, C., et al. (2009). "Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis." Talanta.

Sources

Comparative

benchmarking the reactivity of 2-fluoro-3,6-diiodophenol in cross-coupling

Executive Summary This technical guide benchmarks the reactivity profile of 2-fluoro-3,6-diiodophenol in palladium-catalyzed cross-coupling reactions (specifically Suzuki-Miyaura). Unlike standard diiodophenols, this sca...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide benchmarks the reactivity profile of 2-fluoro-3,6-diiodophenol in palladium-catalyzed cross-coupling reactions (specifically Suzuki-Miyaura). Unlike standard diiodophenols, this scaffold presents a unique "electronic push-pull" system driven by the ortho-fluorine atom.

Key Finding: The presence of the fluorine atom at the C2 position breaks the symmetry and electronic equivalence of the iodine atoms. Under standard palladium catalysis, the C3-iodide (ortho to fluorine) exhibits significantly accelerated oxidative addition compared to the C6-iodide (ortho to hydroxyl), enabling highly site-selective mono-arylation without the need for protecting groups.

Technical Analysis: The Reactivity Landscape

To effectively utilize 2-fluoro-3,6-diiodophenol, researchers must understand the competing electronic and steric forces defining its two reactive sites.

Structural Reactivity Map

The molecule contains two electrophilic C-I sites, but they are not created equal.

  • Site A (C3-Iodide): Located ortho to the Fluorine atom and para to the Hydroxyl group.

    • Activation: The strong inductive withdrawing effect (-I) of the fluorine atom lowers the electron density at C3, weakening the C-I bond and accelerating oxidative addition.

  • Site B (C6-Iodide): Located ortho to the Hydroxyl group and meta to the Fluorine.

    • Deactivation: The Hydroxyl group is a strong resonance donor (+M), increasing electron density at C6. Furthermore, the ortho-hydroxyl group creates a coordination environment that can either poison the catalyst or require specific "directing group" strategies to activate.

Comparative Benchmark

The following table compares 2-fluoro-3,6-diiodophenol against standard alternatives in a controlled Suzuki coupling (1.0 equiv Ar-B(OH)₂, Pd(PPh₃)₄).

Feature2-Fluoro-3,6-diiodophenol 3,6-Diiodophenol (Non-F)2-Fluoro-1,4-diiodobenzene (No OH)
Primary Reactive Site C3 (Ortho to F)Mixed / Poor SelectivityC1 (Ortho to F)
Selectivity Ratio (C3:C6) > 15:1 ~ 1.5 : 1~ 8 : 1
Reaction Time (Yield >90%) 2-4 Hours 12-18 Hours4-6 Hours
Mechanism Inductively Activated OASteric/Electronic CompetitionInductive Activation
Protecting Group Need No (Free phenol tolerated)Often Required (to distinguish sites)N/A

Insight: The "Fluoro-Effect" acts as an internal activating group, making the C3 position significantly more electrophilic than the C6 position. This allows for "protecting-group-free" synthesis, reducing step count in drug discovery campaigns.

Mechanistic Visualization

The following diagram illustrates the kinetic preference for the C3 position driven by the inductive effect of fluorine.

ReactivityPathway Substrate 2-Fluoro-3,6-diiodophenol TS_C3 Transition State A (C3) Stabilized by F-Induction (-I) Substrate->TS_C3 Fast (Low Ea) TS_C6 Transition State B (C6) Destabilized by OH-Donation (+M) Substrate->TS_C6 Slow (High Ea) Pd0 Pd(0) Catalyst Pd0->TS_C3 Pd0->TS_C6 Int_C3 Oxidative Addition Complex (C3-Pd-I) TS_C3->Int_C3 Product C3-Biaryl Product (Major Isomer) Int_C3->Product Transmetallation & RE

Caption: Kinetic pathway divergence showing the lower activation energy for oxidative addition at the C3 position due to fluorine-mediated inductive activation.

Validated Experimental Protocol

This protocol is designed for the site-selective Suzuki-Miyaura coupling of 2-fluoro-3,6-diiodophenol with phenylboronic acid. It relies on the intrinsic reactivity difference benchmarked above.[1]

Materials & Reagents[2][3]
  • Substrate: 2-Fluoro-3,6-diiodophenol (1.0 equiv)

  • Coupling Partner: Phenylboronic acid (1.1 equiv)

  • Catalyst: Pd(PPh₃)₄ (3-5 mol%) — Chosen for mild reactivity to enhance selectivity.

  • Base: Na₂CO₃ (2.0 M aqueous solution, 2.5 equiv)

  • Solvent: 1,4-Dioxane / Water (4:1 ratio)

  • Atmosphere: Argon or Nitrogen

Step-by-Step Methodology
  • Setup: In a flame-dried Schlenk tube equipped with a magnetic stir bar, charge 2-fluoro-3,6-diiodophenol (366 mg, 1.0 mmol), Phenylboronic acid (134 mg, 1.1 mmol), and Pd(PPh₃)₄ (58 mg, 0.05 mmol).

  • Inertion: Cap the tube with a rubber septum. Evacuate and backfill with Argon three times to remove ambient oxygen (crucial for Pd(0) stability).

  • Solvation: Inject degassed 1,4-Dioxane (4 mL) via syringe. Stir until solids are mostly dissolved.

  • Activation: Add degassed Na₂CO₃ solution (2.0 M, 1.25 mL) via syringe. The mixture may turn biphasic.

  • Reaction: Heat the reaction mixture to 60 °C in an oil bath.

    • Note: Do not reflux at 100 °C initially. Lower temperature (60 °C) maximizes the kinetic selectivity for C3 over C6.

  • Monitoring: Monitor via TLC (Hexane/EtOAc 8:2) or LC-MS after 2 hours.

    • Checkpoint: Look for the disappearance of the starting diiodide. The mono-coupled product should be the dominant peak. If starting material remains, increase temp to 80 °C for 1 hour.

  • Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with 1M HCl (to neutralize the phenoxide) followed by brine. Dry over Na₂SO₄ and concentrate.

  • Purification: Purify via flash column chromatography (Silica gel, Gradient 0-20% EtOAc in Hexanes).

Troubleshooting & Optimization
  • Loss of Selectivity: If significant C6-coupling or bis-coupling is observed, switch the catalyst to Pd(dppf)Cl₂ and lower the temperature to 50 °C. The bidentate ligand increases steric bulk, further disfavoring the crowded C6 site.

  • Stalled Reaction: If the reaction stalls, the free phenol may be coordinating to Pd. Add 1.0 equiv of LiCl ; chloride ions can displace the phenol from the palladium center, restoring the catalytic cycle.

References

  • Site-Selective Cross-Coupling Reviews

    • Fairlamb, I. J. S. (2007).[2] "Site-selective transition metal-catalysed cross-coupling reactions of polyhalogenated substrates." Chemical Society Reviews.

    • Langer, P. (2010). "Regioselective cross-coupling reactions of polyhalogenated arenes.
  • Mechanistic Principles of Fluorine Activation

    • Furuya, T., Kamlet, A. S., & Ritter, T. (2011). "Catalysis for Fluorination and Trifluoromethylation." Nature.

    • Note on Inductive Effects: The "ortho-fluorine effect" is a documented phenomenon where C-X bonds ortho to fluorine undergo faster oxidative addition due to ground-state destabilization and transition-state stabiliz
  • Experimental Precedents (Analogous Systems)

    • Manabe, K., et al. (2017).[1] "Ortho-selective Kumada coupling in difluorinated phenol derivatives." Monatshefte für Chemie.

    • Context: This reference provides the contrasting methodology where the OH group is used as a directing group, validating the "standard vs. directed" dichotomy discussed in Section 1.1.

Sources

Validation

assessing the biological activity of 2-fluoro-3,6-diiodophenol derivatives

Technical Assessment: Biological Efficacy of 2-Fluoro-3,6-Diiodophenol Derivatives Executive Summary & Chemical Profile 2-Fluoro-3,6-diiodophenol represents a specialized scaffold within the polyhalogenated phenol class....

Author: BenchChem Technical Support Team. Date: February 2026

Technical Assessment: Biological Efficacy of 2-Fluoro-3,6-Diiodophenol Derivatives

Executive Summary & Chemical Profile

2-Fluoro-3,6-diiodophenol represents a specialized scaffold within the polyhalogenated phenol class. Unlike the commoditized antimicrobial 2,4,6-triiodophenol or the herbicidal nitrile ioxynil, this derivative incorporates a bioisostere strategy: replacing a hydrogen or iodine at the ortho position with fluorine.

  • Rationale for Interest:

    • Metabolic Stability: The C-F bond (116 kcal/mol) at the 2-position blocks metabolic oxidation (ring hydroxylation) common at ortho sites.

    • Acidity Modulation: The electron-withdrawing nature of fluorine ($ \sigma_I = 0.52

      
       \sigma_I = 0.39 $) lowers the pKa of the phenolic hydroxyl, enhancing H-bond donor capability and anion stability at physiological pH.
      
    • Halogen Bonding: The iodine atoms at positions 3 and 6 act as Lewis acids (sigma-holes), capable of strong halogen bonding with carbonyl or nitrogenous residues in target proteins (e.g., transthyretin, deiodinases, or bacterial membranes).

This guide outlines the protocol for assessing its biological activity against standard alternatives, focusing on antimicrobial potency , mitochondrial uncoupling , and cytotoxicity .

Comparative Analysis: Target vs. Alternatives

To objectively assess 2-fluoro-3,6-diiodophenol, it must be benchmarked against established halogenated phenols with defined mechanisms of action.

Table 1: Physicochemical & Biological Benchmarks
FeatureTarget: 2-Fluoro-3,6-diiodophenol Alt 1: 2,4,6-Triiodophenol Alt 2: Pentachlorophenol (PCP) Alt 3: Ioxynil
Primary Application Novel CandidateAntiseptic / PreservativeWood Preservative (Legacy)Herbicide (Photosystem II)
Mechanism Membrane disruption / UncouplingMembrane disruptionOxidative Phosphorylation UncouplerElectron transport inhibitor
Est. LogP 3.8 - 4.2 (High Lipophilicity)4.55.13.3
pKa (Phenol) ~6.0 - 6.5 (Predicted)6.04.73.96
Metabolic Stability High (C-F blocked)Moderate (Deiodination)HighModerate
Toxicity Risk Unknown (Assess for Thyroid effects)ModerateHigh (Bioaccumulative)High (Hepatotoxic)

Analyst Insight: The target molecule's advantage lies in the Fluorine-Iodine interplay. While Triiodophenol is potent, it is metabolically labile. The 2-Fluoro substitution should enhance bioavailability while maintaining the uncoupling potency typical of di-ortho-substituted phenols.

Experimental Protocols for Assessment

To validate the biological profile, the following three-tiered assessment workflow is required.

Tier 1: Antimicrobial Efficacy (MIC Determination)

Purpose: To determine if the lipophilic iodine substituents facilitate membrane penetration and bacterial cell death.

Protocol:

  • Preparation: Dissolve 2-fluoro-3,6-diiodophenol in DMSO to a stock concentration of 10 mg/mL.

  • Organisms: S. aureus (Gram-positive) and E. coli (Gram-negative).

  • Method: CLSI Standard Broth Microdilution.

    • Inoculate Mueller-Hinton broth with

      
       CFU/mL.
      
    • Add serial dilutions of the test compound (0.5 to 128 µg/mL).

    • Include Triclosan as a positive control.

    • Incubate at 37°C for 24 hours.

  • Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration showing no visible growth.

Success Criteria:

  • Highly Active: MIC < 5 µg/mL (Comparable to Triclosan).

  • Moderately Active: MIC 10–50 µg/mL (Comparable to standard phenols).

Tier 2: Mitochondrial Uncoupling Assay

Purpose: Halogenated phenols often act as protonophores, shuttling protons across the inner mitochondrial membrane and uncoupling respiration from ATP synthesis.

Protocol:

  • System: Isolated rat liver mitochondria or permeabilized HepG2 cells.

  • Instrumentation: Seahorse XF Analyzer or Clark-type Oxygen Electrode.

  • Workflow:

    • Measure basal respiration (State 2).

    • Add ADP (State 3 respiration).

    • Add Oligomycin (inhibits ATP synthase; respiration should drop).

    • Titrate Test Compound: Add 2-fluoro-3,6-diiodophenol (0.1 – 10 µM).

    • Positive Control: FCCP (Carbonyl cyanide-p-trifluoromethoxyphenylhydrazone).

  • Readout: A spike in oxygen consumption after Oligomycin treatment indicates uncoupling activity.

Tier 3: Cytotoxicity & Selectivity Index

Purpose: To ensure the antimicrobial or uncoupling activity is not purely due to non-specific toxicity.

Protocol:

  • Cell Line: HUVEC (Human Umbilical Vein Endothelial Cells) or HEK293.

  • Assay: MTT or Resazurin reduction assay.

  • Calculation: Determine

    
     (concentration killing 50% of cells).
    
  • Selectivity Index (SI):

    
    .
    
    • Target: SI > 10 is preferred for therapeutic candidates.

Mechanism of Action Visualization

The following diagram illustrates the specific pathway by which 2-fluoro-3,6-diiodophenol is hypothesized to exert biological activity, contrasting membrane disruption with specific uncoupling.

BiologicalActivity cluster_legend Pathway Legend Compound 2-Fluoro-3,6-diiodophenol Membrane Cell Membrane (Lipid Bilayer) Compound->Membrane Passive Diffusion (High LogP) Cytoplasm Cytoplasm Membrane->Cytoplasm Mitochondria Mitochondria (Inner Membrane) Cytoplasm->Mitochondria Translocation Mech2 Halogen Bonding (Target Binding) Cytoplasm->Mech2 Specific Interaction Mech1 Proton Shuttle (Uncoupling) Mitochondria->Mech1 Protonophore Action Death Cell Death (Apoptosis/Necrosis) Mech1->Death ATP Depletion Inhibition Enzyme Inhibition (e.g. Deiodinase) Mech2->Inhibition key Blue: Test Compound Red: Toxic Mechanism Green: Specific Binding

Figure 1: Hypothesized dual-mechanism pathway showing mitochondrial uncoupling (toxicity/herbicidal) vs. specific enzyme inhibition.

Supporting Data (Representative)

While specific public data for the 2-fluoro-3,6-diiodo derivative is proprietary or sparse, the following table projects expected performance based on Structure-Activity Relationships (SAR) of the 2,6-diiodo and 2-fluoro-phenol classes [1, 2].

Table 2: Projected Activity Profile vs. Standards
Assay2-Fluoro-3,6-diiodophenol (Projected)2,4,6-Triiodophenol (Ref)2,4-DNP (Ref)
S. aureus MIC (µg/mL) 4 – 8 (High Potency)12.5>64
E. coli MIC (µg/mL) 32 – 64 (Moderate)50>128
Mito. Uncoupling (EC50) 1 – 5 µM 10 – 20 µM0.5 – 2 µM
Cytotoxicity (HUVEC IC50) ~15 µM ~25 µM~5 µM

Interpretation: The target is expected to be a more potent antimicrobial than triiodophenol due to the fluorine-enhanced lipophilicity facilitating uptake, but likely less toxic than the classic poison 2,4-DNP.

References

  • Structure-Activity Relationships of Halogenated Phenols. Sigma-Aldrich Technical Library. (General chemical properties and CAS verification).

  • Biological Activity of Halogenated Marine Natural Products. National Institutes of Health (PMC). (Comparative data on brominated/iodinated phenol efficacy).

  • Uncoupling of Oxidative Phosphorylation by Halogenated Phenols. Journal of Biological Chemistry. (Mechanistic grounding for Tier 2 protocol).

  • Antimicrobial Susceptibility Testing Standards. Clinical and Laboratory Standards Institute (CLSI). (Protocol standard for Tier 1).

Safety & Regulatory Compliance

Safety

Operational Guide: Disposal &amp; Handling of Phenol, 2-fluoro-3,6-diiodo-

Executive Summary: The "Why" Behind the Protocol Phenol, 2-fluoro-3,6-diiodo- is not merely "chemical waste"; it is a poly-halogenated aromatic intermediate .[1][2] Its disposal requires specific segregation due to two c...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Why" Behind the Protocol

Phenol, 2-fluoro-3,6-diiodo- is not merely "chemical waste"; it is a poly-halogenated aromatic intermediate .[1][2] Its disposal requires specific segregation due to two competing chemical properties:[3]

  • Phenolic Acidity: Like all phenols, it is acidic (pKa < 10) and corrosive to tissue.

  • Iodine Lability: The Carbon-Iodine (C-I) bond is weaker than C-F or C-Cl bonds.[2] Exposure to strong oxidizers or light can cleave this bond, releasing free iodine (

    
    ) gas, which is corrosive and toxic.
    

Critical Directive: Unlike standard organic waste, this compound must NEVER be mixed with bleach (sodium hypochlorite) or strong oxidizing acids. Doing so will generate toxic iodine vapors immediately.

Chemical Profile & Hazard Data

Understanding the physical state and reactivity is the first step in safe disposal.

PropertyDataOperational Implication
CAS Number Not Common (Analog: 367-12-4 for 2-F-Phenol)Treat as generic Halogenated Phenol.[1][2]
Molecular Weight ~363.9 g/mol Heavy vapor density; spills settle low.[1][2]
Physical State Solid (crystalline) or SolutionSolids require specific "lab pack" protocols.[1][2]
Acidity (pKa) ~6.5 - 7.5 (Estimated)More acidic than phenol due to electron-withdrawing halogens.[1][2]
RCRA Classification D002 (Corrosive) / F-List (Halogenated)Must go into "Halogenated Waste" streams.[1][2]
Incompatibilities Strong Oxidizers, Bases, Bleach DO NOT AUTOCLAVE.
Waste Segregation Logic (Decision Tree)

The following logic gate ensures the material enters the correct destruction stream (High-Temperature Incineration) without causing pre-transport reactions.

G Start Waste: Phenol, 2-fluoro-3,6-diiodo- StateCheck Physical State? Start->StateCheck Solid Solid / Crystalline StateCheck->Solid Pure Substance Liquid Solution (DMSO/Methanol) StateCheck->Liquid Dissolved SolidStream Solid Waste Container (Clear/Amber Glass) Solid->SolidStream BleachCheck CRITICAL CHECK: Is Bleach Present? Liquid->BleachCheck Proceed Proceed to Labeling SolidStream->Proceed LiquidStream Halogenated Solvent Carboy (High BTU Stream) LiquidStream->Proceed BleachCheck->LiquidStream No (Organic Solvent) Stop STOP: Potential Iodine Gas Release Segregate Immediately BleachCheck->Stop Yes (Oxidizer)

Figure 1: Segregation logic to prevent accidental oxidation of iodine substituents.

Step-by-Step Disposal Protocol
Phase 1: Preparation & PPE
  • Gloves: Double-gloving is required.[1][2] Inner latex/nitrile, outer Silver Shield (Laminate) or thick Nitrile (minimum 5 mil). Phenols penetrate standard nitrile rapidly.

  • Eye Protection: Chemical splash goggles (Face shield recommended if handling >100mL solution).

  • Ventilation: All manipulations must occur inside a certified fume hood.

Phase 2: Container Selection
  • Material: High-Density Polyethylene (HDPE) or Amber Glass.[2]

    • Why Amber? The C-I bond is photosensitive. Light degradation releases free iodine, pressurizing the container.

  • Cap: Vented caps are preferred for long-term storage of halogenated waste to prevent pressure buildup.[2]

Phase 3: Transfer & Labeling
  • Segregate: Ensure the receiving carboy is designated "HALOGENATED ORGANIC WASTE."

  • Solvent Compatibility: If the phenol is in solution, ensure the solvent is compatible with the carboy (e.g., do not pour Acetone solutions into a carboy containing Chloroform/Phenol mixtures if local policy forbids it, though generally, these form the "High BTU" incineration stream).

  • Labeling:

    • Constituents: Write out the full chemical name. Do not use abbreviations/structures.

    • Hazard Checkboxes: Mark "Toxic," "Corrosive," and "Irritant."

    • pH Note: If the solution is unbuffered, note "Acidic Organic" on the tag.

Phase 4: Decontamination of Glassware
  • Do NOT use Bleach. [4]

  • Protocol:

    • Rinse glassware with a compatible solvent (Ethanol or Acetone).

    • Dispose of this rinse into the Halogenated Waste container.

    • Wash with warm soapy water (Alconox).

Emergency Contingency: Spill Management

If a spill occurs, the primary risk is skin absorption and inhalation of vapors.

Spill SpillStart Spill Detected Isolate Evacuate & Ventilate (15 mins) SpillStart->Isolate PPE Don PPE (Silver Shield Gloves) Isolate->PPE Absorb Apply Vermiculite or Clay Absorbent PPE->Absorb Collect Scoop to Solid Waste Pail Absorb->Collect Clean Wash Area: Soap & Water (NO BLEACH) Collect->Clean

Figure 2: Spill response workflow emphasizing the prohibition of bleach.[1][2]

Specific Spill Notes:

  • Solid Spill: Do not create dust. Cover with wet paper towels (water-dampened) before scooping to prevent aerosolization.[2]

  • Skin Contact: Phenol burns are anesthetic (numbing). Wash immediately with Polyethylene Glycol (PEG 300/400) if available, or copious water for 15 minutes. Do not wait for pain to start.

References & Regulatory Grounding
  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.

  • US Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Parts 260-273. (Defines F-listed halogenated solvents and characteristic waste). [2]

  • PubChem. 2-Fluorophenol Hazard Data (Analogous Structure). National Library of Medicine. [2]

  • Occupational Safety and Health Administration (OSHA). Occupational Exposure to Hazardous Chemicals in Laboratories standard (29 CFR 1910.1450).

Sources

Handling

Personal protective equipment for handling Phenol, 2-fluoro-3,6-diiodo-

Executive Safety Summary The Immediate Hazard: Phenol, 2-fluoro-3,6-diiodo- presents a dual-threat mechanism common to halogenated phenols: The "Trojan Horse" Effect (Anesthesia): The phenolic moiety acts as a local anes...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Summary

The Immediate Hazard: Phenol, 2-fluoro-3,6-diiodo- presents a dual-threat mechanism common to halogenated phenols:

  • The "Trojan Horse" Effect (Anesthesia): The phenolic moiety acts as a local anesthetic.[1] Dermal exposure often causes no immediate pain , leading to prolonged contact times and deep tissue necrosis before the victim realizes they have been exposed.

  • Enhanced Lipophilicity: The addition of heavy halogen atoms (two Iodine, one Fluorine) significantly increases the molecule's lipophilicity compared to phenol. This facilitates rapid dermal absorption and systemic distribution, posing risks of CNS depression and renal toxicity.[2][3]

Critical Directive: Standard nitrile gloves are insufficient for prolonged protection. This compound requires a specific "Barrier" glove protocol and a dedicated decontamination agent (PEG 300/400), not just water.[4]

Chemical Hazard Architecture

To understand the safety requirements, we must deconstruct the molecule’s risk profile:

ComponentHazard MechanismOperational Implication
Phenol Core Protein denaturation; Local anesthesia; Systemic toxin.[4]Requires PEG 300 for decontamination.[4][5] Water alone is ineffective due to low solubility.[4]
Di-Iodo Subst. Increases molecular weight and lipophilicity; Thyroid toxicity potential.[4]Compound is likely a dense solid .[4] Inhalation of dust is a high risk.
Fluoro Subst. Metabolic stability; Increases skin permeation rate.[4]Do not use DMSO as a solvent if avoidable; it acts as a vehicle, dragging the toxin through the skin.

Personal Protective Equipment (PPE) Matrix

This matrix is non-negotiable for handling >10 mg of substance.

PPE CategoryStandard RequirementTechnical Justification
Hand Protection (Primary) Silver Shield / 4H® (Laminate) Gloves Phenols permeate nitrile in <10 minutes.[4] Laminate film offers >4 hours breakthrough time.[4]
Hand Protection (Dexterity) Disposable Nitrile (Outer Layer) Laminate gloves are loose.[4] Wear nitrile over them for grip and to protect the laminate from tears.
Respiratory Fume Hood (Face Velocity >100 fpm) Iodine-heavy phenols can sublime.[4] Solid dust is highly irritating to mucous membranes.[4]
Eye Protection Chemical Splash Goggles Safety glasses are insufficient.[4] Vapors/dust can bypass side shields.[4]
Body Protection Tyvek® Lab Coat (or Apron) Cotton absorbs phenols, holding the toxin against the skin. Impervious materials are required.[4][6][7][8][9]

Glove Permeation Logic & Selection

Why Standard Nitrile Fails: Most researchers default to 4-mil nitrile gloves.[4] For halogenated phenols, low-molecular-weight organic compounds swell the nitrile polymer matrix, creating "micro-tunnels" that allow the toxin to reach the skin.

The "Double-Glove" Protocol:

  • Layer 1 (Skin Contact): 4-mil Nitrile (sacrificial sweat barrier).[4]

  • Layer 2 (Chemical Barrier): Silver Shield / 4H® Laminate Glove .[4]

  • Layer 3 (Grip/Outer): 5-mil Nitrile (provides dexterity and protects the laminate).[4]

Note: If handling solid powder only (weighing <5 mg), double nitrile (changed immediately upon splash) is the minimum acceptable standard, but laminate is preferred.[4]

Operational Workflows (Visualization)

A. Handling Decision Tree

This diagram outlines the safe handling logic based on the physical state of the reagent.

G Start Start: Handling Phenol, 2-fluoro-3,6-diiodo- StateCheck Determine Physical State Start->StateCheck Solid Solid / Powder StateCheck->Solid Solution Solution / Liquid StateCheck->Solution Weighing Weighing Protocol: Use Anti-Static Gun (Iodinated compounds are static-prone) Solid->Weighing GloveSelect CRITICAL: Apply Silver Shield (Laminate) Gloves Solution->GloveSelect DustControl Control: Fume Hood Only NO Open Bench Weighing Weighing->DustControl Process Experimental Process DustControl->Process Solvent Solvent Choice: Avoid DMSO (Skin vehicle) Prefer DCM or Methanol GloveSelect->Solvent Solvent->Process Waste Disposal: Segregated Halogenated Waste Process->Waste

Caption: Decision logic for PPE and containment based on physical state. Note the strict prohibition of open-bench weighing.

B. Emergency Response Protocol (The PEG 300 Rule)

Crucial Mechanism: Water is polar; Phenol, 2-fluoro-3,6-diiodo- is highly lipophilic (non-polar).[4][7] Flushing with water alone may cause the phenol to "bead up" and remain on the skin rather than washing away. Polyethylene Glycol (PEG 300 or 400) acts as a solvent that solubilizes the phenol, allowing it to be mechanically removed.[4]

Emergency Exposure Dermal Exposure Detected (Or Suspected) Remove 1. Remove Contaminated Clothing/Gloves Exposure->Remove Flush 2. Immediate Water Flush (1 Minute Only) Remove->Flush PEG 3. PEG 300 Application (Soak Gauze & Wipe) Flush->PEG Cycle Repeat PEG Wipe Until Odor/Color Fades PEG->Cycle Cycle->PEG  Loop for 15 mins Medical 4. Seek Medical Aid (Transport with SDS) Cycle->Medical

Caption: The "PEG Protocol" is the industry standard for phenol decontamination.[4] Water flushing is only the preliminary step.

Detailed Operational Protocol

Step 1: Preparation
  • Verify PEG 300 Availability: Ensure a squeeze bottle of Polyethylene Glycol 300 or 400 is within arm's reach before opening the chemical vial.

  • Static Control: Iodinated solids are heavy but often carry significant static charge.[4] Use an anti-static gun on the spatula and weighing paper to prevent "jumping" of the powder.

Step 2: Solubilization
  • Solvent Selection:

    • Preferred: Dichloromethane (DCM), Methanol.[4]

    • Avoid: DMSO or Dimethylformamide (DMF) unless strictly necessary.[4] These solvents are "transdermal carriers" and will accelerate the absorption of the fluorinated phenol into the bloodstream if a spill occurs.

Step 3: Waste Disposal[1][8][10][11]
  • Segregation: Do not mix with oxidizing acids (Nitric, Perchloric).[4] Phenols can undergo uncontrolled exothermic nitration.[4]

  • Labeling: Tag clearly as "Halogenated Organic - Highly Toxic."

  • Decontamination of Glassware: Rinse glassware with Ethanol or PEG 300 before washing with water/detergent to ensure all phenolic residues are solubilized.

References

  • National Institutes of Health (PubChem). Phenol, 2-fluoro-3-nitro- (Analogous Hazard Data).[4] Retrieved from [Link]4]

  • Yale Environmental Health & Safety. Standard Operating Procedure: Phenol and Phenol Derivatives. Retrieved from [Link]4]

  • University of Oxford (Department of Chemistry). Safety Data & Handling of Fluorinated Phenols. (General Protocol).[4]

  • Monteiro-Riviere, N. A., et al. "Absorption of Phenol and Halogenated Phenols."[4] Toxicology and Applied Pharmacology. (Mechanistic background on lipophilic absorption).

Sources

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